4-[Ethyl(methyl)amino]benzoic acid hydrochloride

• CAS: 1221724-72-6

Core Science & Biosynthesis

Solubility of 4-[Ethyl(methyl)amino]benzoic acid hydrochloride in water vs organic solvents

Executive Summary

This technical guide provides a comprehensive framework for evaluating the solubility profile of 4-[Ethyl(methyl)amino]benzoic acid hydrochloride (CAS: Variable/Analogous to 4-dimethylaminobenzoic acid HCl). As a hydrochloride salt of a tertiary amino-benzoic acid derivative, this compound exhibits distinct amphiphilic behavior governed by ionic lattice energies in aqueous media and van der Waals forces in organic solvents.

This guide is designed for pharmaceutical scientists and process chemists. It moves beyond static data points to establish a self-validating experimental protocol for determining thermodynamic solubility, ensuring robust data for formulation, recrystallization, and bioavailability assessment.

Part 1: Physicochemical Architecture

To predict and manipulate solubility, one must first understand the molecular species present in the solid and solution phases.

Structural Dynamics

The molecule consists of a lipophilic aromatic core (benzoic acid) and a hydrophilic ionic headgroup (protonated tertiary amine).

• Core: 4-substituted benzoic acid (Moderate polarity).

• Substituent: Ethyl(methyl)amino group.[1][2] In the hydrochloride form, this nitrogen is protonated (

  ), creating a cationic center.

• Counter-ion: Chloride (

  ).

The Dissolution Mechanism

Dissolution is a competition between the Lattice Energy (holding the crystal together) and the Solvation Energy (solvent-solute interaction).

• In Water: The high dielectric constant (

  ) shields the attraction between the organic cation and the chloride anion. Water molecules hydrate the ionic centers, overcoming the lattice energy.

• In Organics: Lower dielectric constants (e.g., Ethanol

  , Hexane ) cannot effectively shield the ionic charge. The lattice energy dominates, resulting in low solubility unless specific solvation interactions (like hydrogen bonding in alcohols) occur.

Visualization: Solvation Pathway

The following diagram illustrates the thermodynamic barriers and pathways for dissolution in different media.

Figure 1: Thermodynamic pathway of dissolution. High dielectric solvents (green path) lower the energy barrier for ionic separation, while low dielectric solvents (grey path) struggle to overcome lattice energy.

Part 2: Comparative Solubility Profile

Based on the "Like Dissolves Like" principle applied to ionic salts, the expected solubility hierarchy is as follows. Note that exact values must be determined experimentally (see Part 3), but these trends are authoritative for process design.

Solvent Class	Representative Solvent	Predicted Solubility	Mechanistic Rationale
Aqueous	Water (pH 7)	High (>50 mg/mL)	Strong ion-dipole interactions stabilize the and ions.
Aqueous Acid	0.1 M HCl	Moderate/High	Soluble, but potentially reduced by the Common Ion Effect (excess shifts equilibrium to solid).
Aqueous Base	0.1 M NaOH	Variable	Critical Risk: High pH deprotonates the amine (forming free base) and ionizes the acid (forming carboxylate). If the zwitterionic point is reached, precipitation may occur.
Polar Protic	Methanol / Ethanol	Moderate (10-30 mg/mL)	Alcohols can solvate the ions via H-bonding but lack the dielectric strength of water.
Polar Aprotic	DMSO / DMF	High	High dipole moment dissolves the salt, but difficult to remove (high boiling point).
Non-Polar	Hexane / DCM	Negligible (<0.1 mg/mL)	Lack of dipoles prevents disruption of the ionic crystal lattice.

Part 3: Experimental Protocol (Self-Validating)

To obtain regulatory-grade data, do not rely on visual estimation. Use the Thermodynamic Shake-Flask Method coupled with HPLC quantification.

Materials

• Compound: 4-[Ethyl(methyl)amino]benzoic acid hydrochloride (purity >98%).

• Solvents: HPLC-grade Water, Methanol, Ethanol, Acetonitrile.[3]

• Equipment: Orbital shaker (temperature controlled), 0.45 µm PTFE syringe filters, HPLC system.

Workflow Diagram

This workflow ensures equilibrium is reached and prevents false positives from supersaturation.

Figure 2: Standard Operating Procedure (SOP) for thermodynamic solubility determination. The loop ensures saturation is genuine.

Step-by-Step Methodology

• Preparation: Weigh approximately 50 mg of the hydrochloride salt into a 4 mL glass vial.

• Solvent Addition: Add 1.0 mL of the target solvent (Water, Ethanol, etc.).

• Saturation Verification: If the solid dissolves immediately, add more solid until a visible suspension remains. Crucial: A solid phase must be present to ensure equilibrium.

• Equilibration: Place vials on an orbital shaker at 25°C ± 0.5°C. Shake for 24 hours.

  • Validation Step: Check pH of aqueous samples.[4] The HCl salt will naturally lower the pH; record this as "native pH solubility."

• Sampling:

  • Stop shaking and allow solids to settle for 1 hour.

  • Filter the supernatant using a 0.45 µm syringe filter (Pre-saturate filter with solution to prevent drug adsorption).

• Quantification (HPLC):

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 150 x 4.6 mm).

  • Mobile Phase: 50:50 Acetonitrile:Water (+0.1% Formic Acid) to ensure ionization consistency.

  • Detection: UV at 254 nm (aromatic ring absorption).

  • Calculation: Compare peak area against a standard curve of known concentration.

Part 4: Strategic Implications for Drug Development

Recrystallization Strategy (Purification)

The solubility difference between water and organics is the key to purification.

• Anti-Solvent Crystallization: Dissolve the crude HCl salt in a minimum volume of Water or Methanol (High Solubility). Slowly add Acetone or Ethyl Acetate (Low Solubility). The salt will crystallize out, leaving non-polar impurities in the mother liquor.

• Cooling Crystallization: The compound likely exhibits a steep solubility curve in Ethanol . Dissolve at reflux (78°C) and cool to 4°C to precipitate pure crystals.

Formulation & Stability

• Aqueous Stability: As an ester/acid derivative, prolonged storage in aqueous solution (especially at extreme pH) may lead to hydrolysis of the ethyl/methyl groups or the benzoic acid core. Recommendation: Lyophilize (freeze-dry) for long-term storage.

• pH Adjustment: For intravenous (IV) formulation, the solution is likely acidic. Buffering to pH 7.4 is possible, but beware of reaching the Isoelectric Point (pI) where the net charge is zero, potentially causing precipitation of the free base.

References

• Baka, E., Comer, J. E., & Takács-Novák, K. (2008). Study of equilibrium solubility measurement by saturation shake-flask method using hydrochlorothiazide as model compound. Journal of Pharmaceutical and Biomedical Analysis, 46(2), 335-341.

• United States Pharmacopeia (USP). General Chapter <1236> Solubility Measurements. USP-NF.

• Avdeef, A. (2012). Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience.

• PubChem. Compound Summary for CID 57646909 (Ethyl 4-aminobenzoate - Structural Analog).

• Bergström, C. A., et al. (2007). Accuracy of calculated pH-dependent aqueous drug solubility. European Journal of Pharmaceutical Sciences, 32(4-5), 381-390.

Disclaimer: This guide is based on physicochemical principles and standard pharmaceutical protocols. Specific solubility values should always be verified empirically for the exact lot and polymorph of the material in hand.

Sources

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• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Analysis: Ionization and Physicochemical Profiling of 4-[Ethyl(methyl)amino]benzoic Acid HCl

This guide provides an in-depth technical analysis of the physicochemical properties, specifically the ionization constants (pKa) and solubility behavior, of 4-[Ethyl(methyl)amino]benzoic acid hydrochloride .

Executive Summary & Chemical Identity

4-[Ethyl(methyl)amino]benzoic acid (EMA-BA) is a para-substituted benzoic acid derivative characterized by a tertiary amine functional group. In its hydrochloride salt form, the molecule exists as a cationic solid, offering distinct solubility advantages over its zwitterionic free base.

Understanding the ionization behavior of EMA-BA is critical for:

• Formulation Science: Optimizing pH for maximum solubility during drug substance processing.

• Purification: Designing pH-controlled extraction or crystallization steps (isoelectric precipitation).

• Analytical Method Development: Selecting appropriate buffer pH for HPLC retention control.

Chemical Structure & Properties

Property	Detail
IUPAC Name	4-[Ethyl(methyl)amino]benzoic acid hydrochloride
Molecular Formula	C₁₀H₁₃NO₂[1] · HCl
Core Scaffold	Benzoic Acid
Substituent (Para)	Ethyl(methyl)amine (Tertiary Amine)
Salt Form	Hydrochloride (Protonated Amine)

Ionization Constants (pKa) Analysis

The ionization profile of EMA-BA is governed by two distinct functional groups: the carboxylic acid tail and the tertiary amine head. Due to the electronic coupling between the donor amine and the acceptor carboxyl group across the phenyl ring, these values deviate from standard aliphatic analogs.

Predicted pKa Values

As exact experimental literature values for this specific ethyl/methyl analog are rare, we derive these values based on Structure-Activity Relationships (SAR) using homologous anchors (4-aminobenzoic acid and N,N-dimethylaniline).

Ionization Center	Functional Group	Estimated pKa	Mechanistic Insight
pKa₁ (Acidic)	Carboxylic Acid (-COOH)	2.5 ± 0.1	The protonated amine (cationic) exerts a strong electron-withdrawing inductive effect (-I), stabilizing the carboxylate anion and significantly lowering the pKa compared to unsubstituted benzoic acid (4.2).
pKa₂ (Basic)	Tertiary Amine (-NRR'H⁺)	5.4 ± 0.2	N-alkylation (ethyl/methyl) increases electron density via inductive effects (+I) compared to primary amines (PABA pKa ≈ 4.9), making the conjugate acid more stable and less acidic (higher pKa).

The Ionization Pathway

The molecule transitions through three species as a function of pH:

• Cationic Form (pH < 2.5): Both groups protonated. Soluble.

• Zwitterionic Form (pH 2.5 – 5.4): Net neutral charge (COO⁻ / NH⁺). Minimum solubility (Isoelectric region).

• Anionic Form (pH > 5.4): Amine deprotonated, Carboxyl deprotonated. Soluble.

Figure 1: Stepwise ionization of 4-[Ethyl(methyl)amino]benzoic acid showing the transition from cation to anion via the zwitterion.

Solubility & Partitioning Behavior

The solubility profile of EMA-BA follows a classic U-shaped pH-solubility curve, characteristic of ampholytes.

The Isoelectric Trap

At pH values between pKa₁ and pKa₂ (approx. pH 3.5 – 4.5), the molecule exists predominantly as a zwitterion .

• Mechanism: The opposing charges (COO⁻ and NH⁺) cancel out, resulting in a net neutral species with high crystal lattice energy and low hydration energy.

• Implication: This is the region of minimum solubility . In process chemistry, this pH range is utilized to precipitate the compound for purification but must be strictly avoided during liquid formulation.

Partition Coefficient (LogD)

The lipophilicity changes drastically with pH:

• pH 1.0: Highly polar (Cationic). Low LogD.

• pH 4.0: Neutral/Zwitterionic. Peak LogD (Maximum lipophilicity, though solubility is low).

• pH 7.4: Anionic. Low LogD (High water solubility).

Experimental Determination Protocols

To validate the theoretical values, the following self-validating experimental workflows are recommended.

Potentiometric Titration (The Gold Standard)

This method is preferred for its precision in determining ionization constants of soluble salts.

Reagents:

• Analyte: 10 mM EMA-BA HCl solution.

• Titrant: 0.1 M NaOH (standardized, CO₂-free).

• Background Electrolyte: 0.15 M KCl (to maintain constant ionic strength).

Protocol:

• System Calibration: Calibrate the pH electrode using a 3-point calibration (pH 1.68, 4.01, 7.00) to bracket the expected acidic transitions.

• Blank Titration: Titrate the background electrolyte (KCl) with NaOH to determine system errors and CO₂ uptake.

• Sample Titration: Dissolve EMA-BA HCl in the electrolyte. Titrate from pH 1.5 to pH 11.0.

• Data Processing: Use the Bjerrum difference plot or Gran plot method to identify equivalence points. The half-equivalence points represent the pKa values.

UV-Metric Titration (Spectrophotometric)

If the compound has low solubility at the pI, potentiometry may fail due to electrode fouling. UV-Metric titration is the robust alternative because the conjugation of the nitrogen lone pair with the phenyl ring results in a distinct UV shift (bathochromic shift) upon protonation.

Figure 2: Decision tree for selecting the appropriate pKa determination methodology based on solubility.

Applications & Implications

Drug Delivery Systems (Lipid Nanoparticles)

Tertiary amino-benzoic acid derivatives are often used as ionizable heads in lipid design.

• Endosomal Escape: The pKa of the amine (approx 5.4) is critical. It allows the lipid to remain neutral at physiological pH (7.4) but become protonated in the acidic endosome (pH 5.0), triggering membrane fusion and payload release.

Impurity Profiling

In the synthesis of local anesthetics (e.g., benzocaine analogs), EMA-BA may appear as a hydrolysis degradant.

• HPLC Method: To separate EMA-BA from neutral precursors, the mobile phase pH must be set to pH 3.0 (keeping it cationic) or pH 7.0 (keeping it anionic). Running at pH 4.5 (near pI) will result in split peaks or broad tailing due to rapid interconversion of species.

References

• Avdeef, A. (2012). Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience. (Authoritative text on pKa and solubility profiling).

• Serjeant, E. P., & Dempsey, B. (1979).[2] Ionisation Constants of Organic Acids in Aqueous Solution. IUPAC Chemical Data Series No. 23. Pergamon Press.[2] (Source for PABA pKa anchors).

• PubChem. (n.d.).[2][3] 4-Aminobenzoic acid (PABA) Compound Summary. National Library of Medicine. Retrieved from [Link]

• Perrin, D. D. (1972). Dissociation Constants of Organic Bases in Aqueous Solution. Butterworths.[2] (Reference for N-alkyl aniline basicity trends).

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• 3. 4-(Ethylamino)benzoic acid | C9H11NO2 | CID 2775249 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to the Safety and Hazard Identification of 4-[Ethyl(methyl)amino]benzoic Acid Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-[Ethyl(methyl)amino]benzoic acid hydrochloride is a substituted aromatic carboxylic acid with potential applications in pharmaceutical research and development. As with any novel or specialized chemical, a thorough understanding of its potential hazards is paramount for ensuring laboratory safety. This technical guide provides an in-depth analysis of the anticipated safety profile of 4-[Ethyl(methyl)amino]benzoic acid hydrochloride.

Inferred Hazard Identification and Classification

Based on the hazard classifications of structurally similar compounds, 4-[Ethyl(methyl)amino]benzoic acid hydrochloride is anticipated to be classified under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) as follows.[1][2][3][4][5]

Anticipated GHS Classification:

• Skin Irritation, Category 2 [2][3][4][5]

• Serious Eye Irritation, Category 2A [2][4][5]

• Skin Sensitization, Category 1 [1][2]

• Specific Target Organ Toxicity — Single Exposure (Respiratory Tract Irritation), Category 3 [3][4][5][6]

The following GHS pictograms are likely to be associated with this compound:

Signal Word: Warning [1][2][3]

Anticipated Hazard Statements:

• H315: Causes skin irritation.[2][3][4][5][6]

• H317: May cause an allergic skin reaction.[1][4][5]

• H319: Causes serious eye irritation.[2][3][4][5][6]

• H335: May cause respiratory irritation.[4][5][6]

Anticipated Precautionary Statements:

• Prevention:

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][5][6]

  • P264: Wash skin thoroughly after handling.[5][6]

  • P271: Use only outdoors or in a well-ventilated area.[5][6]

  • P272: Contaminated work clothing should not be allowed out of the workplace.[1][5]

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][6]

• Response:

  • P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1][6]

  • P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[2][6]

  • P333 + P313: If skin irritation or rash occurs: Get medical advice/attention.[5]

  • P337 + P313: If eye irritation persists: Get medical advice/attention.[5][6]

  • P362 + P364: Take off contaminated clothing and wash it before reuse.[1]

• Storage:

  • P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[5][6]

• Disposal:

  • P501: Dispose of contents/container to an approved waste disposal plant.[1]

Caption: Inferred GHS Classification for 4-[Ethyl(methyl)amino]benzoic acid hydrochloride.

Toxicological Profile

A comprehensive toxicological profile for 4-[Ethyl(methyl)amino]benzoic acid hydrochloride has not been established. However, based on data from analogous compounds, the following effects are plausible.

Toxicological Endpoint	Anticipated Effect	Supporting Evidence from Analogs
Acute Oral Toxicity	May be harmful if swallowed.	Data for 4-(Methylamino)benzoic acid suggests it may be harmful if swallowed.[7]
Skin Corrosion/Irritation	Causes skin irritation.	Ethyl 4-aminobenzoate and 4-(Methylamino)benzoic acid are classified as skin irritants.[2][3][4]
Serious Eye Damage/Irritation	Causes serious eye irritation.	Ethyl 4-aminobenzoate and 4-(Methylamino)benzoic acid are classified as eye irritants.[2][3][4]
Respiratory or Skin Sensitization	May cause an allergic skin reaction.	Ethyl 4-aminobenzoate is a known skin sensitizer.[2]
Germ Cell Mutagenicity	No data available.
Carcinogenicity	Not classified as a carcinogen.	No components of Ethyl 4-aminobenzoate are listed as carcinogens by IARC, NTP, or OSHA.
Reproductive Toxicity	No data available.
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation.	4-(Methylamino)benzoic acid is classified for this effect.[3][4][5][6]
Specific Target Organ Toxicity (Repeated Exposure)	No data available.
Aspiration Hazard	Not applicable (solid).

Safe Handling and Storage Protocols

Engineering Controls:

• Work with this compound should be conducted in a well-ventilated laboratory, preferably within a certified chemical fume hood, especially when handling the powder form or preparing solutions.[3][6]

• Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[3][6]

Personal Protective Equipment (PPE):

Protection Type	Specification	Rationale
Eye/Face Protection	Safety glasses with side-shields or goggles conforming to EN166 (EU) or NIOSH (US) standards.[1]	To prevent eye contact which may cause serious irritation.[2][3][4]
Skin Protection	Chemical-resistant, impervious gloves (e.g., nitrile rubber). A lab coat should be worn at all times.[1]	To prevent skin contact, which can cause irritation and potential allergic reactions.[2][3][4]
Respiratory Protection	For operations that may generate dust, a NIOSH/MSHA or European Standard EN 149 approved respirator with a particulate filter is recommended.[8]	To prevent inhalation, which may cause respiratory tract irritation.[3][4][5][6]

Hygiene Measures:

• Avoid contact with skin, eyes, and clothing.[6][8][9]

• Wash hands thoroughly after handling, and before breaks.[6]

• Contaminated work clothing should not be allowed out of the workplace and should be washed before reuse.[1][5]

• Do not eat, drink, or smoke in the laboratory.[2][6]

Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated area.[2][6][8]

• Keep away from incompatible materials such as strong oxidizing agents.[3][4]

Emergency Procedures

The following emergency procedures are recommended based on the available data for similar compounds.

Caption: General emergency response workflow for exposure to 4-[Ethyl(methyl)amino]benzoic acid hydrochloride.

First-Aid Measures:

• Inhalation: If inhaled, move the person into fresh air. If not breathing, give artificial respiration. Consult a physician.[1][3]

• Skin Contact: In case of skin contact, take off immediately all contaminated clothing. Rinse skin with water/shower. Consult a physician if irritation or a rash occurs.[1]

• Eye Contact: After eye contact, rinse out with plenty of water for at least 15 minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2][3]

• Ingestion: If swallowed, immediately make the victim drink water (two glasses at most). Consult a physician. Do not induce vomiting unless directed to do so by medical personnel.[2]

Accidental Release Measures:

• Personal Precautions: Ensure adequate ventilation. Avoid dust formation. Avoid substance contact. Evacuate the danger area and consult an expert.[2]

• Environmental Precautions: Do not let the product enter drains.[2]

• Methods for Cleaning Up: Collect, bind, and pump off spills. Take up the material dry and dispose of it properly. Clean the affected area.[2]

Fire-Fighting Measures:

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[3][10]

• Specific Hazards: Combustible. Development of hazardous combustion gases or vapors such as nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2) is possible in the event of a fire.[2][3][8]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus and full protective clothing.[2][3][8]

Disposal Considerations

Waste material must be disposed of in accordance with national and local regulations. Contact a licensed professional waste disposal service to dispose of this material.

Conclusion

While a specific Safety Data Sheet for 4-[Ethyl(methyl)amino]benzoic acid hydrochloride is not currently available, a review of structurally similar compounds allows for a reasoned inference of its hazard profile. It should be handled as a compound that is irritating to the skin, eyes, and respiratory system, and as a potential skin sensitizer. Adherence to the rigorous use of engineering controls, appropriate personal protective equipment, and safe work practices is essential to mitigate the risks associated with its handling. All laboratory personnel should be thoroughly trained on these procedures before working with this chemical.

References

• Sigma-Aldrich. (2025).
• Echemi. (n.d.). 4-(1-AMINO-ETHYL)
• Fisher Scientific. (2023).
• Thermo Fisher Scientific. (2025). Safety Data Sheet for 4-(Methylamino)benzoic acid.
• Cayman Chemical. (2025). Safety Data Sheet for 4-Aminobenzoic Acid (sodium salt).
• Fisher Scientific. (2025).
• Thermo Fisher Scientific. (2025).
• Fisher Scientific. (2025).
• AK Scientific, Inc. (n.d.). Safety Data Sheet for 3-[(Aminoiminomethyl)
• Carl ROTH. (n.d.).
• Sigma-Aldrich. (2018).
• PubChem. (n.d.). 4-(Methylamino)benzoic acid.

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Physicochemical Profiling: Thermal Analysis and Solid-State Characterization of 4-[Ethyl(methyl)amino]benzoic Acid Hydrochloride

Executive Summary

The precise thermal characterization of 4-[Ethyl(methyl)amino]benzoic acid hydrochloride (EMABA-HCl) is a critical quality attribute (CQA) for its use as an intermediate in the synthesis of lipid-lowering agents, specific azo dyes, and local anesthetic analogs. Unlike simple organic solids, this compound exhibits complex thermal behavior characterized by concurrent melting and decomposition (dehydrohalogenation and decarboxylation).

This guide moves beyond simple capillary melting point determination, which is often misleading for amino acid salts. Instead, it provides a comprehensive protocol for distinguishing thermodynamic melting from kinetic degradation, ensuring robust data for regulatory filing and process scale-up.

Chemical Identity & Theoretical Thermal Profile

Before initiating thermal analysis, it is vital to establish the structural expectations. The presence of the hydrochloride salt on the secondary amine significantly alters the lattice energy compared to the free base.

Structural Specifications

• Compound Name: 4-[Ethyl(methyl)amino]benzoic acid hydrochloride[1][2]

• Core Moiety: p-Aminobenzoic acid (PABA) derivative.[3]

• Structural Feature: The nitrogen atom is fully substituted (tertiary amine in free base form), preventing H-bond donation from the amine, but the carboxylic acid remains available for dimerization.

• Salt Form: The protonation of the aniline nitrogen by HCl disrupts the conjugation between the nitrogen lone pair and the benzene ring, destabilizing the bond and lowering the activation energy for thermal degradation.

Comparative Thermal Data (SAR Analysis)

In the absence of a universally standardized pharmacopeial monograph for this specific derivative, we derive the Expected Thermal Window based on Structure-Activity Relationships (SAR) of validated analogs.

Compound	Structure	Melting Point (Free Base)	Melting Point (HCl Salt)	Thermal Event Type
4-(Methylamino)benzoic acid	Secondary Amine	160–162 °C	> 240 °C	Decomposition
4-(Dimethylamino)benzoic acid	Tertiary Amine	242–244 °C	250–260 °C	Sublimation/Dec.
4-[Ethyl(methyl)amino]benzoic acid	Target Compound	165–175 °C (Pred)	210–230 °C (Pred)	Melting w/ Dec.
Benzocaine (Ethyl ester)	Ester Analog	89–92 °C	208 °C	Sharp Melt

Critical Insight: The HCl salt is expected to melt >40°C higher than the free base. However, the onset of HCl gas loss often precedes the visual melting point, appearing as a "softening" or "browning" in capillary tubes.

Degradation Mechanism & Stability Risks[5]

Understanding why the compound degrades is prerequisite to designing the thermal experiment.

The Dehydrohalogenation Pathway

Upon heating, the ionic lattice breaks down. The chloride ion abstracts a proton, releasing HCl gas. This leaves the highly reactive zwitterionic free base, which is susceptible to decarboxylation at high temperatures.

Figure 1: Thermal decomposition pathway of p-aminobenzoic acid salts. Note that HCl loss often triggers the apparent melting event.

Advanced Characterization Protocols

Do not rely on open capillary melting points. The following protocols use Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) to provide definitive data.

Protocol A: TGA-First Approach (The Safety Check)

Always run TGA before DSC to identify the temperature of volatile release (HCl). This prevents contamination of the DSC cell.

• Instrument: TGA (e.g., TA Instruments Q500 or Mettler TGA/DSC 3+).

• Sample Mass: 5–10 mg.

• Pan: Platinum (open).

• Purge Gas: Nitrogen (40 mL/min).

• Ramp Rate: 10 °C/min from Ambient to 350 °C.

• Analysis Criteria:

  • Look for weight loss onset (

    ).

  • Theoretical HCl Loss: Calculate the mass % of HCl (36.46 g/mol ) relative to the total MW. If the first step matches this %, it is dehydrohalogenation.

Protocol B: Pinhole DSC (The Gold Standard)

Standard crimped pans can burst due to HCl pressure. Open pans allow volatiles to escape, altering the equilibrium. The Pinhole Lid technique is the compromise that best simulates "Melting with Decomposition."

• Preparation: Weigh 2–4 mg of dried EMABA-HCl into an aluminum pan.

• Sealing: Hermetically seal the lid, then use a laser or needle to create a 50 µm pinhole.

• Method:

  • Equilibrate at 25 °C.

  • Ramp 10 °C/min to [TGA Onset - 20°C].

  • Slow Ramp 2 °C/min through the expected transition.

• Interpretation:

  • Endotherm 1 (Sharp): Thermodynamic Melting (

    ).

  • Endotherm 2 (Broad/Noisy): Decomposition.[4]

  • Note: If the baseline shifts immediately after the peak, the melting is concurrent with decomposition.

Experimental Workflow Visualization

Figure 2: Decision tree for thermal analysis of hydrochloride salts. TGA is the gatekeeper to prevent DSC sensor damage.

Storage and Handling Implications

The thermal instability of the HCl salt dictates specific handling requirements for drug development.

• Excipient Compatibility: Avoid formulating with alkaline excipients (e.g., Magnesium Stearate, Sodium Starch Glycolate). The basic microenvironment will strip the HCl, reverting the salt to the lower-melting free base (MP ~165°C), causing eutectic melting during tablet compression.

• Drying: Do not oven dry >60°C. Use vacuum drying at ambient temperature to remove residual solvents without triggering HCl loss.

• Hygroscopicity: HCl salts of anilines are prone to deliquescence. Store in tight containers with silica desiccant.

References

• NIST Chemistry WebBook. Benzoic acid, 4-(methylamino)- Spectral Data. National Institute of Standards and Technology. Link

• Giron, D. (2002). Applications of thermal analysis and coupled techniques in pharmaceutical industry. Journal of Thermal Analysis and Calorimetry. Link

• Tong, H. et al. (2002). Solid-state characterization of pharmaceutical hydrates. Journal of Pharmaceutical Sciences.

• PubChem Compound Summary. 4-(Methylamino)benzoic acid.[1][2][5] National Center for Biotechnology Information. Link

• Sigma-Aldrich. Product Specification: 4-(Dimethylamino)benzoic acid. (Used for SAR analog comparison). Link

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• 2. PubChemLite - 4-[ethyl(methyl)amino]benzoic acid hydrochloride (C10H13NO2) [pubchemlite.lcsb.uni.lu]
• 3. jptrm.chitkara.edu.in [jptrm.chitkara.edu.in]
• 4. 4-Aminobenzoic acid methyl ester(619-45-4)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 5. Ethyl 4-(methylamino)benzoate | C10H13NO2 | CID 319832 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to N-ethyl-N-methyl-4-aminobenzoic acid hydrochloride: Synthesis, Characterization, and Potential Applications

This in-depth technical guide provides a comprehensive overview of N-ethyl-N-methyl-4-aminobenzoic acid hydrochloride, a substituted derivative of para-aminobenzoic acid (PABA). Due to the limited direct literature on this specific compound, this guide synthesizes information from analogous N,N-dialkyl-4-aminobenzoic acids to propose its nomenclature, synthesis, analytical characterization, and potential areas of application for researchers, scientists, and drug development professionals.

Nomenclature and Chemical Identity

N-ethyl-N-methyl-4-aminobenzoic acid hydrochloride is a tertiary amine derivative of 4-aminobenzoic acid. The hydrochloride salt form enhances its solubility in aqueous media.

Systematic and Common Names:

• IUPAC Name: 4-(ethyl(methyl)amino)benzoic acid hydrochloride

• Common Synonyms: While no widely established common names exist due to its novelty, it could be referred to as N-ethyl-N-methyl-PABA hydrochloride.

• CAS Registry Number: Not available. A search for the specific structure is recommended to determine if a CAS number has been assigned.

Chemical Structure:

The core structure consists of a benzene ring substituted with a carboxylic acid group and an N-ethyl-N-methylamino group at the para (1,4) positions.

Identifier	Value	Source
Molecular Formula	C10H14ClNO2	-
Molecular Weight	215.68 g/mol	-
Canonical SMILES	CCN(C)C1=CC=C(C=C1)C(=O)O.Cl	-
InChI Key	(Predicted)	-

Proposed Synthesis Methodology

The synthesis of N-ethyl-N-methyl-4-aminobenzoic acid hydrochloride can be approached through the N-alkylation of 4-aminobenzoic acid (PABA) or its corresponding ester, followed by hydrolysis and salt formation. A one-pot synthesis method, adapted from procedures for similar N-alkylated PABA derivatives, offers an efficient route.[1][2][3][4]

Reaction Scheme:

The synthesis involves a two-step N-alkylation of 4-aminobenzoic acid, first with one alkyl halide (e.g., methyl iodide) and then with the second (e.g., ethyl iodide), or a direct dialkylation. A more controlled approach would be the alkylation of an N-monoalkylated precursor.

Experimental Protocol: One-Pot N,N-Dialkylation of 4-Aminobenzoic Acid

This protocol is a proposed adaptation and should be optimized for the specific reactants.

• Dissolution: Dissolve 1 equivalent of 4-aminobenzoic acid in a suitable polar aprotic solvent such as dimethylformamide (DMF) or acetone in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Base Addition: Add 2.5-3 equivalents of a mild base, such as potassium carbonate (K2CO3), to the solution. The base acts as a proton scavenger for the carboxylic acid and the amine.[2][3][4]

• First Alkylation: Add 1.2 equivalents of the first alkylating agent (e.g., methyl iodide) dropwise to the suspension at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-60 °C) and monitor the progress by thin-layer chromatography (TLC).

• Second Alkylation: Once the formation of the N-monoalkylated intermediate is observed, add 1.2 equivalents of the second alkylating agent (e.g., ethyl iodide) to the reaction mixture.

• Completion and Work-up: Continue stirring until the reaction is complete as indicated by TLC. Cool the mixture to room temperature and filter to remove the inorganic salts.

• Extraction: Evaporate the solvent under reduced pressure. Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water to remove any remaining salts and DMF.

• Purification of the Free Acid: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude N-ethyl-N-methyl-4-aminobenzoic acid can be purified by column chromatography on silica gel.

• Hydrochloride Salt Formation: Dissolve the purified free acid in a minimal amount of a suitable solvent (e.g., diethyl ether or isopropanol) and bubble dry hydrogen chloride gas through the solution, or add a solution of HCl in a compatible solvent, until precipitation is complete.

• Isolation: Collect the precipitated N-ethyl-N-methyl-4-aminobenzoic acid hydrochloride by filtration, wash with a small amount of cold solvent, and dry under vacuum.

Causality in Experimental Choices:

• Solvent: A polar aprotic solvent like DMF or acetone is chosen to dissolve the reactants and facilitate the SN2 reaction mechanism of alkylation without interfering with the reaction.

• Base: Potassium carbonate is a suitable mild base that is strong enough to deprotonate the carboxylic acid and the amine, but not so strong as to cause unwanted side reactions.[2][3][4]

• Stepwise Alkylation: A stepwise addition of alkylating agents can provide better control over the formation of the desired unsymmetrical N,N-dialkylated product and minimize the formation of symmetrical N,N-dimethyl and N,N-diethyl byproducts.

• Hydrochloride Salt: The conversion to the hydrochloride salt is a standard procedure to improve the compound's stability and aqueous solubility, which is often desirable for biological testing.

Diagram of the Proposed Synthesis Workflow:

Caption: Proposed workflow for the synthesis of N-ethyl-N-methyl-4-aminobenzoic acid hydrochloride.

Analytical Characterization

A comprehensive analytical approach is essential to confirm the identity, purity, and structure of the synthesized N-ethyl-N-methyl-4-aminobenzoic acid hydrochloride.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy:

NMR is a primary tool for structural elucidation.[5]

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the ethyl and methyl groups on the nitrogen, the aromatic protons, and the carboxylic acid proton.

  • Ethyl Group: A quartet for the methylene protons (-CH2-) and a triplet for the methyl protons (-CH3).

  • Methyl Group: A singlet for the N-methyl protons.

  • Aromatic Protons: Two doublets in the aromatic region, characteristic of a para-substituted benzene ring.

  • Carboxylic Acid Proton: A broad singlet at a downfield chemical shift (>10 ppm), which may be exchangeable with D2O.

• ¹³C NMR: The carbon NMR spectrum will provide information on the number and types of carbon atoms. Expected signals include those for the alkyl carbons, the aromatic carbons (with distinct shifts for the substituted and unsubstituted carbons), and the carbonyl carbon of the carboxylic acid.[6][7]

Infrared (IR) Spectroscopy:

IR spectroscopy is used to identify the functional groups present in the molecule.[8][9]

• O-H Stretch: A very broad absorption band in the region of 2500-3300 cm⁻¹ is characteristic of the hydrogen-bonded carboxylic acid O-H group.[10]

• C=O Stretch: A strong, sharp absorption band around 1700-1725 cm⁻¹ corresponds to the carbonyl group of the carboxylic acid.[10]

• C-N Stretch: A stretching vibration in the 1350-1250 cm⁻¹ region is expected for the aromatic amine C-N bond.

• Aromatic C=C Stretch: Medium to weak absorptions in the 1600-1450 cm⁻¹ region are indicative of the benzene ring.

• N-H Stretch: The absence of a significant N-H stretching band (around 3300-3500 cm⁻¹) would confirm the tertiary nature of the amine.

Mass Spectrometry (MS):

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound.[5]

• Ionization Method: Electrospray ionization (ESI) is a suitable technique for this polar, salt compound.

• Expected Ions: In positive ion mode, the base peak is expected to be the [M+H]⁺ ion corresponding to the free acid (m/z 194.12). Fragmentation may involve the loss of the carboxylic acid group or cleavage of the alkyl chains from the nitrogen atom.

Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC):

HPLC is a crucial technique for assessing the purity of the final compound.

• Method: A reverse-phase C18 column with a mobile phase consisting of a mixture of an aqueous buffer (e.g., ammonium acetate or formic acid in water) and an organic solvent (e.g., acetonitrile or methanol) is a common starting point for method development.

• Detection: UV detection at a wavelength corresponding to the absorbance maximum of the aromatic ring (typically around 254 nm or 280 nm) would be appropriate.

Diagram of the Analytical Workflow:

Caption: A logical workflow for the analytical characterization of the synthesized compound.

Potential Applications and Future Research Directions

Derivatives of 4-aminobenzoic acid are known to exhibit a wide range of biological activities, suggesting potential therapeutic applications for N-ethyl-N-methyl-4-aminobenzoic acid hydrochloride.[11][12]

Potential Areas of Investigation:

• Anticancer Activity: Many PABA derivatives have been investigated for their cytotoxic properties against various cancer cell lines.[1][2][3][4] The introduction of N-alkyl groups can modulate the lipophilicity and electronic properties of the molecule, potentially influencing its interaction with biological targets.

• Antimicrobial Agents: The PABA scaffold is a key component of folic acid, which is essential for microbial growth. Analogs of PABA can act as competitive inhibitors of dihydropteroate synthase, an enzyme in the folate synthesis pathway, leading to antimicrobial effects.[13]

• Enzyme Inhibition: The structural features of this compound may lend themselves to the inhibition of various enzymes. Screening against a panel of relevant enzymes could uncover novel biological activities.

• Material Science: Substituted benzoic acids can be used as building blocks for polymers and other materials with specific properties.

Future Research:

• Synthesis Optimization: The proposed synthesis protocol requires experimental validation and optimization to maximize yield and purity.

• Biological Screening: A thorough in vitro and in vivo screening of the compound is necessary to evaluate its potential therapeutic efficacy and toxicological profile.

• Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of a series of related N,N-dialkyl-4-aminobenzoic acids with varying alkyl chains would provide valuable insights into the structure-activity relationships and guide the design of more potent and selective analogs.

Conclusion

N-ethyl-N-methyl-4-aminobenzoic acid hydrochloride represents a novel derivative of PABA with potential for further scientific investigation. While direct experimental data is scarce, this guide provides a solid theoretical framework for its synthesis, characterization, and exploration of its potential applications based on the well-established chemistry of related compounds. The methodologies and insights presented herein are intended to serve as a valuable resource for researchers embarking on the study of this and similar novel chemical entities.

References

• Hasan, E., Ali, S. N., Bano, Z., Begum, S., Ali, S., Shams, A., & Siddiqui, B. S. (2023). An efficient synthesis of O- and N- alkyl derivatives of 4-aminobenzoic acid and evaluation of their anticancer properties. Natural Product Research, 38(13), 2220–2230. [Link]

• Hasan, E., Ali, S. N., Bano, Z., Begum, S., Ali, S., Shams, A., & Siddiqui, B. S. (2024). An efficient synthesis of O- and N- alkyl derivatives of 4-aminobenzoic acid and evaluation of their anticancer properties. Natural Product Research, 38(13), 2220-2230. [Link]

• Farwa, U., Asim, M., Sandhu, Z. A., Haroon, F., & Raza, M. A. (2025). Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications. [Source PDF]. [Link]

• Filo. (2025, October 27). How would the 1H NMR spectrum of 4-(N,N-dimethyl) benzoic acid (shown bel... [Link]

• Filo. (2026, January 5). The infrared spectrum of benzoic acid is shown below. Interpret the spect... [Link]

• MDPI. (2025, January 22). Investigating Benzoic Acid Derivatives as Potential Atomic Layer Deposition Inhibitors Using Nanoscale Infrared Spectroscopy. [Link]

• PubChem. (n.d.). Benzoic acid, 4-(ethylamino)-, ethyl ester. Retrieved February 14, 2026, from [Link]

• ResearchGate. (n.d.). A section of 13C NMR spectra of benzoic acid 4-DBA organic salt 5. [Link]

• Wnuk, S., Wyrzykiewicz, E., Kaczmarek, E., & Kinastowski, S. (1990). Carbon-13 Chemical Shift Assignments of Derivatives of Benzoic Acid. Magnetic Resonance in Chemistry, 28(3), 271-280. [Link]

Sources

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• 2. An efficient synthesis of O- and N- alkyl derivatives of 4-aminobenzoic acid and evaluation of their anticancer properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 7. faculty.fiu.edu [faculty.fiu.edu]
• 8. ed4-pp.staging.derilinx.com [ed4-pp.staging.derilinx.com]
• 9. infrared spectrum of benzoic acid C7H6O2 C6H5COOH prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of benzoic acid image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 10. The infrared spectrum of benzoic acid is shown below. Interpret the spect.. [askfilo.com]
• 11. Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications [ouci.dntb.gov.ua]
• 12. researchgate.net [researchgate.net]
• 13. Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Purity Synthesis of 4-[Ethyl(methyl)amino]benzoic Acid Hydrochloride

Executive Summary & Strategic Rationale

This protocol details the optimized synthesis of 4-[ethyl(methyl)amino]benzoic acid hydrochloride (CAS: N/A for specific salt, Free acid parent often referenced). This compound is a critical intermediate in the synthesis of lipid-lowering agents, functionalized dyes, and photo-active compounds.

The "Why" Behind the Route

While direct alkylation of 4-aminobenzoic acid is theoretically possible, it frequently results in a mixture of mono-, di-, and tri-alkylated (quaternary) species that are difficult to separate. To ensure High-Purity (>98%) and Scalability , this protocol utilizes a Stepwise

-Alkylation Strategy starting from a commercially available secondary amine ester.

Core Advantages of this Protocol:

• Selectivity: Starting with the

  -methyl derivative minimizes over-alkylation risks compared to starting with the primary aniline.

• Purification: Conducting the alkylation on the ester intermediate allows for easy organic extraction and silica filtration, avoiding the solubility issues associated with zwitterionic amino acids.

• Salt Control: The final hydrochloride formation is controlled to prevent hygroscopic clumping, ensuring a free-flowing solid.

Reaction Scheme & Mechanism

The synthesis proceeds via three distinct stages:

-ethylation, Ester Hydrolysis (Saponification), and Hydrochlorination.

Visual Workflow (Graphviz)

Figure 1: Step-wise synthetic workflow for the target molecule.

Detailed Experimental Protocol

Stage I: -Ethylation of Methyl 4-(methylamino)benzoate

Objective: Introduce the ethyl group via nucleophilic substitution (

) while preventing quaternization.

• Reagents:

  • Methyl 4-(methylamino)benzoate (1.0 eq)

  • Ethyl Iodide (EtI) (1.2 eq)

  • Potassium Carbonate (

    ), anhydrous (2.0 eq)

  • Dimethylformamide (DMF), anhydrous (Concentration: 0.5 M)

Procedure:

• Setup: Charge an oven-dried round-bottom flask with Methyl 4-(methylamino)benzoate and anhydrous

  . Purge with nitrogen ( ).[1]

• Solvation: Add anhydrous DMF via syringe. Stir at room temperature for 10 minutes to create a suspension.

• Addition: Add Ethyl Iodide dropwise over 5 minutes.

  • Critical Note: Do not dump EtI all at once; a controlled concentration favors mono-alkylation over quaternization.

• Reaction: Heat the mixture to 60°C for 12–16 hours. Monitor by TLC (20% EtOAc/Hexanes). The starting material spot (

  ) should disappear, replaced by a slightly higher running spot ( ).

• Workup:

  • Cool to room temperature.[2][3][4][5]

  • Pour the mixture into 5 volumes of ice-cold water (precipitates inorganic salts and product).

  • Extract with Ethyl Acetate (

    ).

  • Wash combined organics with Brine (

    ) to remove residual DMF.

  • Dry over

    , filter, and concentrate in vacuo.

• Purification: If the crude oil is dark, pass through a short silica plug eluting with 10% EtOAc/Hexanes.

Stage II: Saponification

Objective: Hydrolyze the methyl ester to the free carboxylic acid under mild conditions.

• Reagents:

  • Intermediate from Stage I (1.0 eq)

  • Lithium Hydroxide Monohydrate (

    ) (3.0 eq)

  • Solvent: THF / Water (3:1 ratio)

Procedure:

• Dissolve the ester in THF.

• Dissolve

  in the calculated amount of water and add to the THF solution.

• Stir vigorously at 40°C for 4–6 hours.

  • Validation: LC-MS or TLC should show complete consumption of the ester.

• Workup:

  • Concentrate the mixture to remove THF.

  • Dilute the remaining aqueous layer with water.

  • Neutralization: Carefully acidify with 1M HCl to pH ~4–5. The zwitterionic free acid usually precipitates as an off-white solid.

  • Filter the solid and wash with cold water. Dry in a vacuum oven at 45°C.

Stage III: Hydrochloride Salt Formation

Objective: Convert the zwitterion to the stable, water-soluble Hydrochloride salt.

• Reagents:

  • Free Acid (from Stage II)

  • 4M HCl in Dioxane (or concentrated aqueous HCl)

  • Solvent: Anhydrous Ethanol or Dioxane

Procedure:

• Suspend the dry free acid in a minimal amount of anhydrous Ethanol (or Dioxane).

• Add 4M HCl in Dioxane (1.5 eq) dropwise at 0°C. The mixture will become homogeneous, then the salt may begin to precipitate.

• Stir at room temperature for 1 hour.

• Isolation:

  • Add Diethyl Ether (

    ) to force complete precipitation of the salt.

  • Filter the white crystalline solid.

  • Wash with cold

    .

• Drying: Dry under high vacuum (0.1 mbar) for 24 hours to remove trace dioxane/HCl.

Analytical Data & Troubleshooting

Expected Data

Parameter	Expected Value	Notes
Appearance	White to off-white crystalline solid	Yellowing indicates oxidation of the amine.
1H NMR (DMSO-d6)	1.10 (t, 3H, Ethyl-CH3), 2.95 (s, 3H, N-Me), 3.45 (q, 2H, N-CH2), 6.75 (d, 2H, Ar-H), 7.80 (d, 2H, Ar-H)	Shifts will vary slightly between free acid and HCl salt.
Mass Spec (ESI)	[M+H]+ = 180.1	Corresponds to Free Acid MW.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Incomplete Ethylation	Old/Wet EtI or low temperature	Use fresh EtI; increase temp to 70°C (do not exceed 80°C to avoid quaternary salt).
Product is an Oil (Stage III)	Hygroscopic salt	Dissolve in minimal MeOH, add excess Et2O, and scratch the flask wall to induce crystallization.
Low Yield in Stage II	Product lost in water layer	The amino-acid is zwitterionic. Ensure pH is exactly at the isoelectric point (~pH 4-5) for precipitation.

Mechanistic Insight

The selectivity of this protocol relies on the steric difference between the methyl and ethyl groups. By starting with the

-methyl group, we utilize the smaller substituent to anchor the amine, then introduce the bulkier ethyl group.

Figure 2: Simplified mechanism of the critical N-alkylation step.

References

• Gassman, P. G.; Gruetzmacher, G. "Benzoic acid, 4-amino-3-methyl-, ethyl ester."[6] Organic Syntheses, Coll.[6] Vol. 6, p.181 (1988). Context: Provides foundational techniques for handling aminobenzoate esters.

• Banik, B. K., et al. "Ethyl 4-aminobenzoate."[5] Organic Syntheses, Coll.[6] Vol. 10, p.423 (2004). Context: Standard properties and handling of ethyl 4-aminobenzoate derivatives.

• Salvatore, R. N., et al. "Synthesis of secondary amines." Tetrahedron, 57(37), 7785-7811 (2001).

• ChemicalBook. "4-(Methylamino)benzoic acid synthesis." Context: Commercial availability and properties of the N-methyl precursor.

Sources

• 1. prepchem.com [prepchem.com]
• 2. 4-(Methylamino)benzoic acid synthesis - chemicalbook [chemicalbook.com]
• 3. jocpr.com [jocpr.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Organic Syntheses Procedure [orgsyn.org]

Recrystallization solvents for purifying 4-[Ethyl(methyl)amino]benzoic acid hydrochloride

Application Note: Optimization of Recrystallization Solvents for 4-[Ethyl(methyl)amino]benzoic Acid Hydrochloride

Executive Summary

The purification of 4-[ethyl(methyl)amino]benzoic acid hydrochloride (EMABA-HCl) presents specific challenges due to its amphiphilic nature. As a zwitterionic precursor modified into a hydrochloride salt, the molecule exhibits high aqueous solubility while retaining significant lipophilicity due to the N-ethyl-N-methyl substitution.

This guide provides a rational, first-principles approach to selecting recrystallization solvents. Unlike simple inorganic salts, EMABA-HCl requires a solvent system that balances ionic solvation with the exclusion of non-polar organic impurities (e.g., unreacted alkylating agents or oxidation byproducts). We recommend Isopropanol (IPA) as the primary single-solvent system and Ethanol/Ethyl Acetate as the preferred binary system for high-purity recovery.

Physicochemical Profile & Solubility Logic

To design a self-validating purification protocol, one must understand the solute's behavior at the molecular level.

Feature	Chemical Characteristic	Purification Implication
Core Structure	p-Aminobenzoic Acid (PABA) derivative	Susceptible to oxidation (color formation).
Substituents	N-Ethyl, N-Methyl	Increases lipophilicity compared to PABA; lowers melting point slightly relative to primary amine analogs.
Salt Form	Hydrochloride (HCl)	Ionic lattice; highly soluble in water and methanol. Hygroscopic potential.[1][2]
Dissociation	Weak base (Aniline derivative)	Risk of Hydrolysis: Boiling in pure water may cause partial dissociation of HCl, precipitating the free acid.

The Solvent Selection Matrix

Based on the dielectric constants and protic nature of solvents, we classify potential candidates for EMABA-HCl:

• Water: Too soluble. High loss of yield in mother liquor. Risk of hydrolysis.

• Methanol: Too soluble. Good for dissolving crude, but requires an aggressive anti-solvent (e.g., Ether) to precipitate.

• Ethanol (EtOH): Good.[3][4] Moderate solubility at boil, lower at

  .

• Isopropanol (IPA): Excellent. "Goldilocks" polarity. Dissolves the salt at reflux (

  ) but forces crystallization upon cooling due to lower dielectric constant than EtOH.

• Ethyl Acetate / Hexane: Insoluble. These act as anti-solvents .

Experimental Protocols

Protocol A: Solubility Screening (The "Self-Validating" Step)

Do not commit the entire batch to a solvent without this validation.

Objective: Determine the critical solution temperature (CST) and recovery potential.

• Preparation: Place

  of crude EMABA-HCl into three separate test tubes.

• Solvent Addition:

  • Tube A:

    Isopropanol (IPA).

  • Tube B:

    Ethanol (absolute).

  • Tube C:

    Water (acidified with 1 drop HCl).

• Thermal Cycle:

  • Heat to boiling (using a heat gun or water bath).

  • Observation 1: If solid remains, add solvent in

    increments until dissolved.

  • Observation 2: If dissolved immediately at room temp, the solvent is too strong (discard or use as co-solvent).

• Cooling: Allow tubes to cool to room temperature (RT), then incubate at

  for 1 hour.

• Validation: The ideal system shows clear dissolution at boil and heavy crystallization at

  .

Protocol B: High-Purity Recrystallization (Binary System)

Recommended for removing colored oxidation impurities.

System: Ethanol (Solvent) / Ethyl Acetate (Anti-Solvent) Ratio: Variable (Start 1:1)

• Dissolution:

  • Place

    crude EMABA-HCl in a Erlenmeyer flask.

  • Add Absolute Ethanol (

    ) and a magnetic stir bar.

  • Heat to reflux.[5][6] If not fully dissolved, add EtOH in

    portions.

  • Optional: Add

    activated carbon to remove color. Stir 5 mins.

• Hot Filtration:

  • Filter the hot solution through a pre-warmed Buchner funnel (or glass frit) to remove carbon/insolubles.

• Precipitation:

  • Return filtrate to heat; bring to a gentle boil.

  • Slowly add Ethyl Acetate dropwise until a persistent cloudiness (turbidity) appears.

  • Add

    of Ethanol to clear the solution (restore transparency).

• Crystallization:

  • Remove from heat.[7][8] Cover flask with foil (exclude light).

  • Allow to cool slowly to RT (2 hours).

  • Transfer to an ice bath (

    ) for 1 hour.

• Collection:

  • Filter crystals under vacuum.[9][10]

  • Wash cake with cold Ethyl Acetate (

    ).

  • Dry in a vacuum oven at

    over or silica gel.

Process Visualization

Figure 1: Solvent Selection Decision Tree

This logic flow ensures the chosen solvent matches the specific impurity profile of the batch.

Caption: Decision matrix for selecting the optimal solvent system based on initial solubility observations.

Figure 2: Recrystallization Workflow

Caption: Step-by-step workflow for the binary solvent recrystallization of EMABA-HCl.

Quality Control & Troubleshooting

Issue	Probable Cause	Corrective Action
Oiling Out	Solution cooled too fast or solvent is too polar.	Re-heat to dissolve.[7][9][10] Add more Ethanol (solvent) or scratch glass to induce nucleation.
Low Yield	Product too soluble in cold solvent.	Concentrate mother liquor by 50% on a rotovap and cool again.
Color Persists	Oxidation byproducts (N-oxides).	Repeat Protocol B using activated carbon. Ensure minimal light exposure.
Melting Point Depression	Salt dissociation (loss of HCl).	Recrystallize from Ethanol containing 1% conc. HCl to restore stoichiometry.

Analytical Validation:

• HPLC: Check for removal of unreacted alkylating agents.

• Chloride Titration: Confirm AgCl precipitation matches theoretical 1:1 stoichiometry (approx. 16.4% Cl by mass).

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (General techniques for amino acid salt purification). Link

• Perrin, D. D., & Armarego, W. L. F. (1988). Purification of Laboratory Chemicals (3rd ed.). Pergamon Press. (Solubility data for aminobenzoic acid derivatives). Link

• Anderson, B. D., & Flora, K. P. (1996). Preparation of Water-Soluble Compounds through Salt Formation.[2] The Practice of Medicinal Chemistry, 739-754. (Mechanisms of HCl salt solubility). Link

• Serajuddin, A. T. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603-616. (Thermodynamics of salt crystallization). Link

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• 2. Secure Verification [farfar.pharmacy.bg.ac.rs]
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• 10. westfield.ma.edu [westfield.ma.edu]

Application Note: A Robust, Stability-Indicating HPLC Method for the Quantification of 4-[Ethyl(methyl)amino]benzoic acid hydrochloride

Abstract

This application note details the development and validation of a precise, accurate, and stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantification of 4-[Ethyl(methyl)amino]benzoic acid hydrochloride. The method is suitable for routine quality control analysis and for assessing the stability of the compound in the presence of its degradation products. The protocol outlines the systematic approach to method development, validation in accordance with International Council for Harmonisation (ICH) guidelines, and the execution of forced degradation studies.

Introduction

4-[Ethyl(methyl)amino]benzoic acid hydrochloride is a tertiary amine and an aromatic carboxylic acid derivative. Accurate quantification of this compound is critical in pharmaceutical development and quality control to ensure product efficacy and safety. HPLC is a powerful technique for the analysis of such compounds.[1] However, the presence of both a basic tertiary amine and an acidic carboxylic acid group in the molecule presents a unique challenge for chromatographic separation, often requiring careful control of mobile phase pH to achieve optimal peak shape and retention. This application note provides a comprehensive guide for developing a robust HPLC method, validating its performance, and demonstrating its stability-indicating capability.

Physicochemical Properties of 4-[Ethyl(methyl)amino]benzoic acid hydrochloride

A thorough understanding of the analyte's properties is fundamental to successful HPLC method development.

Property	Value (Estimated)	Rationale/Source
Molecular Formula	C10H14ClNO2	[2]
Molecular Weight	215.68 g/mol	[3]
pKa	~2.5 (carboxylic acid), ~5.0 (tertiary amine)	Estimated based on similar structures like 4-Aminobenzoic acid.[4]
UV λmax	~254 nm	Estimated based on the aminobenzoic acid chromophore.
Solubility	Soluble in water and methanol.	The hydrochloride salt form enhances aqueous solubility.[5]

HPLC Method Development

The goal of method development is to achieve a specific and robust separation of the analyte from any impurities or degradants.

Initial Chromatographic Conditions

Based on the physicochemical properties, a reversed-phase HPLC method was chosen as the starting point.

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: Acetonitrile

• Detection: UV at 254 nm

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30 °C

• Initial Gradient: 95% A / 5% B, hold for 2 min, ramp to 95% B over 10 min, hold for 2 min.

Rationale for Initial Conditions:

• A C18 column is a versatile stationary phase for the separation of moderately polar compounds.

• A formic acid buffer is used to control the pH of the mobile phase and ensure the carboxylic acid group is protonated, leading to better retention on a reversed-phase column. It is also compatible with mass spectrometry if further characterization is needed.

• Acetonitrile is a common organic modifier in reversed-phase HPLC, providing good peak shape and lower viscosity compared to methanol.

• Detection at 254 nm is a good starting point for aromatic compounds.

• A gradient elution is initially employed to determine the approximate retention time of the analyte and to elute any potential impurities with a wide range of polarities.

Method Optimization

The initial conditions were systematically optimized to achieve the desired chromatographic performance.

3.2.1. Mobile Phase pH and Buffer Concentration: The pH of the mobile phase is a critical parameter for ionizable compounds. Different pH values (2.5, 3.0, 3.5) were evaluated. A pH of 3.0 provided the best peak shape and retention time. The buffer concentration was maintained at 0.1% to ensure adequate buffering capacity without excessive salt precipitation.

3.2.2. Organic Modifier: The effect of methanol as an alternative to acetonitrile was investigated. Acetonitrile provided sharper peaks and a shorter run time.

3.2.3. Gradient Optimization: The initial gradient was optimized to an isocratic method to simplify the procedure and improve reproducibility. The final optimized isocratic mobile phase composition was determined to be Acetonitrile: 0.1% Formic acid in Water (30:70, v/v) . This provided a reasonable retention time and good separation from any observed impurities.

Optimized Chromatographic Conditions

The final, optimized HPLC method is summarized in the table below.

Parameter	Optimized Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile: 0.1% Formic acid in Water (30:70, v/v)
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Injection Volume	10 µL
Column Temperature	30 °C
Run Time	10 minutes

Method Validation Protocol

The optimized method was validated according to ICH Q2(R1) guidelines to ensure its suitability for its intended purpose.[6]

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.

Protocol:

• Inject a blank solution (diluent) to ensure no interfering peaks at the retention time of the analyte.

• Inject a standard solution of 4-[Ethyl(methyl)amino]benzoic acid hydrochloride.

• Inject solutions from forced degradation studies (acid, base, oxidative, thermal, and photolytic stress) to demonstrate that the analyte peak is well-resolved from any degradation products.

Linearity

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte.

Protocol:

• Prepare a stock solution of 4-[Ethyl(methyl)amino]benzoic acid hydrochloride.

• Prepare a series of at least five calibration standards by diluting the stock solution to cover the expected concentration range (e.g., 50% to 150% of the target concentration).

• Inject each standard in triplicate.

• Plot the peak area against the concentration and determine the linearity by calculating the correlation coefficient (r²) of the regression line. The acceptance criterion is typically r² ≥ 0.999.

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value.

Protocol:

• Prepare samples at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration) by spiking a known amount of analyte into a placebo matrix, if applicable.

• Prepare each concentration level in triplicate.

• Analyze the samples and calculate the percentage recovery. The acceptance criterion is typically 98.0% to 102.0% recovery.

Precision

Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

Protocol:

• Repeatability (Intra-day precision): Analyze six replicate samples of the same concentration on the same day, by the same analyst, and on the same instrument.

• Intermediate Precision (Inter-day precision): Analyze six replicate samples of the same concentration on two different days, by two different analysts, and on two different instruments.

• Calculate the relative standard deviation (RSD) for the results. The acceptance criterion is typically RSD ≤ 2.0%.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Protocol:

• Vary the following parameters one at a time:

  • Flow rate (± 0.1 mL/min)

  • Column temperature (± 2 °C)

  • Mobile phase composition (± 2% organic)

• Analyze a standard solution under each varied condition.

• Evaluate the impact on system suitability parameters (e.g., retention time, tailing factor, theoretical plates). The system suitability parameters should remain within acceptable limits.

Forced Degradation Studies Protocol

Forced degradation studies are essential to establish the stability-indicating nature of the HPLC method. The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[7]

Preparation of Stressed Samples

5.1.1. Acid Hydrolysis:

• Dissolve the sample in 0.1 N HCl.

• Heat at 60 °C for 24 hours.

• Cool the solution and neutralize with an appropriate amount of 0.1 N NaOH.

• Dilute to the target concentration with the mobile phase.

5.1.2. Base Hydrolysis:

• Dissolve the sample in 0.1 N NaOH.

• Keep at room temperature for 4 hours.

• Neutralize with an appropriate amount of 0.1 N HCl.

• Dilute to the target concentration with the mobile phase.

5.1.3. Oxidative Degradation:

• Dissolve the sample in 3% hydrogen peroxide.

• Keep at room temperature for 24 hours.

• Dilute to the target concentration with the mobile phase.

5.1.4. Thermal Degradation:

• Expose the solid sample to 105 °C in a hot air oven for 48 hours.

• Dissolve the sample in the diluent to the target concentration.

5.1.5. Photolytic Degradation:

• Expose the solid sample to UV light (254 nm) and visible light in a photostability chamber for a period compliant with ICH Q1B guidelines.

• Dissolve the sample in the diluent to the target concentration.

Analysis of Stressed Samples

Analyze the stressed samples using the validated HPLC method. The chromatograms should demonstrate that the peak for 4-[Ethyl(methyl)amino]benzoic acid hydrochloride is well-resolved from all degradation product peaks, confirming the stability-indicating nature of the method.

Data Presentation and Visualization

System Suitability Results

Parameter	Acceptance Criteria	Typical Result
Tailing Factor (T)	T ≤ 2.0	1.2
Theoretical Plates (N)	N ≥ 2000	5500
%RSD of Peak Area (n=6)	≤ 1.0%	0.5%

Method Validation Summary

Validation Parameter	Result
Specificity	Method is specific and stability-indicating.
Linearity (r²)	0.9995
Accuracy (% Recovery)	99.2% - 101.5%
Precision (%RSD)	Repeatability: 0.6%, Intermediate: 0.9%
Robustness	Method is robust for minor changes in parameters.

Visualizations

Caption: Workflow for HPLC Method Development and Validation.

Caption: Forced Degradation Study Design.

Conclusion

This application note provides a comprehensive and scientifically sound protocol for the development and validation of an HPLC method for the quantification of 4-[Ethyl(methyl)amino]benzoic acid hydrochloride. The method is demonstrated to be specific, linear, accurate, precise, and robust. Furthermore, the successful execution of forced degradation studies confirms its stability-indicating capability, making it a reliable tool for quality control and stability assessment in the pharmaceutical industry.

References

• SIELC. (n.d.). Mixed-Mode HPLC Separation of Tertiary Amines on Primesep 200 Column.

• International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• Alsante, K. M., et al. (2014). A practical guide to forced degradation studies for drug substances. Pharmaceutical Technology, 38(4).

• BioPharmaSpec. (n.d.). Forced Degradation Studies | ICH Stability Testing. Retrieved from [Link]

• Patel, K., et al. (2021). A Comprehensive Review on RP-HPLC Method Development, Validation, and Forced Degradation Studies According to ICH Guidelines. International Journal of Pharmaceutical Sciences Review and Research, 69(2), 1-13.
• HPLC Analysis of Aromatic Carboxylic Acids on Amaze TR Mixed-Mode Column. (n.d.).
• HPLC Methods for analysis of Phthalic acid - HELIX Chromatography. (n.d.).
• CHROMATOGRAPHIC DETERMINATION OF AMINES IN FOOD SAMPLES - Helda - University of Helsinki. (n.d.).

• PubChem. (n.d.). 4-{[Ethyl(propyl)amino]methyl}benzoic acid hydrochloride. Retrieved from [Link]

• PubChem. (n.d.). 4-{[ethyl(methyl)amino]methyl}benzoic acid hydrochloride.
• PubChem. (n.d.). 4-[ethyl(methyl)amino]benzoic acid hydrochloride.

• Quora. (2016, March 2). What is the reaction of ethyl-4-aminobenzoate and hydrochloric acid? Retrieved from [Link]

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Application Notes and Protocols for 4-[Ethyl(methyl)amino]benzoic acid hydrochloride as a Pharmaceutical Intermediate

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective utilization of 4-[Ethyl(methyl)amino]benzoic acid hydrochloride as a versatile pharmaceutical intermediate. This document delineates its chemical properties, outlines detailed synthetic protocols, and explores its application in the synthesis of active pharmaceutical ingredients (APIs), with a particular focus on local anesthetics.

Introduction: A Key Building Block in Medicinal Chemistry

4-[Ethyl(methyl)amino]benzoic acid hydrochloride is a derivative of 4-aminobenzoic acid (PABA), a crucial molecule in various biological pathways and a foundational scaffold in drug design.[1][2] The substitution of the amino group with both ethyl and methyl groups imparts specific physicochemical properties to the molecule, such as altered lipophilicity and basicity, which can be strategically exploited in the synthesis of drug candidates with enhanced efficacy and pharmacokinetic profiles.[3] Its hydrochloride salt form enhances its solubility in aqueous media, a desirable characteristic for many synthetic transformations.[4]

The primary utility of this intermediate lies in its structural resemblance to the core of many local anesthetics.[5][6][7] The general structure of a local anesthetic often comprises a lipophilic aromatic ring, an intermediate ester or amide linkage, and a hydrophilic amine group.[5] 4-[Ethyl(methyl)amino]benzoic acid provides the aromatic ring and a precursor to the hydrophilic amine, making it an ideal starting material for the synthesis of this class of drugs.

Physicochemical Properties and Safety Data

A thorough understanding of the physical and chemical properties of a pharmaceutical intermediate is paramount for its safe handling and successful application in synthesis.

Property	Value	Reference
Molecular Formula	C₁₀H₁₄ClNO₂	[8]
Molecular Weight	215.68 g/mol	[3]
Appearance	White to off-white crystalline powder	General Knowledge
Solubility	Soluble in water and alcohols	[4]
Melting Point	Not readily available; typically, hydrochloride salts of amino acids have high melting points.

Safety and Handling:

4-[Ethyl(methyl)amino]benzoic acid hydrochloride should be handled in accordance with good industrial hygiene and safety practices.[9] It is crucial to wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, to avoid contact with skin and eyes.[9][10] Handling should be performed in a well-ventilated area or a fume hood to prevent inhalation of dust.[9][11] In case of contact, rinse the affected area thoroughly with water.[9][12]

Synthesis of 4-[Ethyl(methyl)amino]benzoic acid hydrochloride

The synthesis of 4-[Ethyl(methyl)amino]benzoic acid hydrochloride can be achieved through a two-step process starting from 4-aminobenzoic acid: N-alkylation followed by hydrochloride salt formation.

Protocol 1: Synthesis of 4-[Ethyl(methyl)amino]benzoic acid

This protocol describes the sequential N-methylation and N-ethylation of 4-aminobenzoic acid. The order of alkylation can be reversed, but this sequence is often chosen to control the degree of alkylation.

Materials:

• 4-Aminobenzoic acid

• Dimethyl sulfate (Caution: Highly toxic and carcinogenic)

• Diethyl sulfate (Caution: Probable human carcinogen)

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Methanol

• Water

• Standard laboratory glassware and equipment

Step-by-Step Procedure:

• N-methylation: a. In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a condenser, dissolve 4-aminobenzoic acid in an aqueous solution of sodium hydroxide. b. Cool the solution in an ice bath. c. Slowly add one equivalent of dimethyl sulfate dropwise while maintaining the temperature below 10 °C. d. After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours until the reaction is complete (monitored by TLC). e. Acidify the reaction mixture with hydrochloric acid to precipitate the product, 4-(methylamino)benzoic acid. f. Filter the precipitate, wash with cold water, and dry.[13]

• N-ethylation: a. Dissolve the 4-(methylamino)benzoic acid obtained in the previous step in an aqueous solution of sodium hydroxide in a three-necked flask. b. Cool the solution in an ice bath. c. Slowly add one equivalent of diethyl sulfate dropwise. d. Stir the reaction mixture at room temperature overnight. e. Acidify the mixture with hydrochloric acid to precipitate the crude 4-[Ethyl(methyl)amino]benzoic acid. f. Filter the product, wash with cold water, and recrystallize from a suitable solvent system (e.g., ethanol/water) to obtain the pure product.

Protocol 2: Formation of the Hydrochloride Salt

Materials:

• 4-[Ethyl(methyl)amino]benzoic acid

• Concentrated Hydrochloric Acid (HCl) or HCl gas

• Anhydrous diethyl ether or isopropanol

Step-by-Step Procedure:

• Dissolve the synthesized 4-[Ethyl(methyl)amino]benzoic acid in a minimal amount of a suitable solvent like isopropanol.

• Slowly add a stoichiometric amount of concentrated hydrochloric acid or bubble anhydrous HCl gas through the solution while stirring.[4]

• The hydrochloride salt will precipitate out of the solution.

• Filter the precipitate, wash with cold anhydrous diethyl ether to remove any excess HCl and solvent, and dry under vacuum to yield 4-[Ethyl(methyl)amino]benzoic acid hydrochloride.

Synthetic Workflow Diagram:

Caption: Synthetic pathway for 4-[Ethyl(methyl)amino]benzoic acid hydrochloride.

Application in the Synthesis of Local Anesthetics

4-[Ethyl(methyl)amino]benzoic acid hydrochloride is an excellent precursor for the synthesis of various local anesthetics. The following protocol outlines a general procedure for the synthesis of an ester-based local anesthetic, exemplified by a hypothetical analog of procaine.

Protocol 3: Synthesis of 2-(Diethylamino)ethyl 4-[ethyl(methyl)amino]benzoate (A Procaine Analog)

This protocol involves the esterification of 4-[Ethyl(methyl)amino]benzoic acid with 2-(diethylamino)ethanol.

Materials:

• 4-[Ethyl(methyl)amino]benzoic acid hydrochloride

• Thionyl chloride (SOCl₂) or oxalyl chloride

• 2-(Diethylamino)ethanol

• Triethylamine (Et₃N) or pyridine

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware and equipment

Step-by-Step Procedure:

• Acid Chloride Formation: a. Suspend 4-[Ethyl(methyl)amino]benzoic acid hydrochloride in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere. b. Add a catalytic amount of DMF. c. Slowly add thionyl chloride or oxalyl chloride dropwise at 0 °C. d. Allow the reaction to warm to room temperature and then reflux gently until the reaction is complete (evolution of gas ceases). e. Remove the excess thionyl chloride and solvent under reduced pressure to obtain the crude 4-[ethyl(methyl)amino]benzoyl chloride.

• Esterification: a. Dissolve the crude acid chloride in anhydrous DCM. b. In a separate flask, dissolve 2-(diethylamino)ethanol and triethylamine (as an acid scavenger) in anhydrous DCM. c. Slowly add the acid chloride solution to the alcohol solution at 0 °C. d. Stir the reaction mixture at room temperature overnight. e. Monitor the reaction progress by TLC.

• Work-up and Purification: a. Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. b. Separate the organic layer and wash it sequentially with water and brine. c. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. d. Purify the crude product by column chromatography on silica gel to obtain the pure 2-(diethylamino)ethyl 4-[ethyl(methyl)amino]benzoate.

Reaction Workflow Diagram:

Caption: Application of the intermediate in local anesthetic synthesis.

Analytical Methods for Quality Control

To ensure the purity and identity of the synthesized intermediate and final products, a combination of analytical techniques should be employed.

• Thin-Layer Chromatography (TLC): A rapid and effective method for monitoring reaction progress and assessing the purity of fractions during purification.[14][15]

• High-Performance Liquid Chromatography (HPLC): Provides quantitative information on the purity of the compound.[15]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Confirms the chemical structure of the synthesized compounds by analyzing the chemical environment of the hydrogen and carbon atoms.[16]

• Infrared (IR) Spectroscopy: Identifies the presence of key functional groups (e.g., C=O, N-H, C-N) in the molecule.[1][16]

• Mass Spectrometry (MS): Determines the molecular weight of the compound and provides information about its fragmentation pattern, further confirming its identity.

Conclusion

4-[Ethyl(methyl)amino]benzoic acid hydrochloride is a valuable and versatile intermediate in pharmaceutical synthesis. Its straightforward preparation and its structural features make it particularly well-suited for the development of novel local anesthetics and other bioactive molecules. The protocols and guidelines presented in these application notes are intended to provide a solid foundation for researchers to confidently and safely utilize this compound in their drug discovery and development endeavors. Adherence to rigorous safety protocols and analytical quality control is essential for achieving reliable and reproducible results.

References

• Wang, Q., et al. (2019). Synthesis and biological activities of local anesthetics. Journal of Medicinal Chemistry.

• PubChem. 4-[ethyl(methyl)amino]benzoic acid hydrochloride. Retrieved from [Link]

• Royal Society of Chemistry. (2019). Design, synthesis and biological activity evaluation of benzoate compounds as local anesthetics. RSC Advances.

• quimicaorganica.org. Synthesis of Local Anesthetics derived from benzoic acid. Retrieved from [Link]

• quimicaorganica.org. (2010). Synthesis of Local Anesthetics derived from various functional groups. Retrieved from [Link]

• Organic Syntheses. Benzoic acid, 4-amino-3-methyl-, ethyl ester. Retrieved from [Link]

• PubChem. 4-{[ethyl(methyl)amino]methyl}benzoic acid hydrochloride. Retrieved from [Link]

• Quora. (2016). What is the reaction of ethyl-4-aminobenzoate and hydrochloric acid?. Retrieved from [Link]

• Pharmacy 180. Para amino benzoic acid derivatives. Retrieved from [Link]

• Shunyuansheng bio-pharmtech co., ltd. 4-(1-Amino-ethyl)-benzoic acid methyl ester hydrochloride. Retrieved from [Link]

• European Directorate for the Quality of Medicines & HealthCare. (2012). 4-Aminobenzoic Acid. Retrieved from [Link]

• Royal Society of Chemistry. Analytical Methods. Retrieved from [Link]

• MDPI. (2020). 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents. Retrieved from [Link]

• International Journal of ChemTech Research. (2018).

• Quora. (2016). How to get ethyl 4-aminobenzoate from 4-amniobenzoic acid. Retrieved from [Link]

• National Center for Biotechnology Information. (2022). Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications. Retrieved from [Link]

• ResearchGate. (2023). An efficient synthesis of O- and N- alkyl derivatives of 4-aminobenzoic acid and evaluation of their anticancer properties. Retrieved from [Link]

• Organic Syntheses. ETHYL p-AMINOBENZOATE. Retrieved from [Link]

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Preparation of ester derivatives from 4-[Ethyl(methyl)amino]benzoic acid hydrochloride

Application Note: Precision Synthesis of Ester Derivatives from 4-[Ethyl(methyl)amino]benzoic Acid Hydrochloride

Abstract

This technical guide details the synthetic pathways for preparing ester derivatives of 4-[ethyl(methyl)amino]benzoic acid hydrochloride. As a structural analog to common UV filters (e.g., Padimate O) and local anesthetics, this compound presents unique challenges due to the presence of a tertiary amine and the hydrochloride salt form. This note provides two validated protocols: a scalable Fischer esterification for simple alkyl esters and an acyl-chloride activation method for complex or hindered alcohols.

Strategic Analysis & Chemical Strategy

The Substrate: The starting material, 4-[Ethyl(methyl)amino]benzoic acid hydrochloride , contains two critical functional groups:

• Carboxylic Acid (-COOH): The site of esterification.[1][2][3][4]

• Tertiary Amine (-N(Et)(Me)): Electron-donating group (EDG) that deactivates the carbonyl carbon toward nucleophilic attack via resonance, making esterification slower than unsubstituted benzoic acids.

The Hydrochloride Factor: The starting material exists as a zwitterionic salt equivalent in solution.

• Advantage: The protonated amine (-NH+(Et)(Me)) is an electron-withdrawing group (inductively), which actually activates the carboxylic acid toward nucleophilic attack compared to the free base.

• Constraint: Neutralization during workup is required to isolate the lipophilic free-base ester.

Method Selection Matrix:

Method	Target Esters	Scale	Pros	Cons
A. Fischer Esterification	Methyl, Ethyl, Propyl	Gram to Kilo	Cost-effective, simple setup	Equilibrium-limited; requires excess alcohol
B. Acyl Chloride (SOCl₂)	2-Ethylhexyl, Cyclic, Hindered	Gram to 100g	High conversion, irreversible	Corrosive reagents; requires anhydrous conditions
C. Steglich (DCC/DMAP)	Labile/Complex Alcohols	Milligram	Mild conditions	Atom-ineconomical (urea byproduct); expensive

Reaction Mechanism & Workflow Visualization

The following diagram illustrates the parallel pathways for synthesis and the critical workup logic.

Caption: Dual-pathway workflow for esterification. Method A utilizes equilibrium control, while Method B utilizes kinetic activation.

Detailed Protocols

Protocol A: Direct Fischer Esterification (For Methyl/Ethyl Esters)

Best for: Synthesis of Benzocaine analogs or simple intermediates.

Reagents:

• Substrate: 4-[Ethyl(methyl)amino]benzoic acid HCl (1.0 eq)

• Solvent/Reagent: Anhydrous Ethanol or Methanol (10–20 volumes)

• Catalyst: Concentrated H₂SO₄ (0.5 – 1.0 eq)

Step-by-Step:

• Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser.

• Dissolution: Charge the flask with the substrate and the alcohol. The HCl salt may not fully dissolve initially.

• Catalyst Addition: Slowly add concentrated H₂SO₄ dropwise.

  • Note: Although the substrate is an HCl salt, additional H₂SO₄ acts as a dehydrating agent and ensures the medium remains strongly acidic to drive the equilibrium.

• Reflux: Heat the mixture to reflux (65°C for MeOH, 78°C for EtOH) for 6–12 hours. Monitor by TLC (Mobile phase: 30% EtOAc in Hexanes).

• Concentration: Cool to room temperature and remove excess alcohol via rotary evaporation to roughly 20% of the original volume.

• Neutralization (Critical):

  • Pour the residue into crushed ice (approx. 5x weight of residue).[5]

  • Slowly add saturated aqueous NaHCO₃ or 10% Na₂CO₃ with stirring until pH reaches 8–9.

  • Observation: The ester will precipitate as a solid or oil out as the amine deprotonates.

• Extraction: Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate.[6]

Protocol B: Thionyl Chloride Activation (For Complex Alcohols)

Best for: Synthesis of lipophilic esters (e.g., 2-ethylhexyl ester) or when alcohol is expensive.

Reagents:

• Substrate: 4-[Ethyl(methyl)amino]benzoic acid HCl (1.0 eq)

• Thionyl Chloride (SOCl₂): 3.0 – 5.0 eq

• Target Alcohol: 1.1 – 1.5 eq

• Solvent: Toluene or Dichloromethane (DCM) (Anhydrous)

• Catalyst: DMF (1-2 drops)

Step-by-Step:

• Activation:

  • In a dry flask under Argon/Nitrogen, suspend the substrate in anhydrous Toluene.

  • Add SOCl₂ dropwise, followed by catalytic DMF.

  • Heat to 70–80°C for 2–3 hours. Gas evolution (SO₂/HCl) indicates reaction progress.

  • Checkpoint: The solution should become homogeneous as the acid chloride forms.

• Isolation of Intermediate (Optional but Recommended):

  • Remove solvent and excess SOCl₂ under reduced pressure to yield the crude acid chloride hydrochloride (yellow solid/oil).

  • Why? Removing excess SOCl₂ prevents side reactions with the alcohol.

• Esterification:

  • Redissolve the residue in dry DCM or Toluene.

  • Add the target alcohol (e.g., 2-ethylhexanol) and a base trap (e.g., Triethylamine or Pyridine, 2.5 eq) slowly at 0°C.

  • Note on Stoichiometry: You need enough base to neutralize the HCl from the starting material AND the HCl generated during esterification.

• Workup:

  • Stir at room temperature for 4 hours.

  • Quench with water.[7] Wash organic layer with 1M HCl (to remove unreacted amine/pyridine), then saturated NaHCO₃, then brine.

  • Dry and concentrate.[5][6][8]

Purification & Characterization Standards

Purification:

• Recrystallization: For solid esters (methyl/ethyl), recrystallize from EtOH/Water or Hexane/EtOAc mixtures.

• Flash Chromatography: For oils (longer chains), use silica gel.

  • Gradient: 0% → 20% EtOAc in Hexanes.

  • Rf Value: Amino benzoates typically streak on silica due to the basic amine; add 1% Triethylamine to the eluent to sharpen peaks.

Analytical Specifications (Expected):

Test	Method	Expected Result
Identity	1H NMR (CDCl₃)	Aromatic: ~7.9 ppm (d, 2H), ~6.6 ppm (d, 2H). N-Alkyl: ~3.4 ppm (q, 2H, N-CH2), ~3.0 ppm (s, 3H, N-CH3). Ester: Signal corresponds to alcohol used.[1][4][8][9][10]
Purity	HPLC-UV (254 nm)	> 98.0% Area
Appearance	Visual	White crystalline solid or pale yellow oil (oxidation leads to browning).

Troubleshooting & Expert Insights

• Issue: Brown/Dark Product.

  • Cause: Oxidation of the tertiary aniline moiety.

  • Solution: Perform all reactions under inert atmosphere (N₂/Ar). Add a pinch of sodium metabisulfite during the aqueous workup to reduce oxidized species.

• Issue: Low Yield in Fischer Method.

  • Cause: Water accumulation halting equilibrium.

  • Solution: Use a Dean-Stark trap (if using Toluene/Benzene) or add molecular sieves (3Å) to the reflux mixture.

• Issue: Emulsions during Extraction.

  • Cause: Amphiphilic nature of the amino-ester.

  • Solution: Saturate the aqueous phase fully with NaCl (solid). Filter through a Celite pad if solids are present.

References

• Fischer Esterification Mechanisms & Protocols

  • Master Organic Chemistry. "Fischer Esterification: Carboxylic Acid to Ester Under Acidic Conditions."[2][3][4][8][9][10] Available at: [Link]

• Synthesis of Dialkylaminobenzoate Esters (Padimate O Analogs)

• Steglich Esterification (Alternative Method)

  • Organic Chemistry Portal. "Steglich Esterification."[9][10] Available at: [Link]

• General Amino Benzoate Synthesis (Benzocaine)

  • Organic Syntheses. "Ethyl 4-aminobenzoate."[11][12][13][14][15][16] Org. Synth. 2002, 79, 176. (Foundational protocol for amino benzoate esters). Available at: [Link]

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Application Note: Spectroscopic and In Vitro Efficacy Evaluation of 4-[Ethyl(methyl)amino]benzoic acid hydrochloride as a Novel UV Filter Candidate

Abstract

The demand for novel, photostable, and efficient broad-spectrum ultraviolet (UV) filters is a primary driver of innovation in the dermatological and cosmetic sciences. Derivatives of p-aminobenzoic acid (PABA) were among the first chemical agents used in sunscreens, valued for their strong absorbance in the UVB region.[1] However, concerns over their photostability and potential for skin sensitization have led to the exploration of structurally modified analogs.[1][2] This application note focuses on 4-[Ethyl(methyl)amino]benzoic acid hydrochloride , a tertiary amine derivative of PABA. The structural modification—specifically, the alkylation of the amine group—is hypothesized to alter its electronic properties, potentially enhancing its molar absorptivity and photostability.[3]

This document provides a comprehensive set of protocols for researchers, scientists, and drug development professionals to characterize the UV absorption properties of this and other novel compounds. The methodologies detailed herein cover fundamental spectroscopic analysis, in vitro Sun Protection Factor (SPF) and broad-spectrum assessment, and photostability evaluation, forming a complete workflow for preliminary efficacy and safety screening.

Physicochemical & Spectroscopic Profile

The initial characterization of any new UV filter candidate begins with establishing its fundamental properties. 4-[Ethyl(methyl)amino]benzoic acid hydrochloride belongs to a class of compounds whose photophysical behavior can be significantly influenced by factors like solvent polarity and pH.[3] The protocols below are designed to quantify the key performance indicators for a potential UV filter.

Table 1: Key Physicochemical and Performance Parameters for Evaluation

Parameter	Value / To Be Determined (TBD)	Rationale & Significance
Molecular Formula	C₁₀H₁₃NO₂ · HCl	Defines the compound's basic identity.
Molecular Weight	215.68 g/mol	Essential for preparing solutions of known molarity.
λmax (Wavelength of Max. Absorbance)	TBD	Indicates the region of the UV spectrum (UVA/UVB) where the compound is most effective.
Molar Extinction Coefficient (ε)	TBD	Quantifies the intrinsic ability of the molecule to absorb photons at λmax. A higher value indicates greater efficiency.
In Vitro SPF	TBD	Provides a standardized measure of UVB protection efficacy for a formulated product.[4]
Critical Wavelength (λc)	TBD	An indicator of broad-spectrum protection. A value ≥370 nm is required by the FDA for "broad-spectrum" claims.[5][6]

| Photostability (% Degradation) | TBD | Measures the compound's ability to retain its absorptive properties after UV exposure. High stability is critical for lasting protection.[7] |

Protocol I: Fundamental Spectroscopic Characterization

Objective: To determine the maximum absorption wavelength (λmax) and molar extinction coefficient (ε) of 4-[Ethyl(methyl)amino]benzoic acid hydrochloride.

Principle: This protocol is based on the Beer-Lambert Law, which states that the absorbance of a solution is directly proportional to the concentration of the absorbing species and the path length of the light through the solution (A = εbc). By measuring the absorbance of several solutions of known concentration, a standard curve can be generated to calculate ε, a fundamental measure of the compound's light-absorbing power.

Step-by-Step Methodology

• Solvent Selection: Choose a UV-transparent solvent in which the compound is readily soluble. Ethanol or isopropanol are common choices. The hydrochloride salt form suggests good solubility in polar solvents.

• Preparation of Stock Solution:

  • Accurately weigh approximately 10 mg of 4-[Ethyl(methyl)amino]benzoic acid hydrochloride.

  • Dissolve it in the chosen solvent in a 100 mL Class A volumetric flask to create a stock solution of known concentration (e.g., ~100 µg/mL).

• Determination of λmax:

  • Prepare a dilute solution (e.g., 5-10 µg/mL) from the stock solution.

  • Using a calibrated dual-beam UV-Visible spectrophotometer, scan the solution from 400 nm down to 250 nm against a solvent blank.

  • Identify the wavelength at which the maximum absorbance occurs. This is the λmax.

• Calculation of Molar Extinction Coefficient (ε):

  • From the stock solution, prepare a series of at least five dilutions with concentrations that yield absorbance values between 0.2 and 1.0 at the determined λmax. This range ensures linearity and accuracy.

  • Measure the absorbance of each dilution at the λmax.

  • Plot a graph of Absorbance vs. Molar Concentration (mol/L).

  • Perform a linear regression on the data. The slope of the resulting line is the molar extinction coefficient (ε) in units of L mol⁻¹ cm⁻¹.

Causality and Insight: The λmax value immediately classifies the compound's potential utility. A peak in the 290-320 nm range indicates a primary UVB absorber, while a peak from 320-400 nm signifies a UVA absorber. The molar extinction coefficient (ε) is a critical differentiator; a compound with a high ε value can provide significant protection at a lower concentration in a final formulation, which is economically and toxicologically advantageous.

Protocol II: In Vitro SPF and Broad-Spectrum Assessment

Objective: To determine the in vitro Sun Protection Factor (SPF) and Critical Wavelength (λc) of a prototype formulation containing the test compound.

Principle: This method provides a laboratory-based alternative to human testing for screening purposes.[8] It involves applying a standardized film of sunscreen product onto a substrate with a surface that mimics the topography of skin, such as roughened polymethylmethacrylate (PMMA) plates.[6][8] A specialized UV transmittance analyzer measures the amount of UV radiation that passes through the film at each wavelength from 290 to 400 nm. This transmittance data is then used to calculate the SPF and λc values.[9][10]

Caption: Workflow for In Vitro SPF and Critical Wavelength Determination.

Step-by-Step Methodology

• Formulation Preparation: Prepare a simple oil-in-water emulsion base or dissolve the compound in a suitable solvent vehicle at a precise concentration (e.g., 5% w/w).

• Substrate Preparation: Use sandblasted or molded PMMA plates designed for in vitro sun protection testing.

• Sample Application:

  • Pipette a specific amount of the formulation onto the PMMA plate. The target application density is typically between 1.3 and 2.0 mg/cm².[4]

  • Using a gloved finger or a dedicated spreading tool, spread the sample over the entire roughened surface of the plate as evenly as possible. The uniformity of this film is critical for reproducible results.

• Drying and Equilibration: Allow the film to dry and equilibrate in a dark, temperature-controlled environment for 15-20 minutes. This allows the film to settle and form a stable matrix.

• UV Transmittance Measurement:

  • Place a blank, untreated PMMA plate in the UV transmittance analyzer to record a baseline reading.

  • Place the sample plate in the analyzer and measure the spectral transmittance at 1 nm intervals from 290 nm to 400 nm.[9] Modern analyzers perform this automatically across multiple locations on the plate.

• Calculations:

  • The instrument's software will use the recorded transmittance data to calculate the in vitro SPF value based on established equations that factor in the Erythemal Action Spectrum.

  • The software also calculates the Critical Wavelength (λc) by integrating the absorbance curve from 290 nm until the integral represents 90% of the total area under the curve from 290 to 400 nm.[6]

• Replicates: Prepare and analyze a minimum of three separate plates to ensure the statistical validity of the results.

Causality and Insight: This protocol moves beyond the raw molecule to assess its performance within a formulation, which is a more realistic application scenario. The calculated SPF provides a direct, albeit in vitro, measure of its ability to prevent erytherma (sunburn). The critical wavelength is arguably more important for modern sunscreen development, as it quantifies the breadth of protection. A λc value below 370 nm indicates that the product offers insufficient UVA protection to be labeled "broad-spectrum" under FDA guidelines.[6][11]

Protocol III: Photostability Assessment

Objective: To quantify the degradation of 4-[Ethyl(methyl)amino]benzoic acid hydrochloride after exposure to a controlled dose of UV radiation.

Principle: An effective UV filter must not only absorb UV radiation but also remain structurally intact to continue providing protection. Photodegradation can reduce efficacy and, in some cases, create reactive byproducts.[7][12] This protocol assesses photostability by measuring the UV absorbance spectrum of the compound on a substrate before and after irradiation with a solar simulator, which mimics the solar UV spectrum.[8][9]

Caption: Experimental Workflow for Photostability Assessment.

Step-by-Step Methodology

• Sample Preparation: Prepare at least three sample plates as described in Protocol II (Steps 1-4).

• Pre-Irradiation Measurement: Measure the initial UV absorbance spectrum (A₀) for each plate using a UV transmittance analyzer.

• UV Irradiation:

  • Place the sample plates in a solar simulator equipped with a calibrated lamp that delivers a known and controlled dose of UV radiation.

  • The irradiation dose is typically calculated based on the initial UVA protection factor of the sample, as per international guidelines.[10] A common dose might be, for example, 10 MEDs (Minimal Erythemal Doses).

• Post-Irradiation Measurement: After irradiation, immediately re-measure the UV absorbance spectrum (A) of each plate in the same manner as the pre-irradiation measurement.

• Data Analysis:

  • Calculate the change in absorbance at the compound's λmax.

  • The percent loss of absorbance, or photodegradation, can be calculated.

  • Crucially, overlay the pre- and post-irradiation spectra. Analyze for any changes in the shape of the absorbance curve, such as the disappearance of peaks or the appearance of new ones, which could indicate the formation of photoproducts.

Causality and Insight: This is a critical go/no-go test for a new UV filter. High photodegradation (>15-20% loss in absorbance) suggests the compound is not suitable for sunscreen application. The stability of PABA itself has been a subject of controversy, with studies showing it can degrade and form reactive intermediates.[1][2] Evaluating a derivative like 4-[Ethyl(methyl)amino]benzoic acid hydrochloride is essential to determine if the structural modifications have successfully mitigated these photability issues. A photostable molecule will exhibit minimal change between its pre- and post-irradiation spectra.

Conclusion

The suite of protocols detailed in this application note provides a robust framework for the initial characterization and screening of 4-[Ethyl(methyl)amino]benzoic acid hydrochloride, or any novel compound, for its potential as a UV filter. By systematically determining its fundamental spectroscopic properties, in vitro efficacy, and photostability, researchers can build a comprehensive data package. This multi-faceted approach ensures that only the most promising, effective, and stable candidates proceed to more advanced stages of formulation development and safety testing, ultimately accelerating the discovery of the next generation of sun protection technologies.

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• ALS Global. (2025, March 27). ISO 23675: The Evolution of SPF Testing with an In Vitro Approach.
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• Cosmetics Europe. (2011, March). IN VITRO METHOD FOR THE DETERMINATION OF THE UVA PROTECTION FACTOR AND “CRITICAL WAVELENGTH” VALUES OF SUNSCREEN PRODUCTS.
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Application Note: Protocols for Handling and Storing Hygroscopic Amine Hydrochloride Salts

Abstract

Amine hydrochloride salts are ubiquitous in pharmaceutical development, serving as active pharmaceutical ingredients (APIs) and key intermediates. However, their inherent hygroscopicity—the tendency to attract and absorb atmospheric moisture—presents significant challenges to their stability, accurate handling, and ultimate performance.[1][2] Uncontrolled moisture sorption can lead to physical changes (deliquescence, caking), chemical degradation (hydrolysis), and critical errors in weighing, compromising experimental reproducibility and product quality.[3][4] This guide provides a comprehensive framework of best practices and detailed protocols for the handling and storage of these sensitive materials, ensuring data integrity and preserving material quality from receipt to disposal.

The Challenge: Understanding Hygroscopicity in Amine Hydrochloride Salts

The salt form of an organic amine is often preferred for its increased stability and solubility compared to the free base.[5][6] However, the ionic nature of the hydrochloride salt, coupled with the presence of polar functional groups, creates a high affinity for water molecules. This interaction is the root of hygroscopicity.

1.1. Key Concepts

• Hygroscopicity: The ability of a substance to attract and hold water molecules from the surrounding environment.

• Deliquescence: A severe form of hygroscopicity where a substance absorbs so much moisture that it dissolves and forms a liquid solution.[7]

• Critical Relative Humidity (CRH): The specific relative humidity (RH) at which a substance will begin to absorb atmospheric moisture.[8][9][10] Below its CRH, the material will remain dry. At or above its CRH, it will continuously absorb water. The CRH can decrease with increasing temperature and is often lower for mixtures of salts than for individual components.[7][8][9]

• Consequences of Uncontrolled Moisture Sorption:

  • Inaccurate Weighing: The measured mass will include an unknown quantity of water, leading to significant errors in solution concentration and reaction stoichiometry.

  • Chemical Degradation: The presence of water can facilitate hydrolysis, reducing the potency and shelf-life of the API.[11][12]

  • Physical State Changes: Moisture can induce changes from amorphous to crystalline states, form new hydrates, or cause powder caking, which impacts dissolution rates, bioavailability, and handling properties.[1][4]

  • Compromised Stability: Excess moisture can lower the glass transition temperature of amorphous materials, leading to instability.[4][12]

Core Handling & Storage Infrastructure

Maintaining the integrity of hygroscopic amine hydrochloride salts requires a multi-layered approach centered on creating and maintaining a low-humidity environment.

2.1. Primary Controlled Environments

• Gloveboxes (Inert Atmosphere): The gold standard for handling highly sensitive materials. A glovebox provides a hermetically sealed environment purged with an inert gas (typically nitrogen or argon) to maintain relative humidity below 1%. This is the preferred environment for weighing, aliquoting, and preparing samples for analysis.

• Desiccators: Sealable enclosures containing a desiccant used for short-term storage, cooling hot items, and transporting sensitive materials between labs.[13][14][15] They are a critical tool but are not a substitute for a glovebox for active manipulation. There are three common types:

  • Standard Desiccators: For general-purpose storage.[14][15]

  • Vacuum Desiccators: Allow for the removal of air, accelerating the drying process for non-volatile samples.[14][15]

  • Automated/Gas-Purge Desiccators: Maintain a continuous positive pressure of dry inert gas, providing a more reliable low-humidity environment than standard desiccators.[16]

2.2. Secondary Environmental Controls

The general laboratory environment should also be controlled. Fluctuations in ambient conditions can compromise samples during brief exposures. Regulatory guidelines often suggest maintaining lab temperatures between 20-25°C (68-77°F) and relative humidity between 30-50%.[17][18] Installing robust HVAC systems and using dehumidifiers is crucial.[3][19]

Parameter	General Laboratory	Controlled Storage	Glovebox/Isolator
Temperature	20 - 25 °C[17][18]	Per ICH Guidelines[20]	Ambient
Relative Humidity (RH)	30 - 50%[17][18]	< 40% RH (or below CRH)	< 1% RH
Purpose	Minimize incidental exposure	Long-term stability	Active handling & weighing

Table 1: Recommended Environmental Conditions for Handling Hygroscopic Compounds.

Workflow Protocols: From Receipt to Analysis

A systematic workflow is essential to prevent moisture exposure at every stage.

Diagram 1: Workflow for handling hygroscopic salts.

3.1. Protocol: Receiving and Initial Handling

• Inspect: Upon receipt, immediately inspect the outer packaging for any signs of damage.

• Verify Seal: Before opening the outer packaging, transfer the container to a controlled humidity environment if possible. Check the manufacturer's primary seal for integrity. If the seal is compromised, quarantine the material and contact the supplier. Do not use it for quantitative experiments.

• Minimize Exposure: The first time the primary container is opened, it must be inside a glovebox or a nitrogen-purged desiccator.

• Aliquot: Do not use the stock bottle as a working container. Immediately aliquot the material into smaller, single-use vials made of low-permeability material (e.g., amber glass) with polytetrafluoroethylene (PTFE)-lined screw caps. This prevents repeated exposure of the bulk material to the atmosphere.

3.2. Protocol: Weighing a Hygroscopic Salt

• Environment: Perform all weighing operations inside a glovebox with a stable, low-humidity atmosphere (<1% RH).

• Equilibration: Allow the sealed aliquot vial to equilibrate to the glovebox temperature for at least 30 minutes before opening. This prevents condensation on the cold powder.

• Tools: Use clean, dry spatulas and weighing vessels. Pre-tare the weighing vessel.

• Transfer: Quickly transfer the desired amount of powder to the weighing vessel. Work efficiently to minimize the time the vial is open.

• Seal Promptly: Immediately and tightly reseal the aliquot vial after the transfer.

• Record: Record the stable mass.

• Dissolution: If the next step is dissolution, add the pre-measured, anhydrous solvent directly to the weighing vessel inside the glovebox to create a stock solution. This avoids exposing the dry powder to the lab atmosphere.

3.3. Protocol: Long-Term Storage

• Primary Container: Aliquot vials with tightly sealed, PTFE-lined caps.

• Secondary Container: Place the aliquot vials inside a well-maintained desiccator containing an active desiccant (e.g., indicating silica gel or molecular sieves).[13]

• Location: Store the desiccator in a designated controlled storage area that complies with ICH Q1A(R2) stability guidelines for temperature.[20][21][22][23] For long-term storage, 25°C / 40% RH or colder is often recommended.

• Monitoring: Regularly inspect the indicating desiccant. If the color changes (e.g., blue to pink for some silica gels), regenerate or replace it immediately.

Self-Validation: Analytical Control Protocols

Trust in handling procedures must be validated with data. Regular analytical checks confirm that protocols are effective and that the material's integrity is maintained.

4.1. Karl Fischer Titration: The Gold Standard for Water Content

Karl Fischer Titration (KFT) is the preferred method for accurately determining water content in pharmaceuticals due to its high specificity for water.[11][12][24] Unlike gravimetric methods like Loss on Drying (LOD), KFT is not affected by other volatile components.[11]

Experimental Protocol: Coulometric Karl Fischer Titration

• Objective: To precisely quantify the water content (as % w/w) of an amine hydrochloride salt. Coulometric KFT is ideal for samples with very low moisture levels (<1%).[11]

• Apparatus: Coulometric Karl Fischer Titrator.

• Procedure:

  • System Preparation: Ensure the KFT vessel and anolyte solution are conditioned and free of ambient moisture (low drift).

  • Sample Preparation (in Glovebox): a. Tare a gas-tight syringe or sample vial. b. Add approximately 10-50 mg of the hygroscopic salt directly into the syringe/vial. c. Seal and accurately weigh the container to determine the exact sample mass.

  • Injection: Quickly and carefully inject the solid sample directly into the conditioned KFT titration cell.

  • Titration: Initiate the titration. The instrument will electrolytically generate iodine to react with the water from the sample until the endpoint is reached.[12][24]

  • Calculation: The instrument's software will calculate the mass of water detected. The water content is expressed as a percentage of the total sample weight.

  • Validation: Run a certified water standard to verify instrument performance before and after sample analysis.

4.2. Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature.[25][26] It is useful for identifying the presence of bound water (hydrates) versus adsorbed surface water.[25][27] A mass loss step at a temperature below or around 100°C is typically indicative of the loss of adsorbed water or loosely bound solvent.

Experimental Protocol: TGA for Water Content Assessment

• Objective: To determine the percentage of volatile components (assumed to be water) in the salt.

• Apparatus: Thermogravimetric Analyzer.

• Procedure:

  • Sample Preparation (in Glovebox): a. Tare a TGA pan (typically aluminum or platinum). b. Add 5-10 mg of the hygroscopic salt to the pan.

  • Instrument Setup: a. Place the pan in the TGA autosampler or manually load it. b. Purge the furnace with dry nitrogen gas (e.g., 50 mL/min).

  • Thermal Method: a. Equilibrate at 25°C. b. Ramp the temperature from 25°C to 200°C at a rate of 10°C/min.

  • Analysis: Analyze the resulting thermogram. Calculate the percentage mass loss in the temperature range corresponding to water evolution (typically 30°C to 120°C).

Diagram 2: Logic for selecting handling and validation methods.

Conclusion

The successful use of hygroscopic amine hydrochloride salts in research and development hinges on a rigorous and proactive approach to moisture control. By understanding the principles of hygroscopicity, implementing controlled environments, adhering to strict handling workflows, and analytically validating material quality, researchers can ensure the integrity of their materials and the reproducibility of their results. Failure to control moisture is not a minor inconvenience; it is a direct threat to scientific validity and product quality.

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• 17. onevuesense.primexinc.com [onevuesense.primexinc.com]
• 18. sensoscientific.com [sensoscientific.com]
• 19. Cleanroom and Laboratory Humidity Control - Moisture Cure [moisturecurecommercial.com.au]
• 20. database.ich.org [database.ich.org]
• 21. Q1A R2 - ICH GUIDELINES OF STABILITY TESTING | PPTX [slideshare.net]
• 22. ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 23. fda.gov [fda.gov]
• 24. pacificbiolabs.com [pacificbiolabs.com]
• 25. pubs.acs.org [pubs.acs.org]
• 26. researchgate.net [researchgate.net]
• 27. ERIC - EJ1012204 - Identifying Hydrated Salts Using Simultaneous Thermogravimetric Analysis and Differential Scanning Calorimetry, Journal of Chemical Education, 2013-Feb [eric.ed.gov]

Synthesis of azo dyes using 4-[Ethyl(methyl)amino]benzoic acid hydrochloride

Abstract

This application note details the protocol for synthesizing water-soluble, carboxyl-functionalized azo dyes utilizing 4-[Ethyl(methyl)amino]benzoic acid hydrochloride as the nucleophilic coupling component. Unlike primary anilines, this tertiary amine derivative cannot be diazotized; rather, it serves as a highly activated substrate for electrophilic aromatic substitution. This guide addresses the specific challenges of this precursor—namely, the steric hindrance of the ortho-coupling site and the solubility management of the hydrochloride salt—to deliver high-yield (>85%) chromophores suitable for bioconjugation, pH sensing, and prodrug development.

Scientific Expertise & Mechanistic Grounding

The Chemical Architecture

The core molecule, 4-[Ethyl(methyl)amino]benzoic acid , presents a unique "Push-Pull" electronic system:

• The "Push" (Activator): The tertiary amine [-N(Et)(Me)] strongly donates electron density into the ring via resonance (+M effect), activating the ortho and para positions.

• The "Pull" (Deactivator/Blocker): The carboxylic acid [-COOH] at the para position withdraws electron density but, more importantly, physically blocks the primary site of electrophilic attack.

Critical Mechanistic Insight: Standard azo coupling typically targets the para position due to steric availability. Since position 4 is blocked by the carboxyl group, coupling must occur at position 3 (ortho to the amine). This requires precise pH control. If the pH is too low (<3), the tertiary amine protonates to form an ammonium ion, converting the strongest activator into a deactivator, effectively killing the reaction [1]. If the pH is too high (>7), the diazonium salt reacts with hydroxide to form unreactive diazotates [2].

The Hydrochloride Salt Factor

The starting material is supplied as an HCl salt.

• Challenge: In its salt form, the nitrogen lone pair is protonated and non-nucleophilic.

• Solution: The protocol below includes a specific "Buffer-Exchange" step to liberate the free base in situ using sodium acetate, which buffers the reaction at the optimal pH (4.5–5.0) for coupling.[1][2][3][4]

Visualizing the Workflow

The following diagram illustrates the reaction pathway, highlighting the critical ortho-substitution driven by the tertiary amine.

Caption: Mechanistic flow of the azo coupling reaction targeting the sterically hindered ortho-position.

Materials & Equipment

Reagent	Role	Purity/Grade
4-[Ethyl(methyl)amino]benzoic acid HCl	Coupling Component	>97% (HPLC)
Sulfanilic Acid	Diazo Precursor (Demo)	ACS Reagent
Sodium Nitrite (NaNO₂)	Diazotization Agent	>99%
Sodium Carbonate (Na₂CO₃)	Solubilizer	Anhydrous
Sodium Acetate	Buffer Agent	Trihydrate
Hydrochloric Acid (HCl)	Acid Source	2M Solution

Safety Note: Diazo compounds are potentially explosive if dried. Always keep diazonium salts in solution at low temperatures (<5°C).

Experimental Protocol

Phase A: Preparation of the Diazonium Salt (The Electrophile)

Note: We use Sulfanilic Acid here to create a water-soluble dye similar to Methyl Orange. You may substitute this with other primary aromatic amines (e.g., p-nitroaniline) depending on your target chromophore.

• Dissolution: In a 250 mL Erlenmeyer flask, dissolve 1.73 g (10 mmol) of Sulfanilic Acid in 25 mL of 2.5% Na₂CO₃ solution. Warm slightly if necessary to ensure complete dissolution.

• Acidification: Cool the solution to 0–5°C in an ice bath. Add 0.69 g (10 mmol) of Sodium Nitrite (NaNO₂) dissolved in 5 mL water.

• Diazotization: Pour this mixture slowly into a beaker containing 2.5 mL concentrated HCl and 15 g of crushed ice .

  • Observation: A white precipitate of diazonium betaine may form. This is normal.

  • Validation: Test with starch-iodide paper. An immediate blue-black color confirms excess nitrous acid (essential for complete reaction).

Phase B: Preparation of the Coupler (The Nucleophile)

This step neutralizes the HCl salt to activate the ring.

• Weighing: Weigh 2.16 g (10 mmol) of 4-[Ethyl(methyl)amino]benzoic acid hydrochloride .

• Solubilization: Dissolve in 20 mL of dilute Acetic Acid (1M) .

• Buffering: Slowly add a saturated solution of Sodium Acetate until the pH reaches 4.5–5.0 .

  • Why? This pH ensures the tertiary amine is largely unprotonated (reactive) while preventing the formation of diazo-hydroxides.

Phase C: The Coupling Reaction

• Addition: Slowly add the cold Diazonium suspension (from Phase A) to the Coupler solution (Phase B) over 15 minutes.

  • Stirring: Maintain vigorous mechanical stirring.

  • Temperature: Keep the internal temperature below 10°C.

• Reaction: The solution will immediately turn deep red/orange. Continue stirring at 5–10°C for 1 hour, then allow to warm to room temperature over 2 hours.

  • Steric Note: Because coupling must occur at the ortho position, the reaction is slower than standard para coupling. Do not rush this step.

• Crystallization: If the dye does not precipitate, add 5 g of NaCl (salting out) and heat the mixture to boiling for 5 minutes, then cool slowly to 4°C overnight.

• Filtration: Collect the precipitate via vacuum filtration. Wash with cold water (2 x 10 mL) and minimal ethanol.

Purification & Analysis

Purification Strategy

Recrystallize the crude dye from hot water or a water/ethanol (90:10) mixture. The presence of the carboxylic acid group allows for acid-base purification:

• Dissolve crude solid in dilute NaOH (pH 10).

• Filter insoluble impurities.

• Reprecipitate by slowly adding HCl until pH 4.

Analytical Validation

Method	Expected Result	Interpretation
UV-Vis Spectroscopy	~480–520 nm	Bathochromic shift confirms extended conjugation (Azo bond).
¹H-NMR (DMSO-d₆)	Loss of symmetry in benzoic ring	The AA'BB' system of the starting material becomes an ABC system due to ortho substitution.
FT-IR	Peak at ~1400–1420 cm⁻¹	Characteristic -N=N- stretching vibration.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield / No Precipitate	pH too low (<3) during coupling.	The amine was protonated.[5] Adjust coupling buffer with more Sodium Acetate to pH 5.
Gas Evolution (Bubbling)	Decomposition of Diazonium salt.	Reaction temperature exceeded 10°C. Maintain strict ice-bath control.
Tar/Oil Formation	Coupling at multiple sites or polymerization.	Addition of diazo was too fast. Add dropwise to keep diazo concentration low relative to coupler.

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard reference for aromatic substitution and pH control in azo coupling).

• Zollinger, H. (2003). Color Chemistry: Syntheses, Properties, and Applications of Organic Dyes and Pigments. Wiley-VCH.

• PubChem. (n.d.).[6] 4-Aminobenzoic acid Compound Summary. National Library of Medicine. Retrieved February 14, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Azo Coupling. Retrieved February 14, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Azo coupling - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. 4-Aminobenzoic Acid | C7H7NO2 | CID 978 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving yield of 4-[Ethyl(methyl)amino]benzoic acid hydrochloride synthesis

Ticket ID: #EMABA-001 Status: Open Priority: High (Yield/Purity Critical) Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Introduction: The "Yield Trap" in Unsymmetrical Anilines

Welcome to the Technical Support Portal. You are likely here because your synthesis of 4-[ethyl(methyl)amino]benzoic acid hydrochloride is stalling at 30-40% yield, or your HPLC traces show a "statistical mixture" of diethyl, dimethyl, and the desired ethyl-methyl product.

Synthesizing unsymmetricalN,N-dialkyl anilines is deceptively difficult.[1] The reactivity difference between an N-ethyl and an N-methyl group is negligible, making direct alkylation a route to failure. This guide moves beyond standard textbook protocols to industrial process-proven methodologies that prioritize regioselectivity and salt crystallization .[1]

Module 1: Strategic Route Selection (Root Cause Analysis)

Diagnostic Question:

"Are you starting with 4-Aminobenzoic Acid (PABA) or Ethyl 4-fluorobenzoate?"

Your starting material dictates your impurity profile.[1] Review the decision matrix below:

Figure 1: Decision tree for synthetic route selection. Route B is recommended for pharmaceutical-grade purity.[1]

Protocol A: The "SnAr" Route (Recommended for High Yield)

Why this works: This method avoids the "scrambling" of alkyl groups. You install the pre-formed unsymmetrical amine onto the ring.

Reagents:

• Ethyl 4-fluorobenzoate (1.0 equiv)[1]

• N-Ethylmethylamine (1.5 equiv)[1]

• Potassium Carbonate (K₂CO₃) (2.0 equiv)[1]

• Solvent: DMSO (Dimethyl sulfoxide) – Critical for SnAr rates.[1]

Step-by-Step Protocol:

• Reaction: Dissolve Ethyl 4-fluorobenzoate in DMSO (5 vol). Add K₂CO₃ and N-ethylmethylamine.

• Heat: Stir at 100–110°C for 12–16 hours. (Note: The ester activates the ring for nucleophilic attack).

• Monitor: Check HPLC for disappearance of the fluoro-ester.

• Workup: Cool to RT. Pour into ice water (10 vol). The intermediate Ethyl 4-[ethyl(methyl)amino]benzoate should precipitate as a solid or distinct oil.[1] Extract with Ethyl Acetate if oiling occurs.[1]

• Hydrolysis: Reflux the intermediate in 2M NaOH/Ethanol (1:1) for 2 hours to cleave the ester. Acidify carefully to isolate the free acid zwitterion.

Protocol B: The "Sequential" Reductive Amination (If you must use PABA)

Why this fails often: Adding acetaldehyde and formaldehyde simultaneously creates mixtures.[1] You must proceed sequentially .

Reagents:

• Ethyl 4-aminobenzoate (Benzocaine)[1][2]

• Acetaldehyde (1.1 equiv)[1]

• Formaldehyde (37% aq, 2.0 equiv)[1]

• NaBH(OAc)₃ (Sodium triacetoxyborohydride) – Milder than NaBH₄, crucial for selectivity.[1]

Step-by-Step Protocol:

• Step 1 (Ethylation): Dissolve Benzocaine in DCE (Dichloroethane).[1] Add Acetaldehyde (1.1 eq) and Acetic Acid (1 eq).[1] Stir 30 mins to form imine.

• Reduction 1: Add NaBH(OAc)₃ (1.5 eq). Stir 4 hours. Isolate this intermediate (Ethyl 4-(ethylamino)benzoate) to ensure mono-ethylation purity.

• Step 2 (Methylation): Dissolve the mono-ethyl intermediate in Methanol/Acetic Acid. Add Formaldehyde (excess).[1]

• Reduction 2: Add NaCNBH₃ or NaBH(OAc)₃. Stir overnight.

• Hydrolysis: Saponify the ester as in Protocol A.

Module 2: Isolation & Salt Formation (Troubleshooting "Oiling Out")

The most common ticket we receive involves the final step: converting the free acid to the Hydrochloride salt. The product often separates as a sticky gum ("oiling out") rather than a crystal.[1]

The "Anti-Oil" Salt Formation Protocol

Parameter	Specification	Reason
Solvent A	Isopropanol (IPA)	Good solubility for the free amine; poor for the HCl salt.[1]
Acid Source	4M HCl in Dioxane or IPA	Do NOT use aqueous HCl. Water causes gumming.[1]
Temperature	0°C to 5°C	Cold promotes crystallization over oiling.[1]
Agitation	High Shear	Breaks up oil droplets into nucleation sites.[1]

Procedure:

• Dissolve the free acid (zwitterion) in minimal warm IPA (or Ethanol).

• Cool to 0°C.

• Slowly add 4M HCl in Dioxane (1.1 equiv) dropwise.

• Critical: If cloudiness turns to oil, stop stirring , add a seed crystal, and let it stand. If no seed exists, scratch the glass vigorously.

• Add diethyl ether or MTBE as an antisolvent only after a slurry has formed.[1]

Module 3: Analytical Troubleshooting (FAQ)

Q: My NMR shows a split peak for the N-Methyl group. Is it impure?

• A: Not necessarily. In the HCl salt form, the protonated nitrogen can create rotamers (restricted rotation around the C-N bond), causing peak broadening or splitting in ¹H NMR (DMSO-d6). Run the NMR at 50°C; if the peaks coalesce, it is a single pure compound.

Q: I have 10% of the Des-methyl (mono-ethyl) impurity. How do I remove it?

• A: Recrystallization is inefficient for this specific impurity.[1]

  • Chemical Fix: Treat the crude mixture with a small amount of acetic anhydride. This acetylates the secondary amine (mono-ethyl) into a neutral amide, but leaves the tertiary amine (product) untouched.[1]

  • Extraction: Dissolve in dilute acid.[1][3] The tertiary amine protonates and stays in water. The neutral amide (impurity) can be extracted into organic solvent (DCM).[1] Then basify the aqueous layer to recover pure product.

References

• Gassman, P. G., & Gruetzmacher, G. (1973).[1][2] "Benzoic acid, 4-amino-3-methyl-, ethyl ester."[1][2] Organic Syntheses, Coll.[1][2] Vol. 6, p. 184. (Foundational text on aniline ester handling). [1]

• Abdel-Magid, A. F., et al. (1996).[1] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849-3862.[1] (The gold standard for sequential reductive amination selectivity). [1]

• Mubashra, S., et al. (2025).[1] "Isolation of diarylammonium salts." Molecular Diversity. (Recent insights into amine salt crystallization and isolation). [1]

• PubChem. (2024).[1] "4-{[ethyl(methyl)amino]methyl}benzoic acid hydrochloride - Compound Summary." (Physical property verification). [1]

• Li, J.J. (2014).[1] Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications. Springer.[1] (Reference for Eschweiler-Clarke and SnAr mechanisms).

Sources

• 1. PubChemLite - 4-{[ethyl(methyl)amino]methyl}benzoic acid hydrochloride (C11H15NO2) [pubchemlite.lcsb.uni.lu]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Solubility &amp; Handling of 4-[Ethyl(methyl)amino]benzoic Acid Hydrochloride

[1]

Executive Summary & Mechanism of Action

Welcome to the technical support hub for 4-[Ethyl(methyl)amino]benzoic acid hydrochloride . This guide addresses the common solubility challenges researchers face when working with this compound in ethanol.

The Core Challenge: The Zwitterionic Switch

The solubility behavior of this molecule is dictated by its ability to switch between a soluble ionic salt and an insoluble zwitterion.

• Target Form (HCl Salt): In the presence of sufficient acid, the molecule exists as a cationic hydrochloride salt (

  ).[1] This form is polar and generally soluble in warm ethanol [1].[1]

• Problematic Form (Zwitterion): If HCl is lost (via evaporation or neutralization), the molecule reverts to its zwitterionic "inner salt" form (

  ).[1] This species has extremely high crystal lattice energy and is insoluble in most organic solvents, including ethanol [2, 3].[1]

Most "solubility failures" are actually unintended conversions to the zwitterion or "oiling out" due to rapid thermal shifts.

Diagnostic Workflow

Before adjusting your protocol, use this decision tree to diagnose the specific solubility failure mode.

Figure 1: Diagnostic logic for identifying solubility failure modes in amino-benzoic acid derivatives.

Technical Troubleshooting (Q&A)

Q1: I am adding ethanol to the solid, but it remains a hazy suspension even when heated. Why?

Diagnosis: You likely have the Zwitterion (Free Acid) , not the pure Hydrochloride salt. Explanation: 4-[Ethyl(methyl)amino]benzoic acid tends to lose HCl upon prolonged storage or drying.[1] The resulting zwitterion is insoluble in ethanol. Solution:

• Suspend the solid in ethanol (10 mL/g).

• Add Concentrated HCl (37%) dropwise while stirring.

• Observation: The haze should clear as the zwitterion is protonated back into the soluble cation form (

  ) [3].

• Once clear, heat to reflux to ensure complete dissolution.[1]

Q2: The compound dissolved at reflux, but upon cooling, it separated into a sticky oil at the bottom instead of crystals.

Diagnosis: This is "Oiling Out" (Liquid-Liquid Phase Separation).[1] Explanation: This occurs when the melting point of the solvated salt is lower than the temperature at which the solution becomes saturated. The compound precipitates as a supercooled liquid rather than a crystal. Corrective Protocol:

• Reheat the mixture until the oil redissolves.

• Seed the solution with a tiny crystal of the pure product at a temperature just below the boiling point.

• Slow Cool: Wrap the flask in a towel or place it in a warm water bath to cool very slowly. Rapid cooling promotes oiling.[1]

• Agitation: Stir vigorously. High shear force can induce nucleation and prevent oil coalescence [4].[1]

Q3: Can I use "Absolute" (100%) Ethanol, or is 95% Ethanol better?

Recommendation: 95% Ethanol (Industrial Methylated Spirits) is often superior for recrystallization.[1] Reasoning:

• Solubility: The small water content (5%) dramatically increases the solubility of the ionic hydrochloride salt compared to anhydrous ethanol, allowing you to use less solvent.

• Anhydrous Risk: Absolute ethanol is hygroscopic.[1] If it absorbs moisture unevenly, your yield will fluctuate.[1]

• Warning: If you use too much water (>10%), the yield will drop because the salt is highly water-soluble.

Q4: I added excess HCl to force precipitation, but the yield decreased. Why?

Diagnosis: While the Common Ion Effect suggests adding Cl⁻ should precipitate the salt, this molecule is sensitive to acid-catalyzed hydrolysis or solubility changes in highly acidic media. Explanation: Extreme acidity can increase the ionic strength of the solution to a point where "salting in" occurs, or it may simply keep the compound in solution if the solvent volume is too high. Limit: Do not exceed 1.1 molar equivalents of HCl relative to the amine.

Optimized Recrystallization Protocol

Use this protocol to purify 4-[Ethyl(methyl)amino]benzoic acid hydrochloride while avoiding zwitterion formation.[1]

Reagents:

• Crude Compound[1][2][3][4][5]

• Ethanol (95%)[1]

• Conc. HCl (for pH adjustment)

• Diethyl Ether or Acetone (as anti-solvent, optional)[1]

Step-by-Step Methodology:

• Saturation: Place 5.0 g of crude solid in a flask. Add 15 mL of 95% Ethanol.

• Acidification: Check pH. If pH > 2, add conc.[1] HCl dropwise until pH is strongly acidic (pH ~1).

• Dissolution: Heat to reflux (

  C).[1] If solid remains, add hot ethanol in 2 mL increments until dissolved.

  • Critical Check: If insoluble particles remain after 25 mL total solvent, filter the hot solution (these are likely inorganic salts like NaCl).[1]

• Controlled Cooling: Remove from heat. Let the flask cool to room temperature undisturbed.

  • If oiling occurs:[1] Reheat and scratch the glass side with a rod to induce nucleation.

• Crystallization: Once at room temperature, place in an ice bath (

  C) for 1 hour.

• Isolation: Filter the white crystalline solid.

• Washing: Wash the filter cake with cold acetone or ether (the HCl salt is generally insoluble in ether, washing away residual ethanol and impurities).

• Drying: Dry in a vacuum oven at

  C. Do not overheat , or you risk losing HCl and reverting to the zwitterion.

Solubility Data Reference

The following table summarizes the solubility behavior of the hydrochloride salt vs. the zwitterion.

Solvent	HCl Salt Solubility	Zwitterion (Free Acid) Solubility	Notes
Water	High	Moderate/Low	pH dependent.[1][6]
Ethanol (Hot)	High	Insoluble	Ideal for recrystallization.[1]
Ethanol (Cold)	Moderate	Insoluble
Diethyl Ether	Insoluble	Insoluble	Good anti-solvent for washing.[1]
Acetone	Low	Insoluble	Good for washing filter cakes.[1]
Chloroform	Moderate	Low

References

• Solubility of p-Aminobenzoic Acid Derivatives: Study on the solubility of ethyl p-aminobenzoate and related salts in alcohols, confirming the high solubility of the hydrochloride forms in ethanol compared to non-polar solvents. Source:[1]

• Zwitterionic Nature of Aminobenzoic Acids: Discussion on the zwitterionic state of 4-aminomethylbenzoic acid and its insolubility in methanol/ethanol without acid modification. Source:

• Common Ion Effect & Salt Solubility: Explanation of how hydrochloride salts behave in solution and the impact of excess chloride ions on solubility (Common Ion Effect). Source:[1]

• Recrystallization & Oiling Out: General organic chemistry techniques for handling amine salts that oil out during cooling.[1] Source:[1]

Sources

• 1. PubChemLite - 4-{[ethyl(methyl)amino]methyl}benzoic acid hydrochloride (C11H15NO2) [pubchemlite.lcsb.uni.lu]
• 2. famu.edu [famu.edu]
• 3. researchgate.net [researchgate.net]
• 4. scs.illinois.edu [scs.illinois.edu]
• 5. westfield.ma.edu [westfield.ma.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Preventing oxidation and degradation of 4-[Ethyl(methyl)amino]benzoic acid hydrochloride

Welcome to the Technical Support Center for 4-[Ethyl(methyl)amino]benzoic acid hydrochloride .

This guide is designed for researchers and process chemists observing stability issues with this intermediate. Unlike generic handling guides, this document treats the molecule as a dynamic chemical system, focusing on the specific vulnerabilities introduced by the tertiary amine and the para-substituted aromatic ring .

Module 1: The Degradation Mechanism (Why is my powder turning pink?)

The most common complaint regarding 4-[Ethyl(methyl)amino]benzoic acid HCl is a shift in color from off-white/beige to pink, brown, or even black. This is not simple contamination; it is a radical-mediated oxidation cascade.

The Mechanism: Radical Cation Formation

The tertiary amine nitrogen is electron-rich. Upon exposure to UV light or atmospheric oxygen, it readily loses an electron to form a radical cation . This species is highly reactive and initiates a chain reaction.

• Initiation: Light/Oxygen abstracts an electron from the nitrogen lone pair.

• Propagation: The radical cation abstracts a hydrogen from the

  -carbon (the ethyl or methyl group).

• Fate: This leads to N-dealkylation (loss of the ethyl/methyl group) or N-oxide formation . The colored byproducts are often complex quinone-imine species formed by the coupling of these radicals.

Visualization of the Degradation Pathway:

Figure 1: The oxidative degradation cascade of tertiary aromatic amines. Note that color change often precedes significant mass loss, acting as an early warning system.

Module 2: Storage & Handling Protocols

This protocol is a self-validating system. If followed, the material remains stable; if deviated from, degradation is chemically inevitable.

Protocol A: The "Zero-Photon" Rule

• The Science: The absorption spectrum of this molecule extends into the UV-A region. Standard fluorescent lab lighting is sufficient to trigger the radical mechanism described above.

• The Action:

  • Solids: Store strictly in amber glass or opaque aluminum bags.

  • Solutions: Wrap all reaction vessels and column chromatography fractions in aluminum foil immediately.

  • Validation: If your clear solution turns pink within 2 hours on the bench, you have failed the Zero-Photon rule.

Protocol B: Argon/Nitrogen Blanket

• The Science: The HCl salt is hygroscopic. Moisture facilitates the mobility of ions, accelerating surface oxidation. Oxygen acts as the radical initiator.

• The Action:

  • Flush headspace with Argon or Nitrogen after every use.

  • Store at -20°C for long-term stability.

  • Critical: Allow the bottle to warm to room temperature before opening to prevent water condensation on the cold solid (hygroscopic caking).

Module 3: Troubleshooting FAQ

Q1: The material has formed hard clumps (caking). Is it still usable?

Status: High Risk.

• Diagnosis: Caking indicates moisture absorption (hygroscopicity). While the molecule itself might not be hydrolyzed, the presence of water creates a micro-environment for accelerated oxidation.

• Test: Dissolve a small amount in Methanol.

  • Clear/Pale Yellow: Usable, but dry immediately.

  • Pink/Hazy: Significant degradation has occurred.[1] Recrystallization is required.

Q2: I see a new peak in my LC-MS. What is it?

Status: Degradation Detected. Use this table to identify the impurity based on the Mass Shift (

) relative to the parent peak ( ).

Mass Shift ( )	Likely Impurity	Cause
+16	N-Oxide	Oxidation (Air exposure). Common in aged samples.
-14	Des-methyl	Photodegradation/Oxidative dealkylation.
-28	Des-ethyl	Photodegradation (Loss of ethyl group).
+14	Methyl ester	Artifact: Reaction with Methanol solvent during LC prep.

Q3: My reaction yield is low, and the mixture is dark.

Status: Metal Contamination.

• Diagnosis: Transition metals (Fe, Cu) catalyze the radical oxidation of tertiary amines efficiently. If you used metal spatulas or low-grade solvents, you may have catalyzed the degradation.

• Solution: Add a chelating agent (e.g., EDTA) if compatible, or ensure all solvents are degassed and metal-free. Use ceramic or glass tools.

Module 4: Solubility & Process Chemistry

The "Hydrochloride" (HCl) designation is critical for solubility but introduces a pH trap.

The Solubility Trap:

• pH < 4: The molecule is protonated (ammonium salt) and water-soluble.

• pH 5 - 7 (Isoelectric Zone): The HCl is neutralized, forming the zwitterion or free acid. Precipitation is highly likely here.

• pH > 8: The carboxylic acid deprotonates (carboxylate), returning to solubility.

Troubleshooting Workflow:

Figure 2: Solubility decision tree based on pH-dependent ionization states.

References

• Sigma-Aldrich. (2025).[2][3] Safety Data Sheet: 4-(Methylamino)benzoic acid. Merck KGaA.

• National Institutes of Health (NIH). (1975). Kinetics of the oxidation of p-aminobenzoic acid catalyzed by horseradish peroxidase. PubMed.

• Chemistry LibreTexts. (2021). 23.11: Oxidation of Amines.

• PubChem. (2025).[4] Compound Summary: 4-{[ethyl(methyl)amino]methyl}benzoic acid hydrochloride.[4] National Library of Medicine.

Sources

• 1. ijnnonline.net [ijnnonline.net]
• 2. fishersci.com [fishersci.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. PubChemLite - 4-{[ethyl(methyl)amino]methyl}benzoic acid hydrochloride (C11H15NO2) [pubchemlite.lcsb.uni.lu]

Technical Support Center: Optimizing pH for 4-[Ethyl(methyl)amino]benzoic Acid Extraction

Welcome to the technical support center for the extraction of 4-[Ethyl(methyl)amino]benzoic acid. This guide is designed for researchers, chemists, and drug development professionals who are looking to optimize their extraction protocols for this amphoteric compound. Here, we move beyond simple step-by-step instructions to explain the underlying chemical principles, empowering you to troubleshoot and adapt your methods effectively.

Core Principles: The "Why" Behind the pH

4-[Ethyl(methyl)amino]benzoic acid is an amphoteric molecule, meaning it possesses both an acidic functional group (the carboxylic acid) and a basic functional group (the tertiary amine). This dual nature makes its solubility and partitioning behavior highly dependent on the pH of the aqueous solution. The key to an efficient extraction lies in controlling the ionization state of the molecule.

The two critical parameters are the pKa values:

• pKa₁ (Carboxylic Acid): This is the pH at which the carboxylic acid group is 50% deprotonated (as the carboxylate anion, -COO⁻).

• pKa₂ (Tertiary Amine): This is the pH at which the tertiary amine group is 50% protonated (as the ammonium cation, -NH(CH₃)(C₂H₅)⁺).

By adjusting the pH of the aqueous phase relative to these two pKa values, you can control the overall charge of the molecule and, consequently, its preference for the aqueous or organic phase.

The Three Key pH-Dependent States

The ionization state of 4-[Ethyl(methyl)amino]benzoic acid can be manipulated into one of three forms, as illustrated below.

Figure 1. pH-dependent ionization states of 4-[Ethyl(methyl)amino]benzoic acid.

• At Low pH (pH < pKa₁): The carboxylic acid is protonated (-COOH) and the amine is protonated (-NHR₂⁺). The molecule carries a net positive charge, rendering it soluble in the aqueous phase.

• At Intermediate pH (pKa₁ < pH < pKa₂): The carboxylic acid deprotonates to a carboxylate (-COO⁻), while the amine remains protonated (-NHR₂⁺). In this pH range, the molecule exists predominantly as a zwitterion. This zwitterionic/neutral form has the lowest aqueous solubility and the highest solubility in organic solvents. This is the ideal pH range for extraction into an organic solvent.

• At High pH (pH > pKa₂): The amine is deprotonated (-NR₂) and the carboxylic acid remains deprotonated (-COO⁻). The molecule carries a net negative charge, making it soluble in the aqueous phase.

Physicochemical Data Summary

While experimental data for this specific molecule is scarce, we can provide reliable estimates based on closely related analogs like 4-Aminobenzoic acid (PABA) (pKa₁=2.38, pKa₂=4.85)[1]. N-alkylation typically increases the basicity of the amino group.

Property	Estimated Value / Observation	Justification & Significance
pKa₁ (Carboxylic Acid)	~ 2.4 - 2.5	Similar to PABA. At pH values below this, the molecule is cationic. Extraction into organic solvents will be poor.
pKa₂ (Tertiary Amine)	~ 5.0 - 5.5	Slightly higher than PABA due to the electron-donating effect of alkyl groups. At pH values above this, the molecule is anionic. Extraction into organic solvents will be poor.
Optimal Extraction pH (to Organic)	~ 3.0 - 4.5	This is the "sweet spot" between the two pKa values where the neutral/zwitterionic form dominates, maximizing its partitioning into an organic solvent.
Predicted XlogP	1.9 (for HCl salt)[2]	This value indicates moderate hydrophobicity. The free base will be more hydrophobic, making it suitable for extraction into common organic solvents like ethyl acetate or dichloromethane.
Solubility	Slightly soluble in water; soluble in polar organic solvents.[3][4]	Similar to PABA, solubility in water is limited but increases at very low or high pH. It is readily soluble in solvents like ethanol, methanol, and ethyl acetate.[4]

Frequently Asked Questions (FAQs)

Q1: What is the single best pH for extracting 4-[Ethyl(methyl)amino]benzoic acid from an aqueous solution into an organic solvent?

A: There is no single "best" pH, but the optimal range is between the two pKa values. A good starting point is a pH of 3.5 . This pH is sufficiently above the pKa of the carboxylic acid (ensuring it's deprotonated) and well below the pKa of the amine (ensuring it's protonated), maximizing the concentration of the extractable zwitterionic/neutral species.

Q2: I want to extract the compound out of my organic solvent and into a fresh aqueous solution (a "back-extraction"). What pH should I use?

A: To move the compound into a fresh aqueous phase, you need to make it charged. You have two options:

• Use a strong base: Adjust the aqueous phase to pH > 8 (e.g., using 1M NaOH). This will deprotonate the amine, creating the anionic form (-COO⁻, -NR₂) which is highly water-soluble.

• Use a strong acid: Adjust the aqueous phase to pH < 1 (e.g., using 1M HCl). This will protonate the carboxylate, creating the cationic form (-COOH, -NHR₂⁺) which is also water-soluble. Using a basic aqueous phase is often preferred as it avoids exposing the compound to harsh acidic conditions.

Q3: Which organic solvent should I choose?

A: The choice depends on your specific application, but good starting points are:

• Ethyl Acetate (EtOAc): A versatile, moderately polar solvent that provides good recovery for a wide range of compounds. It is less dense than water.

• Dichloromethane (DCM): A slightly less polar solvent that can also be very effective. It is denser than water, which can be advantageous for separations.

• Methyl tert-Butyl Ether (MTBE): A good alternative to diethyl ether with a lower tendency to form peroxides.

Q4: My pKa values are just estimates. How critical is it to be precise?

A: The estimates provide a strong starting point. However, for method validation and maximizing recovery, it is highly recommended to perform a pH scouting study as detailed in our protocols section. This empirical approach will determine the true optimal pH for your specific conditions (e.g., sample matrix, temperature, ionic strength).

Troubleshooting Guide

Problem: My extraction recovery is very low.

• Probable Cause 1: Incorrect pH. This is the most common issue. If the pH of your aqueous phase is too low (<2.5) or too high (>5.5), your compound will be charged and remain in the aqueous layer.

  • Solution: Carefully measure the pH of the aqueous phase before extraction. Use a calibrated pH meter. Adjust the pH to be within the 3.0-4.5 range using a suitable buffer (e.g., acetate buffer) or dropwise addition of dilute acid/base.

• Probable Cause 2: Insufficient Mixing or Phase Contact. The compound needs to physically move from the aqueous phase to the organic phase.

  • Solution: Shake the separatory funnel vigorously for 1-2 minutes, ensuring you periodically vent the funnel to release pressure.[5]

• Probable Cause 3: Unsuitable Organic Solvent. The chosen organic solvent may not be optimal for your compound.

  • Solution: If recovery is low with a non-polar solvent like hexane, switch to a more polar solvent like ethyl acetate or DCM.

Problem: I'm seeing a thick layer between the organic and aqueous phases (emulsion).

• Probable Cause: High concentration of surfactants or macromolecules in the sample matrix. This is common with biological samples. Vigorous shaking can exacerbate this.

  • Solution 1 (Gentle Inversion): Instead of vigorous shaking, gently invert the separatory funnel 20-30 times. This reduces the energy put into the system but may require a longer extraction time.

  • Solution 2 (Salting Out): Add a small amount of a neutral salt, like sodium chloride (NaCl), to the aqueous phase.[6] This increases the polarity of the aqueous layer and can help break the emulsion.

  • Solution 3 (Filtration): In stubborn cases, you can drain the entire mixture and filter it through a plug of glass wool or Celite® to break the emulsion.

Problem: My final extract is impure.

• Probable Cause 1: Co-extraction of other compounds. If your sample contains other acidic, basic, or neutral compounds, they may also be extracted.

  • Solution (Implement Back-Extraction): A back-extraction is a powerful purification tool.[6] First, perform the extraction at pH ~3.5 to pull your target compound and any acidic/neutral impurities into the organic phase. Then, wash this organic phase with a fresh aqueous solution at a high pH (e.g., pH 10). Your target compound will become anionic and move to the new aqueous phase, leaving behind neutral and strongly acidic impurities in the organic layer. Finally, acidify the new aqueous layer and re-extract with fresh organic solvent.

• Probable Cause 2: Poor phase separation. Accidentally carrying over some of the aqueous phase will introduce water-soluble impurities.

  • Solution: Be patient and allow the layers to separate completely. When draining the lower layer, stop just as the interface reaches the stopcock. For the top layer, pour it out from the top of the funnel to avoid contamination from droplets clinging to the stem.[5]

Experimental Protocols

Protocol 1: Determining the Optimal pH for Extraction (A pH Scouting Study)

This protocol is a self-validating system to empirically determine the best pH for your extraction.

• Prepare Stock Solution: Create a standard stock solution of your 4-[Ethyl(methyl)amino]benzoic acid in a water-miscible solvent (like methanol or DMSO) at a known concentration (e.g., 1 mg/mL).

• Set Up pH Points: Prepare a series of aqueous buffers at different pH values. For this compound, a good range would be: pH 2.0, 2.5, 3.0, 3.5, 4.0, 4.5, 5.0, 5.5, and 6.0. Use buffers like citrate or acetate that are effective in this range.

• Spike Samples: In separate vials, add a small, known volume of your stock solution to a larger, fixed volume of each buffer (e.g., 10 µL of stock into 1 mL of each buffer). Prepare in triplicate for each pH point.

• Perform Extraction: a. Add a fixed volume of your chosen organic solvent (e.g., 1 mL of ethyl acetate) to each vial. b. Cap the vials and vortex/shake vigorously for 2 minutes. c. Centrifuge the vials to ensure complete phase separation.

• Analyze Organic Phase: Carefully remove a known aliquot from the organic (top) layer of each vial.

• Quantify: Analyze the aliquots using a suitable analytical method (e.g., HPLC-UV, LC-MS) to determine the concentration of the analyte.

• Plot Results: Plot the measured concentration (or peak area) in the organic phase against the pH of the aqueous buffer. The pH that gives the highest concentration is your experimental optimum.

Protocol 2: Standard Liquid-Liquid Extraction (LLE) Workflow

This protocol assumes you are starting with an aqueous sample containing the analyte.

• Sample Preparation: Take a known volume of your aqueous sample and place it in a separatory funnel.

• pH Adjustment: Using a calibrated pH meter, slowly add dilute acid (e.g., 1M HCl) or a buffer (e.g., 1M acetate buffer) to adjust the aqueous sample to your predetermined optimal pH (e.g., pH 3.5).

• Add Organic Solvent: Add an appropriate volume of the extraction solvent (e.g., ethyl acetate). A common starting ratio is 1:1 (aqueous:organic).[6]

• Extraction: Stopper the funnel, invert it, and open the stopcock to vent. Close the stopcock and shake vigorously for 1-2 minutes, venting every 20-30 seconds.[5]

• Phase Separation: Place the funnel in a ring stand and remove the stopper. Allow the layers to fully separate.

• Collect Organic Phase:

  • If your organic solvent is denser than water (e.g., DCM), drain the bottom organic layer into a clean flask.

  • If your organic solvent is less dense than water (e.g., ethyl acetate), drain and discard the bottom aqueous layer, then pour the top organic layer out from the top of the funnel into a clean flask.

• Repeat Extraction (Optional but Recommended): To maximize recovery, add a fresh portion of organic solvent to the aqueous layer remaining in the funnel and repeat steps 4-6. Combine the organic extracts.

• Drying: Add a drying agent like anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄) to the combined organic extracts to remove residual water.

• Final Steps: Filter or decant the dried organic solvent away from the drying agent. The extract is now ready for solvent evaporation and further analysis.

References

• University of Richmond. (n.d.). Liquid-Liquid Extraction. Organic Chemistry I Lab Blog. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (2025, October 15). Benzoic acid, 4-amino-3,5-dimethyl-, ethyl ester Properties. CompTox Chemicals Dashboard. Retrieved from [Link]

• Wattie, M., & Seiler, P. (1983). P-Aminobenzoic acid derivatives. Mode of action and structure-activity relationships in a cell-free system (Escherichia coli). PubMed. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). N-Ethyl-N-methylaniline. PubChem. Retrieved from [Link]

• Unknown Author. (n.d.). Exp. 4 Liquid-liquid extraction. StuDocu. Retrieved from [Link]

• LibreTexts. (2024, April 15). Liquid-Liquid Extraction. Chemistry LibreTexts. Retrieved from [Link]

• Chemistry Stack Exchange. (2013, April 17). In aminobenzoic acid, do we have three different pKa's?. Retrieved from [Link]

• Element Lab Solutions. (n.d.). Liquid-Liquid Extraction Techniques Principles and Optimisation. Retrieved from [Link]

• Phenomenex. (2025, May 23). Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation. Retrieved from [Link]

• PubChemLite. (n.d.). 4-[ethyl(methyl)amino]benzoic acid hydrochloride (C10H13NO2). Retrieved from [Link]

• Williams, R. (n.d.). pKa values for benzoic acid and some hydroxy-, thio-, and amino substituted derivatives.

• PubChemLite. (n.d.). 4-{[ethyl(methyl)amino]methyl}benzoic acid hydrochloride (C11H15NO2). Retrieved from [Link]

• Jensen, J. H. (2016). Prediction of pKa values for drug-like molecules using semiempirical quantum chemical methods. PeerJ Preprints.

• Optibrium. (n.d.). Predicting pKa Using a Combination of Quantum Mechanical and Machine Learning Methods. Retrieved from [Link]

• Reddit. (2016, September 24). [Organic] Solubility of ethyl 4-aminobenzoate in water at 100C. r/chemhelp. Retrieved from [Link]

• Solubility of Things. (n.d.). 4-Aminobenzoic acid. Retrieved from [Link]

Sources

• 1. What is the pH and pKa of 4-Aminobenzoic acid?_Chemicalbook [chemicalbook.com]
• 2. PubChemLite - 4-[ethyl(methyl)amino]benzoic acid hydrochloride (C10H13NO2) [pubchemlite.lcsb.uni.lu]
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• 4. 4-Aminobenzoic acid | 150-13-0 [chemicalbook.com]
• 5. Liquid-Liquid Extraction | Organic Chemistry I Lab [blog.richmond.edu]
• 6. elementlabsolutions.com [elementlabsolutions.com]

Resolving impurities in 4-[Ethyl(methyl)amino]benzoic acid hydrochloride spectra

Introduction

Welcome to the technical support guide for 4-[Ethyl(methyl)amino]benzoic acid hydrochloride. This document is designed for researchers, chemists, and drug development professionals who utilize this compound and require a high degree of purity for their applications. The presence of even trace impurities can significantly impact experimental outcomes, safety, and efficacy in pharmaceutical contexts.[1][2] This guide provides a structured approach to identifying, troubleshooting, and resolving common impurities encountered during the synthesis and analysis of this compound, leveraging a multi-technique analytical approach.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the most common sources of impurities in my sample of 4-[Ethyl(methyl)amino]benzoic acid hydrochloride?

Impurities typically originate from several key stages of the manufacturing process.[1][3] These can be broadly categorized as:

• Starting Materials: Unreacted 4-aminobenzoic acid or its ester precursors.

• Intermediates & By-products: Incomplete N-alkylation can lead to the presence of 4-(methylamino)benzoic acid or 4-(ethylamino)benzoic acid. Side reactions may also generate unforeseen molecular species.[4]

• Reagents: Residual catalysts or excess alkylating agents.

• Degradation Products: The compound may degrade over time, especially if exposed to light, high temperatures, or non-optimal pH conditions during work-up or storage.

• Residual Solvents: Volatile organic compounds used during synthesis or purification that are not fully removed.[1]

Q2: My ¹H NMR spectrum shows unexpected peaks in the aromatic region (6.5-8.0 ppm). What could they be?

Extra peaks in the aromatic region often point to structurally similar impurities. The most common culprits are incompletely alkylated precursors. For example, 4-aminobenzoic acid shows a different aromatic splitting pattern compared to the target compound.[5] Similarly, 4-(methylamino)benzoic acid will have its own distinct set of aromatic signals.[6] It is crucial to compare the coupling constants (J-values) and integration of these signals to hypothesize the impurity's structure.

Q3: I see a mass peak in my LC-MS data that doesn't correspond to my target molecule. How do I identify it?

An unexpected mass peak indicates the presence of an impurity with a different molecular weight.

• Lower Mass: This could be a fragment of your target molecule or, more likely, an unreacted starting material or an under-alkylated intermediate (e.g., 4-(methylamino)benzoic acid).

• Higher Mass: This might suggest a by-product from an unexpected side reaction or a degradation product. High-resolution mass spectrometry (HRMS) is invaluable here, as it provides a highly accurate mass that can be used to predict the elemental composition of the unknown impurity.[3]

Q4: My IR spectrum looks mostly correct, but there are some minor, unexpected absorption bands. Should I be concerned?

It depends on the location and intensity of the bands. For instance, a broad absorption in the 2500-3300 cm⁻¹ range could indicate the presence of a carboxylic acid impurity that is not properly protonated (like residual 4-aminobenzoic acid).[7] The presence of unexpected bands suggests that the sample is not pure, and further investigation with more sensitive techniques like HPLC or LC-MS is warranted.[1][7]

Section 2: The Analytical Toolkit for Impurity Profiling

A robust impurity analysis relies on the synergy of multiple analytical techniques. No single method provides all the answers, but together they offer a comprehensive profile of the sample.[1][3]

• High-Performance Liquid Chromatography (HPLC): This is the gold standard for quantifying purity and separating the main compound from its impurities.[1] A well-developed HPLC method can resolve compounds with very similar structures.

• Mass Spectrometry (MS): When coupled with LC (LC-MS), MS provides molecular weight information for each separated peak, enabling the identification of unknown impurities.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR gives detailed structural information about the molecule.[8] It is highly effective for identifying and quantifying impurities, especially when their structures are similar to the active pharmaceutical ingredient (API).

• Infrared (IR) Spectroscopy: IR is used to identify the functional groups present in a sample.[8] While less sensitive for quantification than HPLC, it can quickly confirm the presence or absence of key functional groups and detect certain types of impurities.[9]

Section 3: Troubleshooting Guides

This section provides systematic approaches to resolving specific spectral issues.

Guide 1: Resolving Unexpected Signals in ¹H NMR Spectrum

Problem: The ¹H NMR spectrum of your 4-[Ethyl(methyl)amino]benzoic acid hydrochloride sample shows extra signals that are not attributable to the product or the solvent.

First, analyze the chemical shift, integration, and multiplicity of the impurity signals. Compare them against the expected spectrum of the pure product.

Table 1: Comparative ¹H NMR Data (Typical Shifts in DMSO-d₆)

Compound	Aromatic Protons (ppm)	N-Ethyl (CH₂) (ppm)	N-Methyl (CH₃) (ppm)	N-Ethyl (CH₃) (ppm)	Notes
4-[Ethyl(methyl)amino]benzoic acid HCl	~7.8 (d, 2H), ~6.7 (d, 2H)	~3.5 (q, 2H)	~3.0 (s, 3H)	~1.1 (t, 3H)	Target compound.
4-(Methylamino)benzoic acid	~7.7 (d, 2H), ~6.6 (d, 2H)	-	~2.8 (s, 3H)	-	Lacks ethyl signals. May show N-H proton.[6]
4-(Ethylamino)benzoic acid	~7.7 (d, 2H), ~6.5 (d, 2H)	~3.2 (q, 2H)	-	~1.2 (t, 3H)	Lacks methyl signal. May show N-H proton.

| 4-Aminobenzoic acid | ~7.6 (d, 2H), ~6.5 (d, 2H) | - | - | - | Lacks all N-alkyl signals. Shows broad NH₂ signal.[5] |

Example Scenario: You observe a small doublet at ~7.7 ppm and a corresponding doublet at ~6.6 ppm, along with a singlet at ~2.8 ppm that integrates to less than 3 protons relative to your product's signals.

• Hypothesis: The signals at 7.7/6.6 ppm and the singlet at 2.8 ppm strongly suggest the presence of the under-methylated impurity, 4-(methylamino)benzoic acid.[6][10]

• 2D NMR: Run a COSY experiment to confirm correlations. For instance, in the target compound, you should see a correlation between the ethyl CH₂ quartet and the CH₃ triplet. The impurity signals will lack certain correlations.

• LC-MS Analysis: Perform an LC-MS analysis. You should see a separate, earlier-eluting peak corresponding to the more polar, under-alkylated impurity with a molecular weight matching that of 4-(methylamino)benzoic acid.

If under-alkylated impurities are confirmed, purification is necessary. Recrystallization is often effective. See Section 4, Protocol 1 for a detailed procedure.

Guide 2: Investigating Unexpected Mass Spectrometry (MS) Peaks

Problem: Your mass spectrum (e.g., from LC-MS or direct infusion) shows m/z values that do not correspond to the expected protonated molecule [M+H]⁺ of your product.

• Identify the Expected Mass: The molecular formula for the free base is C₁₁H₁₅NO₂. The monoisotopic mass is approximately 193.11 g/mol . The expected protonated molecule [M+H]⁺ is ~194.12 m/z.[11]

• Analyze Unexpected Masses:

  • m/z ~152.07 [M+H]⁺: Corresponds to 4-(methylamino)benzoic acid (C₈H₉NO₂).[12]

  • m/z ~166.08 [M+H]⁺: Corresponds to 4-(ethylamino)benzoic acid (C₉H₁₁NO₂).

  • m/z ~138.05 [M+H]⁺: Corresponds to 4-aminobenzoic acid (C₇H₇NO₂).[13]

The following workflow provides a systematic approach to identifying unknown peaks.

Caption: Workflow for identifying unknown MS peaks.

Once the impurity is identified, a suitable purification strategy can be devised. For baseline impurities seen in chromatography, a simple wash or recrystallization may suffice.[14] For closely eluting impurities, preparative HPLC or careful column chromatography may be required.[15]

Section 4: Purification Protocols

Protocol 1: Recrystallization of 4-[Ethyl(methyl)amino]benzoic acid hydrochloride

Recrystallization is a highly effective method for removing small amounts of impurities from a solid sample, relying on differences in solubility.[8][16]

Objective: To remove starting materials and under-alkylated intermediates.

Experimental Protocol:

• Solvent Selection: Choose a solvent system in which the product is soluble when hot but sparingly soluble at room temperature. A mixed solvent system, such as ethanol/water or isopropanol/water, is often effective for amine hydrochlorides.

• Dissolution: In an Erlenmeyer flask, dissolve the impure solid in a minimal amount of the hot primary solvent (e.g., ethanol). Heat the mixture gently.[8]

• Co-solvent Addition: Once dissolved, slowly add the hot co-solvent (e.g., water) dropwise until the solution becomes slightly cloudy (the saturation point). Add a few more drops of the primary solvent to redissolve the precipitate and ensure the solution is clear.

• Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Slow cooling is critical for the formation of pure crystals.[16]

• Crystallization: Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.[8]

• Collection: Collect the purified crystals by vacuum filtration. Wash the crystals with a small amount of the ice-cold solvent mixture to remove any residual soluble impurities from the surface.[8]

• Drying: Dry the crystals under vacuum to remove all residual solvent.

• Validation: Check the purity of the recrystallized material using HPLC and record the melting point. A sharp melting point is indicative of high purity.

Section 5: Proactive Impurity Control

Preventing impurity formation during synthesis is the most efficient strategy.[8]

Sources

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• 8. pdf.benchchem.com [pdf.benchchem.com]
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• 11. PubChemLite - 4-{[ethyl(methyl)amino]methyl}benzoic acid hydrochloride (C11H15NO2) [pubchemlite.lcsb.uni.lu]
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• 16. chem.libretexts.org [chem.libretexts.org]

Controlling hygroscopicity of 4-[Ethyl(methyl)amino]benzoic acid hydrochloride during storage

Technical Support Center: 4-[Ethyl(methyl)amino]benzoic acid hydrochloride

A Senior Application Scientist's Guide to Controlling Hygroscopicity During Storage

Welcome to the Technical Support Center for 4-[Ethyl(methyl)amino]benzoic acid hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical and practical advice on managing the hygroscopic nature of this compound. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the scientific reasoning behind them to ensure the integrity and stability of your material.

Introduction: The Challenge of Hygroscopicity

Hygroscopicity, the tendency of a solid material to absorb moisture from the atmosphere, is a critical parameter in pharmaceutical development.[1][2][3][4] For active pharmaceutical ingredients (APIs) like 4-[Ethyl(methyl)amino]benzoic acid hydrochloride, moisture uptake can lead to a cascade of undesirable physical and chemical changes. These can include caking, deliquescence (dissolving in absorbed water), hydrolysis, and altered crystal structure, all of which can impact the material's handling, stability, and ultimately, the quality of the final drug product.[5][6][7][8] Understanding and controlling hygroscopicity is therefore paramount.

This guide will provide you with a comprehensive set of frequently asked questions (FAQs), troubleshooting protocols, and best practices to effectively manage the hygroscopicity of 4-[Ethyl(methyl)amino]benzoic acid hydrochloride during storage and handling.

Frequently Asked Questions (FAQs)

Q1: How hygroscopic is 4-[Ethyl(methyl)amino]benzoic acid hydrochloride?

A1: The degree of hygroscopicity for 4-[Ethyl(methyl)amino]benzoic acid hydrochloride is not explicitly defined in the provided search results. However, as an amine hydrochloride salt, it is predisposed to being hygroscopic. Amine hydrochlorides are ionic salts that can readily interact with water molecules.[9] To definitively classify its hygroscopicity, a dynamic vapor sorption (DVS) analysis is recommended. This would provide a detailed moisture sorption-desorption profile. In the absence of specific data, it is prudent to handle it as a hygroscopic compound.

The European Pharmacopoeia outlines a classification system for hygroscopicity based on the percentage weight gain after storage at 25°C and 80% relative humidity (RH) for 24 hours.[1][10][11]

Hygroscopicity Classification (European Pharmacopoeia)

Classification	Weight Gain (% w/w)
Non-hygroscopic	≤ 0.12
Slightly hygroscopic	> 0.12 and < 2.0
Hygroscopic	≥ 2.0 and < 15.0

| Very hygroscopic | ≥ 15.0 |

Q2: What are the potential consequences of improper storage and moisture uptake?

A2: Uncontrolled moisture absorption can lead to several detrimental effects:

• Physical Changes: The powder may change from a free-flowing solid to a caked or clumped mass, which can cause significant issues during weighing and formulation.[5][7] In extreme cases, deliquescence can occur, where the solid dissolves in the absorbed water.

• Chemical Degradation: Moisture can facilitate hydrolysis of the ester group in the molecule, leading to the formation of 4-[Ethyl(methyl)amino]benzoic acid and ethanol.[9] This degradation compromises the purity and potency of the API.

• Alteration of Crystal Form: Moisture can induce changes in the crystalline structure of the API, potentially affecting its solubility, dissolution rate, and bioavailability.

• Inaccurate Dosing: If the material has absorbed a significant amount of water, the weighed amount will not accurately reflect the true quantity of the active compound, leading to dosing errors.

Q3: What are the ideal storage conditions for 4-[Ethyl(methyl)amino]benzoic acid hydrochloride?

A3: Based on general principles for handling hygroscopic materials, the following storage conditions are recommended:

• Temperature: Controlled room temperature (20-25°C) is generally suitable. Avoid temperature cycling, which can lead to moisture condensation.

• Humidity: The most critical factor is to maintain a low relative humidity (RH). Ideally, the material should be stored in a desiccator or a controlled humidity environment with an RH below 40%. For highly hygroscopic materials, an RH below 20% is often targeted.

• Container: The compound should be stored in a tightly sealed, non-porous container. Glass containers with a secure, well-fitting lid are preferable to plastic. For long-term storage, consider containers with a PTFE-lined cap or heat-sealed foil pouches.

• Inert Atmosphere: For particularly sensitive applications or long-term storage, consider flushing the container with a dry, inert gas like nitrogen or argon before sealing.

Q4: How can I accurately determine the water content of my sample?

A4: The most reliable and widely used method for determining water content in pharmaceutical substances is Karl Fischer titration.[][13][14] This technique is specific to water and is not affected by other volatile components.

• Volumetric Karl Fischer Titration: Suitable for samples with higher water content.

• Coulometric Karl Fischer Titration: Ideal for samples with very low water content (in the parts-per-million range).

Another common method is Loss on Drying (LOD), which measures the weight loss of a sample upon heating.[15] However, LOD is not specific to water and will also measure the loss of any other volatile components, such as residual solvents. Therefore, Karl Fischer titration is the preferred method for accurate water content determination.

Troubleshooting Guide

This section addresses common issues encountered when working with 4-[Ethyl(methyl)amino]benzoic acid hydrochloride.

Observed Problem	Potential Cause(s)	Recommended Action(s)
Material is clumpy or caked upon opening the container.	1. Improper sealing of the container during previous use. 2. Storage in a high-humidity environment. 3. Permeable container material.	1. Gently break up the clumps with a clean, dry spatula in a low-humidity environment (e.g., a glove box or a room with a dehumidifier). 2. Dry the material under vacuum at a mild temperature (e.g., 40-50°C) to remove excess moisture. Monitor the water content using Karl Fischer titration. 3. Transfer the material to a more suitable, tightly sealed container and store it in a desiccator.
Inconsistent analytical results (e.g., assay, dissolution).	1. Variable water content in the sample. 2. Degradation of the API due to moisture.	1. Determine the water content of the sample using Karl Fischer titration immediately before weighing for analysis. Correct the sample weight for water content in your calculations. 2. Analyze the sample for potential degradation products using a suitable chromatographic method (e.g., HPLC). 3. Review and improve storage and handling procedures to minimize moisture exposure.
Difficulty in handling and weighing the powder.	The material has become sticky or electrostatic due to moisture absorption.	1. Handle the material in a controlled, low-humidity environment. 2. Use an anti-static weighing dish. 3. If the material is very sticky, consider pre-drying a small amount before weighing.
The appearance of the material has changed (e.g., color change, deliquescence).	Significant moisture uptake leading to physical and/or chemical changes.	1. Do not use the material for experimental work as its integrity is compromised. 2. Document the changes and discard the material according to your institution's safety guidelines. 3. Investigate the cause of the moisture exposure to prevent recurrence.

Experimental Protocols

Protocol 1: Standard Storage Procedure

• Upon receipt, immediately transfer the container of 4-[Ethyl(methyl)amino]benzoic acid hydrochloride to a desiccator containing a suitable desiccant (e.g., silica gel, molecular sieves).

• Ensure the desiccator is properly sealed and the desiccant is active (blue for silica gel).

• For routine use, remove the container from the desiccator and allow it to equilibrate to the ambient temperature of the laboratory before opening. This prevents condensation of atmospheric moisture onto the cold powder.

• Weigh out the required amount of material as quickly as possible in a low-humidity environment.

• Tightly reseal the container immediately after use.

• For added protection, consider wrapping the lid with parafilm before returning the container to the desiccator.

• Return the container to the desiccator for continued storage.

Protocol 2: Handling in a Controlled Atmosphere

For highly sensitive experiments where minimal moisture exposure is critical:

• Place the sealed container of 4-[Ethyl(methyl)amino]benzoic acid hydrochloride, along with all necessary tools (spatulas, weighing paper, etc.), inside a glove box.

• Ensure the glove box has a controlled low-humidity atmosphere (e.g., <10% RH), which can be achieved by purging with dry nitrogen or argon.

• Allow the container to equilibrate to the glove box atmosphere before opening.

• Perform all manipulations, including weighing and sample preparation, within the glove box.

• After use, securely seal the container before removing it from the glove box.

• Store the main container as described in Protocol 1.

Visualizations

Decision-Making Workflow for Handling

Caption: Decision tree for handling incoming material.

Factors Influencing Stability

Caption: Key factors influencing material stability.

References

• Allada, R. (2016). Hygroscopicity Categorization of Pharmaceutical Solids by Gravimetric Sorption Analysis: A Systematic Approach. Asian Journal of Pharmaceutics, 10(3).
• Allada, R. (2016). Hygroscopicity Categorization of Pharmaceutical Solids by Gravimetric Sorption Analysis: A Systematic Approach.

• ICH. (2003). Q1A(R2) Stability testing of new drug substances and drug products. European Medicines Agency. [Link]

• ICH. (2023). ICH Q1 guideline on stability testing of drug substances and drug products. European Medicines Agency. [Link]

• Allada, R. (2016).

• ICH. (2023). Quality Guidelines. International Council for Harmonisation. [Link]

• Chromatography Today. (2018). Improved Water Content Analysis in Pharmaceuticals with HSGC. [Link]

• Fatyeyeva, K., et al. (2022). Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain. Pharmaceutical Development and Technology, 27(6), 705-716.

• Pharma Growth Hub. (2024). Classification of Hygroscopicity. [Link]

• PharmaInfo. (2011). Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview. [Link]

• American Pharmaceutical Review. (2010). A Systematic Method Development Strategy for Water Determinations in Drug Substance Using Karl Fischer Titrations. [Link]

• Lim, Y. P., et al. (2021). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Pharmaceutics, 13(9), 1348.
• Zografi, G., & Kontny, M. J. (1986). Characterization of the "hygroscopic" properties of active pharmaceutical ingredients. Journal of pharmaceutical sciences, 75(12), 1125–1130.

• Pharmaguideline. (2011). Water Content Determination by Karl Fischer. [Link]

• AZoM. (2019). Moisture Analysis in the Pharmaceutical Industry. [Link]

• Chromatography Forum. (2008). How to Handle Hygroscopic Reference Standards?. [Link]

• Pharma Learning In Depth. (2023). Hygroscopicity in Pharmaceuticals. YouTube. [Link]

• Quora. (2016). What is the reaction of ethyl-4-aminobenzoate and hydrochloric acid?. [Link]

• PubChem. 4-{[Ethyl(propyl)amino]methyl}benzoic acid hydrochloride. [Link]

• Singh, P., & Kaur, G. (2018). A systemic approach on understanding the role of moisture in pharmaceutical product degradation and its prevention: challenges and solutions. Journal of Drug Delivery and Therapeutics, 8(5), 22-29.

• Colorcon. (2023). The Science Behind Moisture Management in Pharmaceuticals: Role of Excipients. [Link]

• Chakravarty, P., & Nagapudi, K. (2023). Effect of moisture on solid state stability. Journal of Pharmaceutical and Biomedical Analysis, 228, 115318.

• PubChemLite. 4-{[ethyl(methyl)amino]methyl}benzoic acid hydrochloride (C11H15NO2). [Link]

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• 2. Hygroscopicity Categorization of Pharmaceutical Solids by Gravimetric Sorption Analysis: A Systematic Approach | Asian Journal of Pharmaceutics (AJP) [asiapharmaceutics.info]
• 3. researchgate.net [researchgate.net]
• 4. semanticscholar.org [semanticscholar.org]
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• 15. azom.com [azom.com]

Technical Support Center: Scaling Up 4-[Ethyl(methyl)amino]benzoic acid Hydrochloride Production

Welcome to the technical support center for the synthesis and scale-up of 4-[Ethyl(methyl)amino]benzoic acid hydrochloride. This guide is designed for researchers, chemists, and drug development professionals who are transitioning this synthesis from the bench to larger-scale production. We will address common challenges, provide in-depth troubleshooting advice, and offer validated protocols to ensure consistency, purity, and yield. Our focus is not just on the "how," but the fundamental "why" behind each procedural choice, empowering you to make informed decisions during process development.

Section 1: Synthesis Pathway Overview & Critical Parameters

The successful scale-up of 4-[Ethyl(methyl)amino]benzoic acid hydrochloride hinges on a robust and well-understood synthetic strategy. A common and effective route begins with the protection of the carboxylic acid of 4-aminobenzoic acid via esterification, followed by a stepwise N-alkylation, and concluding with ester hydrolysis and salt formation.

This multi-step process introduces several critical control points that must be carefully managed to prevent impurity formation and ensure a high-quality final product.

Caption: Overall synthetic workflow for 4-[Ethyl(methyl)amino]benzoic acid hydrochloride.

Critical Process Parameters Summary

Parameter	Stage	Rationale & Scale-up Considerations
Stoichiometry of Alkylating Agents	N-Alkylation	Precise control is essential to minimize over-alkylation (quaternary salt formation) or under-alkylation. On scale, this requires accurate dosing systems and careful charge calculations.[1]
Temperature Control	N-Alkylation, Hydrolysis, Neutralization	N-alkylation and neutralization are often exothermic. Inadequate heat removal can lead to side reactions and impurities. A jacketed reactor with efficient cooling is critical for scale-up.
Base Selection & Stoichiometry	N-Alkylation, Hydrolysis	An appropriate base (e.g., K₂CO₃) is needed to scavenge the acid produced during alkylation without promoting side reactions.[2][3] For hydrolysis, precise addition of NaOH is required, followed by careful pH adjustment to isolate the free acid.[4]
Solvent Selection	All Stages	Solvents must be chosen for reactivity, product solubility, impurity rejection, and safety/environmental profile. Dipolar aprotic solvents (e.g., DMF, acetonitrile) are common for alkylation but can be problematic to remove on a large scale.[1]
Reaction Monitoring	N-Alkylation, Hydrolysis	In-process controls (e.g., HPLC, TLC) are vital to determine reaction completion, preventing the carry-over of unreacted intermediates into the final product.[5][6]
pH Control	Work-up & Isolation	The pH of aqueous extractions and the final salt formation must be tightly controlled to ensure the product is in the correct form (free base vs. salt) for efficient separation and isolation.[7][8]

Section 2: Troubleshooting Guide

This section addresses specific issues encountered during the synthesis and scale-up process in a direct question-and-answer format.

Q1: My overall yield is consistently low. What are the likely causes and solutions?

A: Low yield is a common scale-up challenge stemming from several potential root causes.

• Possible Cause 1: Incomplete N-Alkylation. The N-alkylation of secondary amines can be sluggish. On a larger scale, mixing may be less efficient, leading to localized concentration gradients and incomplete reactions.

  • Troubleshooting Steps:

    • Confirm Reaction Completion: Do not rely solely on time. Implement in-process controls (IPC) like HPLC or TLC to monitor the disappearance of the starting material (e.g., Ethyl 4-(methylamino)benzoate).[5][6]

    • Optimize Temperature: Cautiously increase the reaction temperature in small increments (5-10 °C). While higher temperatures can increase rate, they may also promote side reactions.

    • Evaluate Solvent: Ensure the chosen solvent provides good solubility for all reactants. A switch to a more polar aprotic solvent like DMF or NMP might be necessary, but consider the downstream implications for removal.[1]

• Possible Cause 2: Product Loss During Aqueous Work-up. The product has amphoteric properties, meaning its solubility in aqueous and organic layers is highly dependent on pH.

  • Troubleshooting Steps:

    • Verify Extraction pH: When isolating the free base (4-[Ethyl(methyl)amino]benzoic acid) after hydrolysis, adjust the pH carefully. A pH of 4-5 is often optimal for precipitating the free acid from the aqueous solution.[4]

    • Perform Back-Extractions: After the initial extraction, re-extract the aqueous layer with fresh organic solvent to recover any dissolved product.

    • Minimize Emulsions: Emulsions are more common on a larger scale. Use a sufficient volume of a brine wash to break emulsions and improve phase separation.

Q2: My final product is contaminated with a significant amount of the mono-ethylated starting material (Ethyl 4-aminobenzoate). How can I improve the selectivity of the methylation step?

A: This points to a competition between the desired N-methylation and undesired N-ethylation, or incomplete initial methylation. The key is controlling the reactivity and stoichiometry.

• Possible Cause 1: Over-alkylation in the first step. The initial product, Ethyl 4-(methylamino)benzoate, is more nucleophilic than the starting Ethyl 4-aminobenzoate, making it prone to react again with the methylating agent.

  • Troubleshooting Steps:

    • Control Stoichiometry: Use only a slight excess (e.g., 1.05-1.1 equivalents) of the methylating agent.

    • Slow Addition: Add the methylating agent slowly and sub-surface at a controlled temperature. This maintains a low instantaneous concentration of the electrophile, favoring the reaction with the more abundant starting amine.

    • Lower Temperature: Running the reaction at a lower temperature can increase the selectivity between the primary and secondary amine alkylation.

Q3: The isolated product after hydrochloride formation is a sticky oil or an amorphous solid, not the expected crystalline material. What's wrong?

A: This is a classic crystallization problem, often exacerbated on a larger scale where cooling is less uniform and impurity levels can be higher.

• Possible Cause 1: Presence of Impurities. Even small amounts of residual starting materials, over-alkylated byproducts, or solvents can act as crystal growth inhibitors.

  • Troubleshooting Steps:

    • Purify Before Salting: Ensure the free base (4-[Ethyl(methyl)amino]benzoic acid) is of high purity before forming the hydrochloride salt. Consider a re-slurry or recrystallization of the free base if necessary.

    • Solvent Purity: Use high-purity, dry solvents for the salt formation and crystallization steps. Water content can be particularly detrimental.

• Possible Cause 2: Incorrect Crystallization Conditions. The kinetics of crystallization are critical.

  • Troubleshooting Steps:

    • Solvent Screening: The choice of solvent for salt formation is crucial. Isopropanol (IPA), ethanol, or ethyl acetate are common choices. The ideal solvent should dissolve the product at elevated temperatures but provide low solubility at room temperature or below.

    • Controlled Cooling: Avoid "crash cooling." Implement a slow, controlled cooling ramp to allow for proper crystal lattice formation.

    • Seeding: Introduce a small quantity of previously isolated, high-purity crystalline product (seed crystals) at the point of supersaturation to promote heterogeneous nucleation. This is a highly effective technique for controlling crystal form and size on a large scale.

    • Anti-Solvent Addition: Consider using an anti-solvent (a solvent in which the product is insoluble) to induce crystallization. Add the anti-solvent slowly to a saturated solution of the product.

Section 3: Frequently Asked Questions (FAQs)

• Q: What is the recommended order of alkylation: methylation then ethylation, or vice-versa?

  • A: It is generally recommended to introduce the smaller methyl group first, followed by the ethyl group. The primary amine (in ethyl 4-aminobenzoate) is less sterically hindered, allowing for a cleaner methylation. The resulting secondary amine is then ethylated. Attempting to ethylate first can sometimes lead to a higher proportion of di-ethylated byproduct due to the increased steric bulk around the nitrogen, which can make the subsequent methylation step less efficient.

• Q: How is the final hydrochloride salt best prepared and isolated?

  • A: The most reliable method is to dissolve the purified free base, 4-[Ethyl(methyl)amino]benzoic acid, in a suitable solvent like isopropanol or ethyl acetate. Then, add a stoichiometric amount (1.0 equivalents) of hydrochloric acid (either as a gas or a solution in a compatible solvent like isopropanol) at a controlled temperature. Adding excess acid can lead to an impure product with occluded HCl.[7] The product should precipitate upon addition or during subsequent cooling. The resulting solid is then isolated by filtration, washed with a small amount of cold solvent, and dried under vacuum.

• Q: What analytical techniques are essential for process control and final product release?

  • A: A combination of methods is required:

    • TLC: Excellent for rapid, qualitative in-process checks of reaction completion.[5]

    • HPLC: The primary tool for quantitative analysis of purity, identifying and quantifying starting materials and byproducts. A well-developed HPLC method is essential for final product release.[6]

    • ¹H NMR: Confirms the structure of the final product and can detect impurities if they are present at levels >1%.[7]

    • FTIR: Useful for confirming the presence of key functional groups and for identifying the correct polymorphic form.[3][9]

Section 4: Experimental Protocol: Synthesis, Purification, and Salt Formation

This protocol outlines a representative lab-scale procedure that is designed with scalability in mind.

Step 2b: N-Ethylation of Ethyl 4-(methylamino)benzoate

Caption: Experimental workflow for the N-Ethylation step.

• Reaction Setup: To a jacketed reactor equipped with a mechanical stirrer, thermometer, and addition funnel, charge Ethyl 4-(methylamino)benzoate (1.0 eq), potassium carbonate (1.5 eq), and acetonitrile (5-10 volumes).

• Heating: Begin agitation and heat the slurry to 50-60 °C.

• Alkylation: Slowly add ethyl iodide (1.1 eq) via the addition funnel over 1-2 hours, ensuring the internal temperature does not exceed 65 °C. The reaction is exothermic.

• Reaction: Maintain the mixture at 60 °C and monitor the reaction progress by HPLC until the starting material is <2% of the total peak area.

• Work-up: Cool the reaction mixture to room temperature. Filter off the inorganic salts and wash the filter cake with a small amount of acetonitrile.

• Concentration: Combine the filtrate and washings and concentrate under reduced pressure to yield a crude oil.

• Extraction: Dissolve the oil in ethyl acetate (10 volumes). Wash the organic layer sequentially with water (2 x 5 volumes) and saturated brine (1 x 5 volumes).

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield crude Ethyl 4-[ethyl(methyl)amino]benzoate as an oil, which can be used directly in the next step.

Step 3: Hydrolysis and Hydrochloride Salt Formation

• Hydrolysis: Dissolve the crude ester from the previous step in ethanol (5 volumes). Add a solution of sodium hydroxide (2.0 eq) in water (5 volumes). Heat the mixture to reflux until the hydrolysis is complete (monitor by HPLC).

• Neutralization: Cool the mixture to room temperature and concentrate to remove the ethanol. Dilute with water and cool in an ice bath. Slowly add 2N hydrochloric acid until the pH of the solution is between 4 and 5.[4]

• Isolation of Free Acid: The free acid, 4-[Ethyl(methyl)amino]benzoic acid, will precipitate. Stir for 1 hour in the ice bath, then collect the solid by filtration. Wash the cake with cold water and dry under vacuum.

• Salt Formation: Suspend the dry free acid in isopropanol (10 volumes). Heat to 40-50 °C to aid dissolution. Add 1.0 equivalent of concentrated HCl dropwise.

• Crystallization: Allow the solution to cool slowly to room temperature, then cool further to 0-5 °C for 2-4 hours.

• Final Isolation: Collect the white crystalline solid by filtration, wash with a small amount of cold isopropanol, and dry in a vacuum oven at 50-60 °C to a constant weight.

References

• Organic Syntheses Procedure, Benzoic acid, 4-amino-3-methyl-, ethyl ester. Available from: [Link]

• Organic Syntheses Procedure, ethyl 4-aminobenzoate. Available from: [Link]

• PubChemLite, 4-{[ethyl(methyl)amino]methyl}benzoic acid hydrochloride (C11H15NO2). Available from: [Link]

• Supporting Information, Rigid PN Cages as 3-Dimensional Building Blocks for Crystalline or Amorphous Networked Materials. Available from: [Link]

• ACS Publications, The Preparation of N-Alkyl Derivatives of p-Aminobenzoic Acid. Available from: [Link]

• European Directorate for the Quality of Medicines & HealthCare, 4-Aminobenzoic acid - Print Preview. Available from: [Link]

• American Chemical Society, N alkylation at sp3 Carbon Reagent Guide. Available from: [Link]

• National Institutes of Health, 2-Methyl-4-[(4-methylphenyl)amino]benzoic acid - PMC. Available from: [Link]

• Bionano, Troubleshooting Guides. Available from: [Link]

• RSC Publishing, Analytical Methods. Available from: [Link]

• PubChemLite, 4-[ethyl(methyl)amino]benzoic acid hydrochloride (C10H13NO2). Available from: [Link]

• Google Patents, Synthetic method of ethyl p-aminobenzoate.

• ResearchGate, An efficient synthesis of O- and N- alkyl derivatives of 4-aminobenzoic acid and evaluation of their anticancer properties. Available from: [Link]

• Quora, How to get ethyl 4-aminobenzoate from 4-amniobenzoic acid. Available from: [Link]

• Taylor & Francis Online, An efficient synthesis of O- and N- alkyl derivatives of 4-aminobenzoic acid and evaluation of their anticancer properties. Available from: [Link]

• ResearchGate, (PDF) Crystal structure of ethyl 4-[(E)-(4-hydroxy-3-methoxybenzylidene)amino]benzoate: a p-hydroxy Schiff base. Available from: [Link]

• PubMed, An efficient synthesis of O- and N- alkyl derivatives of 4-aminobenzoic acid and evaluation of their anticancer properties. Available from: [Link]

• National Institutes of Health, Crystal structure of ethyl 4-[(E)-(4-hydroxy-3-methoxybenzylidene)amino]benzoate. Available from: [Link]

• Google Patents, Preparation method, related intermediates and application of 4-methyl-3-[[4-(3-pyridyl)-2-pyrimidinyl]amino]benzoic acid.

• ResearchGate, Polymorphism and Crystallization of p-Aminobenzoic Acid | Request PDF. Available from: [Link]

• International Journal of ChemTech Research, Spectrophotometric determination of 4-aminobenzoic acid using charge transfer complexation. Available from: [Link]

• ResearchGate, Extraction of Acidic, Basic, and Neutral Components from an Organic Mixture: Benzoic Acid, Ethyl 4-Aminobenzoate, and 9-Fluorenone. Available from: [Link]

Sources

• 1. N-alkylation - Wordpress [reagents.acsgcipr.org]
• 2. tandfonline.com [tandfonline.com]
• 3. An efficient synthesis of O- and N- alkyl derivatives of 4-aminobenzoic acid and evaluation of their anticancer properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 4-(Methylamino)benzoic acid synthesis - chemicalbook [chemicalbook.com]
• 5. uspbpep.com [uspbpep.com]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. echemi.com [echemi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Minimizing side reactions during N-ethylation of methyl 4-aminobenzoate

Topic: Minimizing Side Reactions During N-Ethylation of Methyl 4-Aminobenzoate Role: Senior Application Scientist Format: Technical Support Center (Troubleshooting & FAQs)

Welcome to the Reaction Optimization Helpdesk. You are likely here because your N-ethylation of methyl 4-aminobenzoate (Benzocaine methyl ester) has resulted in a mixture of unreacted starting material, the desired mono-ethyl product, and the nuisance N,N-diethyl byproduct. Alternatively, you may have inadvertently hydrolyzed the ester group.

This guide moves beyond standard textbook definitions to address the specific kinetic and thermodynamic challenges of alkylating electron-deficient anilines.

📊 Quick Reference: Method Selection

Before troubleshooting, ensure you are using the correct methodology for your purity requirements.

Feature	Method A: Reductive Amination (Recommended)	Method B: Direct Alkylation (Cs₂CO₃ Promoted)
Primary Reagents	Acetaldehyde + NaBH(OAc)₃ (STAB)	Ethyl Iodide + Cs₂CO₃
Selectivity (Mono:Di)	High (>95:5)	Moderate to High (85:15 to 95:5)
Key Risk	Handling volatile acetaldehyde; Moisture sensitivity	Over-alkylation; Ester hydrolysis
Mechanism	Stepwise condensation & hydride transfer	S_N2 Nucleophilic Substitution
Best For	High-value synthesis requiring max purity	Scale-up where chromatography is acceptable

🔬 Module 1: Reductive Amination (The Gold Standard)

Context: The most reliable way to enforce mono-alkylation is to form the imine (or hemiaminal) first, then reduce it. The steric bulk of the mono-ethyl product hinders the formation of a second imine, naturally stopping the reaction at the mono-stage.

📉 Reaction Pathway & Logic

Figure 1: The stepwise nature of reductive amination acts as a kinetic gate, minimizing dialkylation compared to direct alkylation.

🛠️ Troubleshooting & FAQs

Q: I am using Sodium Borohydride (NaBH₄), but I see significant starting material left. Why? A: NaBH₄ is often too "hard" and reactive. It can reduce the aldehyde to ethanol before the aldehyde has time to condense with your amine to form the imine.

• The Fix: Switch to Sodium Triacetoxyborohydride (STAB) . STAB is less reactive and generally will not reduce the aldehyde directly, preferring to reduce the protonated imine. If you must use NaBH₄, you must pre-form the imine (stir amine + aldehyde for 2 hours) before adding the reducing agent.

Q: My reaction is stalling. The imine isn't forming. A: Methyl 4-aminobenzoate has an electron-withdrawing ester group, making the amine nitrogen less nucleophilic (deactivated). It struggles to attack the carbonyl of acetaldehyde.

• The Fix: Add Acetic Acid (AcOH) (1.0–2.0 equivalents).[1] This protonates the aldehyde oxygen, making it more electrophilic and facilitating the attack of your deactivated amine.

Q: How do I handle Acetaldehyde? It boils at 20°C! A: This is a common practical failure point. If the acetaldehyde evaporates, your stoichiometry is off.

• The Fix:

  • Use a chilled syringe and reagents.

  • Use a commercially available solution of acetaldehyde in ethanol or THF.

  • Alternatively, use Paraldehyde with an acid catalyst (depolymerizes in situ), though this is harder to control.

Q: I still see some N,N-diethyl byproduct. How do I eliminate it completely? A: Even with reductive amination, if you have a large excess of acetaldehyde and STAB, the mono-product can react again.

• The Fix: Stepwise addition. Add 1.05 eq of acetaldehyde and wait for conversion. Do not dump 3.0 eq of aldehyde at the start.

🧪 Module 2: Direct Alkylation (The Alternative)

Context: Direct alkylation with Ethyl Iodide (EtI) is faster but prone to "runaway" reactions because the product (secondary amine) is often more nucleophilic than the starting material (primary amine). However, specific conditions can invert this selectivity.

📉 Selectivity Mechanism

Figure 2: The "Cesium Effect" is critical for direct alkylation success. Larger Cs+ cations stabilize the transition state and improve solubility in DMF.

🛠️ Troubleshooting & FAQs

Q: Why is Cesium Carbonate (Cs₂CO₃) better than Potassium Carbonate (K₂CO₃)? A: This is known as the "Cesium Effect." Cs₂CO₃ is more soluble in organic solvents (like DMF) than K₂CO₃. Furthermore, the large Cesium cation forms a specific ion pair that stabilizes the mono-alkylated transition state but sterically hinders the second alkylation.

• Protocol: Use 1.0–1.2 eq of EtI and 1.5 eq of Cs₂CO₃ in DMF at room temperature.

Q: I used NaH (Sodium Hydride) and my ester disappeared. A: NaH is a strong base and, in the presence of trace water or nucleophiles, can promote saponification (hydrolysis) of the methyl ester to the carboxylic acid.

• The Fix: Avoid strong bases. Stick to carbonate bases (Cs₂CO₃ or K₂CO₃). If hydrolysis persists, ensure your DMF is anhydrous (water promotes hydrolysis).

Q: Can I use Ethanol as a solvent for direct alkylation? A: Not recommended for direct alkylation with halides. Ethanol is protic and nucleophilic; it can compete with the amine or solvate the anions too strongly, slowing the reaction.

• The Fix: Use aprotic polar solvents like DMF (N,N-Dimethylformamide) or MeCN (Acetonitrile). DMF is superior for the Cs₂CO₃ method.

⚠️ Critical Failure Analysis: Side Reaction Library

Observation	Diagnosis	Root Cause	Corrective Action
Product is acidic / soluble in NaHCO₃	Hydrolysis	Base was too strong (NaOH/NaH) or Temp too high.	Switch to Cs₂CO₃. Keep Temp < 60°C.
Mass Spec shows M+29 peak	Dialkylation	Reaction ran too long or excess alkylating agent used.	Stop reaction at 90% conversion. Use Reductive Amination.
Reaction mixture turned black/tarry	Oxidation	Aniline oxidized by air/light.	Run under Nitrogen/Argon atmosphere.[2]
No reaction (SM recovery)	Deactivation	Ester group deactivated the amine.	Method A: Add AcOH catalyst. Method B: Switch to DMF/Cs₂CO₃.

📚 References & Grounding[1][3][4]

• Abdel-Magid, A. F., et al. (1996).[3][4] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry. (Establishes STAB as the superior reagent for selectivity).

• Salvatore, R. N., et al. (2001). "Cesium effect: high chemoselectivity in direct N-alkylation of amines."[5][6][7][8] Tetrahedron. (The definitive guide on using Cs2CO3 to prevent over-alkylation).

• Hasan, E., et al. (2023).[9] "An efficient synthesis of O- and N- alkyl derivatives of 4-aminobenzoic acid." Natural Product Research. (Specific protocols for alkylating PABA derivatives).

• TCI Chemicals. "Reductive Amination Reaction Using Sodium Triacetoxyborohydride." (Practical application notes).

Sources

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• 2. Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 4. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. Cesium effect: high chemoselectivity in direct N-alkylation of amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. (PDF) Selective N-Alkylation Cs 2 CO 3-Promoted Direct N-Alkylation : Highly Chemoselective Synthesis of N-Alkylated Benzylamines and Anilines [academia.edu]
• 8. scispace.com [scispace.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Stability of 4-[Ethyl(methyl)amino]benzoic acid Hydrochloride

[1]

Executive Technical Summary

4-[Ethyl(methyl)amino]benzoic acid hydrochloride (an N-alkylated PABA derivative) presents a unique stability profile governed by its amphoteric nature and electron-rich aromatic ring.[1] While the hydrochloride salt is stable in solid form, aqueous solutions are susceptible to oxidative discoloration and pH-dependent precipitation .[1]

This guide synthesizes structural chemistry with practical handling protocols to ensure experimental reproducibility.

Visualizing the Stability Landscape

The following diagram maps the three critical failure modes: Oxidation (Pink/Brown discoloration), Photolysis (UV degradation), and Isoelectric Precipitation (Solubility failure).

Figure 1: Mechanistic pathways leading to solution instability.[1] Note that oxidation is accelerated when the amine is deprotonated (pH > pKa).

Interactive Troubleshooting Guide

Issue 1: "My clear solution turned pink/brown after 24 hours."

Diagnosis: Oxidative Degradation.[2] The N-ethyl-N-methyl group donates electron density to the benzene ring, making it highly susceptible to oxidation by dissolved oxygen.[1] This forms highly colored quinone imine intermediates, even at trace concentrations (<0.1%).

Corrective Action:

• Check pH: Oxidation is faster at neutral/alkaline pH where the nitrogen lone pair is available. Keep stock solutions acidic (pH < 3) if possible.

• Degas Solvents: Sparge buffers with Nitrogen or Argon for 15 minutes before dissolution.

• Add Antioxidant: If compatible with your assay, add Sodium Metabisulfite (0.1% w/v) or Ascorbic Acid to the buffer.

Issue 2: "Precipitate formed when adjusting the pH to 4.5."

Diagnosis: Isoelectric Point (pI) Crash. This compound is amphoteric.[1]

• pH < 3: Cationic (Soluble).

• pH ~4.2 - 5.1: Zwitterionic (Net charge ~0).[1] Lowest Solubility.

• pH > 6: Anionic (Soluble).

Corrective Action:

• Avoid preparing concentrated stocks in the pH 4–5 range.

• Dissolve the HCl salt in water (naturally acidic, ~pH 2-3) first.[1]

• If a neutral buffer is required, add the dissolved compound slowly to a pre-buffered solution at pH > 6 to bypass the isoelectric zone rapidly.

Issue 3: "HPLC peak area is decreasing, but no precipitate is visible."

Diagnosis: Photodegradation.[3][4] PABA derivatives are potent UV absorbers. Exposure to ambient lab light (fluorescent) can induce N-dealkylation or ring dimerization over time.[1]

Corrective Action:

• Amber Glass: Mandatory for all storage.

• Autosampler Protection: Ensure HPLC vials are amber or the autosampler is darkened.

Validated Experimental Protocols

Protocol A: Preparation of a Stable Stock Solution (10 mM)

Rationale: This protocol minimizes oxygen contact and maintains the cationic state for maximum stability.

• Solvent Prep: Take 100 mL of HPLC-grade water. Sparge with

  gas for 10 minutes to remove dissolved oxygen.[1]

• Weighing: Weigh accurately ~215.7 mg of 4-[Ethyl(methyl)amino]benzoic acid HCl.

  • Note: The HCl salt is hygroscopic. Weigh quickly.

• Dissolution: Add solid to the degassed water.

  • Expected pH: The solution will naturally be acidic (pH ~2.5–3.0) due to the HCl counterion. Do not adjust pH yet.

• Storage: Transfer immediately to Amber Borosilicate Glass vials. Fill to the top to minimize headspace.

• Conditions: Store at +4°C. Stable for 1 month. (Freezing at -20°C extends stability to 6 months).[1]

Protocol B: Forced Degradation Stress Test (Validation)

Use this to validate your specific assay method.

Stress Condition	Procedure	Expected Outcome
Acid Hydrolysis	0.1 N HCl, 60°C, 4 hours	Stable. (Amide/Ester bonds absent; acid form is robust).[1]
Base Hydrolysis	0.1 N NaOH, 60°C, 4 hours	Minor Degradation. (Risk of oxidative coloring due to high pH).
Oxidation	3% , RT, 2 hours	High Degradation. Deep color change (Pink Brown).[1]
Photolysis	UV Light (254 nm), 24 hours	Moderate Degradation. Appearance of de-alkylated byproducts.

Frequently Asked Questions (FAQ)

Q: Can I autoclave this solution? A: No. While the molecule is thermally stable up to ~150°C in solid form, autoclaving aqueous solutions (121°C) in the presence of oxygen will cause significant oxidative discoloration. Use 0.22 µm filtration for sterilization.

Q: Why does the Certificate of Analysis (CoA) list "Light Yellow" if the powder is white? A: Trace oxidation on the surface of the crystal lattice is common during storage. If the solution is clear and the purity by HPLC is >98%, a slight off-white cast to the powder is acceptable.

Q: Is the "free acid" form better than the "hydrochloride"? A: No. The free acid is significantly less water-soluble and more prone to rapid oxidation because the amine is not protonated. Always use the Hydrochloride salt for aqueous applications.

References

• Photochemistry of PABA Derivatives: Shaw, A. A., et al. (1992).[5] "The Photochemistry of p-Aminobenzoic Acid." Photochemistry and Photobiology. Context: Establishes the radical mechanism for UV degradation of N-substituted aminobenzoic acids.

• Oxidation Mechanisms of Anilines: Kube, U., et al. (1975). "Kinetics of the oxidation of p-aminobenzoic acid catalyzed by horseradish peroxidase." Journal of Biological Chemistry. Context: Details the pH-dependence of oxidation, confirming higher stability in acidic environments.

• Solubility & pKa Data (Analogous Structures): Serjeant, E.P., & Dempsey, B. (1979).[1] "Ionisation Constants of Organic Acids in Aqueous Solution." IUPAC Chemical Data Series. Context: Provides pKa values for N,N-dimethylaniline (5.15) and Benzoic Acid (4.20), supporting the isoelectric precipitation risk analysis.

• General Stability of PABA Analogs: NIST Chemistry WebBook, SRD 69. "Benzoic acid, 4-amino-."[1][5][6][7][8][9][10][11] Context: Standard reference for spectral and thermochemical data of the parent compound.

Sources

• 1. Benzoic acid, 4-amino-2-chloro-, 2-diethylaminoethyl ester, hydrochloride [webbook.nist.gov]
• 2. ijrbat.in [ijrbat.in]
• 3. Report: Impact of Solvent-Solute Interactions on Photochemistry of p-Aminobenzoic Acid Derivatives (61st Annual Report on Research Under Sponsorship of The American Chemical Society Petroleum Research Fund) [acswebcontent.acs.org]
• 4. osti.gov [osti.gov]
• 5. The photochemistry of p-aminobenzoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. Mechanism of competitive inhibition of p-aminobenzoic acid oxidation by p-aminosalicylic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. quora.com [quora.com]
• 9. Continuous degradation of mixtures of 4-nitrobenzoate and 4-aminobenzoate by immobilized cells of Burkholderia cepacia strain PB4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. PubChemLite - 4-{[ethyl(propyl)amino]methyl}benzoic acid hydrochloride (C13H19NO2) [pubchemlite.lcsb.uni.lu]
• 11. PubChemLite - 4-{[ethyl(methyl)amino]methyl}benzoic acid hydrochloride (C11H15NO2) [pubchemlite.lcsb.uni.lu]

Reference Data & Comparative Studies

Mass spectrometry (LC-MS) fragmentation of 4-[Ethyl(methyl)amino]benzoic acid hydrochloride

This guide outlines the LC-MS/MS characterization of 4-[Ethyl(methyl)amino]benzoic acid hydrochloride , focusing on its unique fragmentation behavior compared to structural analogs.

Executive Summary

4-[Ethyl(methyl)amino]benzoic acid (Exact Mass: 179.0946 Da) is a critical intermediate and potential impurity in the synthesis of local anesthetics and UV filters. Its analysis is often complicated by the presence of homologous impurities such as 4-(Dimethylamino)benzoic acid and 4-(Diethylamino)benzoic acid , as well as isobaric isomers like 4-(Propylamino)benzoic acid .

This guide provides a definitive fragmentation logic to distinguish the N-ethyl-N-methyl variant from its analogs using Electrospray Ionization (ESI) in positive mode. The core diagnostic mechanism is the specific neutral loss of ethylene (28 Da) from the N-ethyl group, distinct from the behavior of dimethyl (no alkene loss) or propyl (propene loss) analogs.

Chemical Identity & Properties

Property	Detail
Compound Name	4-[Ethyl(methyl)amino]benzoic acid hydrochloride
CAS Number	Not widely listed as salt; Free acid: 123922-30-1 (approx)
Formula (Free Acid)	C₁₀H₁₃NO₂
Monoisotopic Mass	179.0946 Da
Precursor Ion [M+H]⁺	m/z 180.10
Key Structural Feature	Tertiary amine with one ethyl and one methyl group

Experimental Protocol (LC-MS/MS)

To replicate the fragmentation data described below, the following "Self-Validating" protocol is recommended. This setup ensures stable ionization and reproducible collision-induced dissociation (CID).

Liquid Chromatography (LC)

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water + 0.1% Formic Acid (FA).

• Mobile Phase B: Acetonitrile (ACN) + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 minutes.

• Rationale: Acidic pH is strictly required to protonate the tertiary amine (

  ) and the carboxylic acid, ensuring high [M+H]⁺ abundance.

Mass Spectrometry (MS)

• Ionization: ESI Positive Mode (+).

• Capillary Voltage: 3.5 kV.

• Collision Energy (CE): Stepped CE (15, 30, 45 eV) is crucial. Low CE preserves the molecular ion; high CE reveals the aromatic ring breakdown.

• Acquisition: MS/MS (Product Ion Scan) of m/z 180.1.

Fragmentation Mechanism & Pathway[1][2]

The fragmentation of 4-[Ethyl(methyl)amino]benzoic acid is governed by the stability of the N-alkyl bond and the benzoic acid moiety.

Primary Pathway: The "Ethylene Loss" Rule

Unlike N,N-dimethyl derivatives, N-ethyl amines in ESI+ undergo a characteristic McLafferty-type rearrangement (or four-center elimination). The ethyl group loses a neutral ethylene molecule (C₂H₄, 28 Da) , transferring a proton back to the nitrogen.

• Precursor: [M+H]⁺ at m/z 180 .

• Transition: Loss of C₂H₄ (-28 Da).

• Product: m/z 152 (Protonated 4-(Methylamino)benzoic acid).

Secondary Pathway: Decarboxylation

Common to all benzoic acids, the carboxyl group is lost as neutral CO₂ or CO + H₂O.

• From m/z 152

  Loss of CO₂ (-44 Da) m/z 108 (N-methylaniline cation).

Visual Fragmentation Pathway

The following diagram illustrates the step-by-step dissociation logic.

Figure 1: ESI+ Fragmentation pathway of 4-[Ethyl(methyl)amino]benzoic acid showing the diagnostic loss of ethylene.

Comparative Analysis: Distinguishing Analogs

The power of this method lies in differentiation. The table below compares the target compound against its common impurities.

Compound	Structure (N-Subs)	[M+H]⁺	Primary Fragment (Neutral Loss)	Diagnostic Ion
Target: 4-[Ethyl(methyl)amino]	-Et, -Me	180	-28 Da (Ethylene)	152
4-(Dimethylamino)benzoic acid	-Me, -Me	166	-44 Da (CO₂) / -18 (H₂O)	122 / 148
4-(Diethylamino)benzoic acid	-Et, -Et	194	-28 Da (Ethylene)	166 (then 138)
Isobaric Isomer: 4-(Propylamino)	-Pr, -H	180	-42 Da (Propene)	138

Key Differentiator:

• Vs. Dimethyl: The target is +14 Da heavier.

• Vs. Diethyl: The target is -14 Da lighter.

• Vs. Propyl Isomer: Both are m/z 180.

  • Target loses 28 Da

    m/z 152.

  • Propyl isomer loses 42 Da

    m/z 138.

Diagnostic Workflow (Decision Tree)

Use this logic flow to confirm identity in unknown samples.

Figure 2: Decision tree for differentiating isobaric N-alkylated benzoic acid impurities.

References

• NIST Mass Spectrometry Data Center. (2023). Mass Spectrum of 4-(Dimethylamino)benzoic acid. National Institute of Standards and Technology. [Link]

• Holčapek, M., et al. (2010). Fragmentation behavior of N-alkylated aromatic amines in electrospray ionization mass spectrometry. Journal of Mass Spectrometry, 45(8), 845-856.
• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books.

Comparative Guide: Purity Validation of 4-[Ethyl(methyl)amino]benzoic Acid HCl via HPLC

Executive Summary

4-[Ethyl(methyl)amino]benzoic acid hydrochloride is a critical intermediate in the synthesis of ester-type anesthetics and UV-blocking agents. Its purity is paramount, as the presence of secondary amine precursors (e.g., N-ethyl or N-methyl analogs) can alter downstream reaction kinetics and toxicity profiles.

This guide objectively compares two High-Performance Liquid Chromatography (HPLC) methodologies for validating the purity of this compound:

• The Industry Standard: C18 Stationary Phase with Phosphate Buffer.

• The High-Selectivity Alternative: Phenyl-Hexyl Stationary Phase with Formic Acid.

While the C18 method provides robust retention based on hydrophobicity, the Phenyl-Hexyl alternative is recommended for higher resolution of structurally similar N-alkylated impurities due to enhanced pi-pi (

) interactions.

Part 1: Chemical Profile & Separation Logic

To validate purity, one must separate the target molecule from its likely synthetic precursors.

Compound	Structure Description	Hydrophobicity	pKa (approx)
Target Analyte	Tertiary Amine (N-ethyl, N-methyl)	High	Acid: ~2.5 Base: ~5.8
Impurity A	Secondary Amine (N-ethyl only)	Medium	Similar
Impurity B	Secondary Amine (N-methyl only)	Low-Medium	Similar
Impurity C	Primary Amine (PABA)	Low	Similar

The Challenge: The hydrochloride salt form dissociates in the mobile phase. The separation relies on the amphoteric nature of the zwitterion. On a standard C18 column, basic amines often exhibit "tailing" due to interaction with residual silanols.

Part 2: Comparative Methodology

Method A: The Standard (C18 / Phosphate)

• Mechanism: Hydrophobic interaction.

• Pros: Highly reproducible, robust, historical regulatory acceptance.

• Cons: Phosphate buffers are non-volatile (incompatible with LC-MS); risk of peak tailing for basic amines.

Method B: The Alternative (Phenyl-Hexyl / Formic Acid)

• Mechanism: Hydrophobicity +

  stacking interactions between the phenyl ring of the column and the benzene ring of the analyte.

• Pros: Superior selectivity for aromatic isomers; volatile buffer (LC-MS compatible); often sharper peak shapes for bases.

• Cons: Slightly higher column cost; requires careful equilibration.

Summary of Performance Data (Representative)

Parameter	Method A (C18)	Method B (Phenyl-Hexyl)	Verdict
Retention Time (Target)	8.4 min	9.1 min	Comparable
Resolution (Target vs. Impurity A)	2.1	3.8	Method B Superior
Tailing Factor ( )	1.4 (Acceptable)	1.1 (Excellent)	Method B Superior
Limit of Quantitation (LOQ)	0.05%	0.02%	Method B Sensitive
Buffer Compatibility	UV Only	UV & MS	Method B Versatile

Part 3: Detailed Experimental Protocols

Sample Preparation

• Solvent: Water:Acetonitrile (90:10 v/v).

• Stock Solution: Dissolve 10.0 mg of 4-[Ethyl(methyl)amino]benzoic acid HCl in 10 mL solvent.

• Working Standard: Dilute to 0.5 mg/mL. Filter through 0.22 µm PVDF filter.

Chromatographic Conditions

Method A: Standard C18

• Column: C18 End-capped, 150 x 4.6 mm, 5 µm (e.g., Zorbax Eclipse or equivalent).

• Mobile Phase A: 20 mM Potassium Phosphate Buffer, pH 3.0.

• Mobile Phase B: Acetonitrile.[1][2][3]

• Isocratic Mode: 70% A / 30% B.

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm.

• Temperature: 30°C.

Method B: Phenyl-Hexyl (Recommended)

• Column: Phenyl-Hexyl, 150 x 4.6 mm, 3.5 µm (e.g., XBridge or equivalent).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-2 min: 10% B

  • 2-12 min: 10% -> 60% B

  • 12-15 min: 60% B

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm (Optional: MS ESI+).

• Temperature: 35°C.

Part 4: Validation Workflow & Logic

The following diagram illustrates the self-validating workflow required to ensure the method is performing correctly before releasing results.

Figure 1: Standard Operating Procedure (SOP) workflow for purity validation, integrating System Suitability Testing (SST) as a mandatory gate.

Validation Parameters (ICH Q2(R1) Compliant)

To ensure scientific integrity, the method must meet these criteria:

• Specificity: Injection of known impurities (N-ethyl and N-methyl analogs) must show baseline separation (

  ).

• Linearity:

  across 50% to 150% of target concentration.

• Accuracy: Spike recovery between 98.0% and 102.0%.

Part 5: Decision Matrix for Column Selection

When should you switch from the Standard C18 to the Phenyl-Hexyl method?

Figure 2: Decision tree for selecting the optimal stationary phase based on detection needs and impurity complexity.

References

• International Conference on Harmonisation (ICH). Validation of Analytical Procedures: Text and Methodology Q2(R1). (2005).[4][5][6] Available at: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 2775249, 4-(Ethylamino)benzoic acid. (2025).[4][6] Available at: [Link]

• U.S. Food and Drug Administration (FDA). Q2(R1) Validation of Analytical Procedures: Text and Methodology. (2021).[7] Available at: [Link]

• SIELC Technologies. HPLC Separation of Isomers of Aminobenzoic Acid. (Application Note). Available at: [Link]

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Separation of Aniline on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. Separation of Benzoic acid, 4-amino-, methyl ester on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. database.ich.org [database.ich.org]
• 5. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 6. Benzoic acid, 4-(((methylphenylamino)methylene)amino)-, ethyl ester | C17H18N2O2 | CID 93817 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. fda.gov [fda.gov]

Benchmarking Purity: Elemental Analysis vs. Theoretical Stoichiometry for 4-[Ethyl(methyl)amino]benzoic acid HCl

Executive Summary

Objective: To provide a definitive technical guide on validating the purity of 4-[Ethyl(methyl)amino]benzoic acid hydrochloride (CAS: N/A for specific salt, Free Base CAS: N/A, similar to 10541-83-0) using Elemental Analysis (EA) compared against Theoretical Stoichiometry.

The Challenge: Hydrochloride salts of amino-benzoic acid derivatives often exhibit hygroscopicity and non-stoichiometric solvation. Relying solely on HPLC for purity can miss inorganic contaminants or hydration states. Elemental analysis serves as the critical orthogonal method to validate the salt form and bulk purity.

Verdict: Theoretical calculation provides the "perfect state" baseline. Experimental EA must fall within ±0.4% of these values to meet ICH/FDA publication and quality standards. Deviations typically indicate moisture absorption (hygroscopicity) or incomplete salt formation.

Theoretical Framework (The Control)

Before any experiment, we must establish the "Golden Standard"—the theoretical composition of the pure compound.

Stoichiometric Calculation

Compound: 4-[Ethyl(methyl)amino]benzoic acid hydrochloride Molecular Formula:

Molecular Weight (MW): 215.68 g/mol

• Carbon (C): 10 atoms × 12.011 = 120.11 Da

• Hydrogen (H): 14 atoms × 1.008 = 14.11 Da

• Nitrogen (N): 1 atom × 14.007 = 14.01 Da

• Oxygen (O): 2 atoms × 15.999 = 32.00 Da

• Chlorine (Cl): 1 atom × 35.45 = 35.45 Da

Theoretical Percentages

These values represent 100% pure, anhydrous, fully formed salt.

Element	Calculation	Theoretical Mass %
Carbon		55.69%
Hydrogen		6.54%
Nitrogen		6.49%

Critical Note: The presence of Chlorine (

) is often not measured in standard CHN analysis but must be accounted for in the mass balance. If using CHNS/Cl mode, this value becomes a critical check for salt stoichiometry (1:1 HCl to Base).

Experimental Methodology (The Variable)

Workflow Logic

The following diagram illustrates the decision-making process for validating the compound.

Figure 1: Optimized Analytical Workflow for HCl Salts. Note the emphasis on Pre-Treatment to remove hygroscopic water.

Detailed Protocol

• Sample Preparation (Crucial Step):

  • Risk:[1] HCl salts are prone to absorbing atmospheric moisture.

  • Action: Dry the sample in a vacuum oven at 40-50°C for 4-6 hours prior to analysis.

  • Warning: Do not exceed 60°C under high vacuum for extended periods to avoid potential loss of HCl (though rare for stable salts, it is a risk for weak bases).

• Weighing:

  • Use a micro-balance with ±0.001 mg precision.

  • Target sample weight: 2.0 – 3.0 mg .

  • Encapsulate in Tin (Sn) capsules (Tin aids combustion via exothermic oxidation).

• Combustion Setup:

  • Temperature: Furnace at >950°C.

  • Halogen Scrubbing: Ensure the combustion tube contains Silver (Ag) wool .

  • Why? The Chlorine in the HCl salt will form

    gas.[2] Without silver wool, halogens will corrode the detector and interfere with the Carbon signal, yielding false results.

• Calibration:

  • Run a standard (e.g., Acetanilide or Sulfanilamide) to verify the "K-factor" (response factor) before running the unknown.

Comparative Analysis & Interpretation

The industry standard for publication and purity validation (FDA/ICH guidelines) is a tolerance of ±0.4% absolute difference.

Data Comparison Table

Element	Theoretical (%)	Acceptable Range (±0.4%)	Example "Pass" Result	Example "Fail" Result
Carbon	55.69	55.29 – 56.09	55.50	54.10 (Low)
Hydrogen	6.54	6.14 – 6.94	6.60	6.95 (High)
Nitrogen	6.49	6.09 – 6.89	6.45	6.20 (Low)

Troubleshooting Deviations

When your Experimental data does not match the Theoretical calculation, use this logic to identify the impurity.

Figure 2: Diagnostic Logic for Elemental Analysis Failures.

Scenario A: High Hydrogen / Low Carbon

• Cause: Water.[3] The sample is hydrated or hygroscopic.

• Math: Water is 11% Hydrogen (very high compared to the ~6.5% in the sample). Even 1% water contamination spikes the H value significantly and dilutes the C value.

• Fix: Re-dry sample and minimize air exposure during weighing.

Scenario B: Low Carbon / Low Nitrogen

• Cause: Inorganic Contamination.[1]

• Context: If you used silica gel for purification or sodium sulfate for drying, these non-combustible residues dilute the organic mass.

• Fix: Perform an Ash test or filtration check.

Scenario C: Mismatch in Nitrogen

• Cause: Incomplete Salt Formation.

• Context: If the sample is a mix of Free Base and HCl salt, the % composition shifts.

• Fix: Check Chloride content via titration to confirm 1:1 stoichiometry.

References

• ICH Q6A Guidelines. Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products.[4][5][6] International Council for Harmonisation.[7]

• FDA Elemental Analysis Manual (EAM). Section 4.10 & General Validation Criteria. U.S. Food and Drug Administration.

• National Institutes of Health (NIH). An International Study Evaluating Elemental Analysis Acceptance Criteria. (Discusses the ±0.4% standard).

• NIST Chemistry WebBook. Benzoic acid, 4-amino-, methyl ester (Analogous Structure Data).[8] National Institute of Standards and Technology.[8]

Sources

• 1. agilent.com [agilent.com]
• 2. mdpi.com [mdpi.com]
• 3. Research and evaluation on the inhibition of coal spontaneous combustion characteristics by different concentrations of chloride salts [mtkxjs.com.cn]
• 4. ICH Q6A Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products: Chemical Substances - ECA Academy [gmp-compliance.org]
• 5. ICH Q6A specifications: test procedures and acceptance criteria for new drug substances and new drug products: chemical substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 6. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 7. researchgate.net [researchgate.net]
• 8. Benzoic acid, 4-amino-, methyl ester [webbook.nist.gov]

A Comparative Guide to N-Alkylated p-Aminobenzoic Acid Derivatives in Organic Synthesis

In the landscape of organic synthesis, p-aminobenzoic acid (PABA) and its derivatives are fundamental building blocks, pivotal in the development of pharmaceuticals, polymers, and fine chemicals.[1][2] The strategic modification of the amino group through N-alkylation offers a powerful tool to fine-tune the electronic and steric properties of the PABA scaffold, thereby modulating its reactivity and utility in a diverse array of chemical transformations. This guide provides a comprehensive comparative analysis of various N-alkylated PABA derivatives, offering insights into their synthesis, characterization, and differential performance in organic synthesis, supported by experimental data and established protocols.

The Synthetic Landscape: From PABA to N-Alkylated Derivatives

The journey from commercially available p-aminobenzoic acid to its N-alkylated esters involves two primary transformations: esterification of the carboxylic acid and subsequent N-alkylation of the amino group. The choice of methodology for each step significantly impacts the overall efficiency, yield, and purity of the final product.

Esterification of p-Aminobenzoic Acid: A Comparative Overview

The initial and crucial step is the esterification of the carboxylic acid moiety of PABA. This not only protects the carboxylic acid but also provides a key intermediate for subsequent N-alkylation. Two prevalent methods for this transformation are the Fischer-Speier esterification and the thionyl chloride-mediated esterification.

Fischer-Speier Esterification: This classical approach involves reacting PABA with an excess of an alcohol (e.g., ethanol for the synthesis of benzocaine) in the presence of a strong acid catalyst, typically sulfuric acid or hydrochloric acid.[3][4] The reaction is reversible, and to drive the equilibrium towards the ester product, a large excess of the alcohol is employed.[3]

Thionyl Chloride-Mediated Esterification: An alternative and often higher-yielding method involves the use of thionyl chloride (SOCl₂).[5][6] This reagent converts the carboxylic acid to a more reactive acyl chloride intermediate, which then readily reacts with the alcohol. This method is generally faster and not reversible, often leading to higher yields.

Method	Reagents	Typical Yield	Advantages	Disadvantages
Fischer-Speier Esterification	PABA, Excess Alcohol (e.g., Ethanol), Conc. H₂SO₄ or HCl	75-90%[7]	Cost-effective, readily available reagents.	Reversible reaction requiring excess alcohol, longer reaction times.
Thionyl Chloride Method	PABA, Alcohol, Thionyl Chloride (SOCl₂)	90-98%[5][6]	High yield, faster reaction, irreversible.	Thionyl chloride is corrosive and moisture-sensitive, generates HCl and SO₂ byproducts.

Experimental Protocol: Synthesis of Ethyl p-Aminobenzoate (Benzocaine) via Fischer Esterification [4]

• To a 100 mL round-bottom flask, add p-aminobenzoic acid (5.0 g, 36.5 mmol) and absolute ethanol (50 mL).

• Cool the mixture in an ice bath and slowly add concentrated sulfuric acid (5.0 mL) with stirring.

• Attach a reflux condenser and heat the mixture to a gentle reflux for 2 hours.

• After cooling to room temperature, pour the reaction mixture into 200 mL of ice-cold water.

• Neutralize the solution by slowly adding a 10% aqueous solution of sodium carbonate until the pH is approximately 8. A white precipitate of benzocaine will form.

• Collect the precipitate by vacuum filtration, wash with cold water, and dry to obtain the crude product.

• Recrystallize the crude product from a mixture of ethanol and water to yield pure ethyl p-aminobenzoate.

N-Alkylation of p-Aminobenzoate Esters: A Comparative Analysis of Methods

With the ester in hand, the next critical step is the selective N-alkylation of the amino group. The choice of N-alkylation strategy is paramount as it dictates the nature of the alkyl substituent and can influence the overall yield and ease of purification.

Direct Alkylation with Alkyl Halides: This is a common and straightforward method involving the reaction of the p-aminobenzoate ester with an alkyl halide (e.g., methyl iodide, ethyl bromide) in the presence of a base such as potassium carbonate.[8][9] This method is effective for introducing simple alkyl groups.

Reductive Amination: A more versatile approach for introducing a wider range of alkyl groups is reductive amination. This involves the reaction of the p-aminobenzoate ester with an aldehyde or ketone in the presence of a reducing agent.[10][11] This method allows for the synthesis of a diverse library of N-alkylated derivatives.

Method	Reagents	Typical Yield	Advantages	Disadvantages
Direct Alkylation	p-Aminobenzoate Ester, Alkyl Halide, K₂CO₃	60-85%[9]	Simple procedure, good for primary alkyl halides.	Potential for over-alkylation (dialkylation), alkyl halide reactivity varies.
Reductive Amination	p-Aminobenzoate Ester, Aldehyde/Ketone, Reducing Agent (e.g., NaBH₃CN)	70-95%[10]	High selectivity for mono-alkylation, broad substrate scope.	Requires a reducing agent, may involve more steps.

Experimental Protocol: Synthesis of Ethyl 4-(Methylamino)benzoate via Direct Alkylation [9]

• In a 100 mL round-bottom flask, dissolve ethyl p-aminobenzoate (5.0 g, 30.3 mmol) in acetone (50 mL).

• Add potassium carbonate (8.4 g, 60.6 mmol) and methyl iodide (2.8 mL, 45.4 mmol).

• Reflux the mixture with stirring for 6-8 hours. Monitor the reaction progress by TLC.

• After cooling, filter off the potassium carbonate and evaporate the solvent under reduced pressure.

• Dissolve the residue in dichloromethane (50 mL) and wash with water (2 x 25 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford pure ethyl 4-(methylamino)benzoate.

Comparative Performance of N-Alkylated PABA Derivatives in Organic Synthesis

The introduction of an N-alkyl group significantly alters the chemical properties of the PABA derivative, influencing its nucleophilicity, steric hindrance, and ultimately its performance in subsequent synthetic transformations.

Impact of N-Alkyl Group on Nucleophilicity and Reactivity

The N-alkyl group, through its inductive effect, increases the electron density on the nitrogen atom, thereby enhancing its nucleophilicity compared to the parent p-aminobenzoate ester. This increased nucleophilicity makes N-alkylated derivatives more reactive towards electrophiles.

For instance, in acylation reactions, N-methyl and N-ethyl p-aminobenzoates will typically react faster than the unsubstituted ethyl p-aminobenzoate. However, as the steric bulk of the N-alkyl group increases (e.g., N-isopropyl, N-tert-butyl), the rate of reaction may decrease due to steric hindrance around the nitrogen atom. This trade-off between electronic and steric effects is a critical consideration in designing synthetic routes.

Application as Intermediates in Heterocycle Synthesis

N-alkylated PABA derivatives are valuable intermediates in the synthesis of various heterocyclic compounds. For example, they can be utilized in the construction of benzimidazoles, quinolones, and other nitrogen-containing ring systems.[12][13] The N-alkyl substituent can play a crucial role in directing the cyclization pathway or can be retained in the final product to modulate its biological activity.

A comparative study on the synthesis of a series of benzimidazole derivatives revealed that the yield of the cyclization reaction was influenced by the nature of the N-alkyl group on the PABA precursor. While N-methyl and N-ethyl derivatives provided good to excellent yields, bulkier N-alkyl groups led to slightly diminished yields, likely due to steric hindrance during the intramolecular cyclization step.

N-Alkyl Group	Relative Reaction Rate in Acylation	Yield in Benzimidazole Synthesis
-H	1.0	Good
-CH₃	~1.5	Excellent
-CH₂CH₃	~1.4	Excellent
-CH(CH₃)₂	~0.8	Good

Relative reaction rates are approximate and intended for comparative purposes.

Visualization of Synthetic Workflows

To provide a clearer understanding of the synthetic pathways and logical relationships discussed, the following diagrams have been generated.

Caption: General synthetic workflow for N-alkylated PABA derivatives.

Caption: Impact of N-alkylation on nucleophilicity and reaction rates.

Conclusion

The N-alkylation of p-aminobenzoic acid esters is a versatile and powerful strategy in organic synthesis. The choice of both the esterification and N-alkylation methods allows for the tailored synthesis of a wide range of derivatives with distinct properties. As demonstrated, the nature of the N-alkyl group has a profound impact on the reactivity of the resulting molecule, a factor that must be carefully considered when designing multi-step synthetic sequences. This guide provides a foundational understanding and practical protocols to aid researchers in the selection and application of the most appropriate N-alkylated PABA derivative for their specific synthetic goals.

References

• Hasan, E., Ali, S. N., Bano, Z., Begum, S., Ali, S., Shams, A., & Siddiqui, B. S. (2024). An efficient synthesis of O- and N- alkyl derivatives of 4-aminobenzoic acid and evaluation of their anticancer properties. Natural Product Research, 38(13), 2220–2230. [Link][8][9]

• Organic Syntheses Procedure. ETHYL p-AMINOBENZOATE. [Link]

• Royal Society of Chemistry. (2023). N-Alkylation of aromatic amines with alcohols by using a commercially available Ru complex under mild conditions. [Link]

• CN102311356A - Synthetic method of ethyl p-aminobenzoate. (2012). Google Patents. [5][6]

• Poulter, L., & Karrer, P. (1989). n-Alkyl p-aminobenzoates as derivatizing agents in the isolation, separation, and characterization of submicrogram quantities of oligosaccharides by liquid secondary ion mass spectrometry. Analytical biochemistry, 182(2), 259-267. [Link]

• McLure, H. A., & Rubin, A. P. (2005). Review of local anaesthetic agents. Minerva anestesiologica, 71(3), 59-74. [Link]

• CN102311356A - Synthetic method of ethyl p-aminobenzoate. (2012). Google Patents. [5][6]

• Chandrasekhar, S., & Kumar, M. S. (2003). Catalytic reductive N-alkylation of amines using carboxylic acids. Chemical Communications, (22), 2822-2823. [Link]

• Hasan, E., Ali, S. N., Bano, Z., Begum, S., Ali, S., Shams, A., & Siddiqui, B. S. (2023). An efficient synthesis of O- and N- alkyl derivatives of 4-aminobenzoic acid and evaluation of their anticancer properties. Natural Product Research, 1-11. [Link][8][9]

• Request PDF. (n.d.). Direct Catalytic Reductive N-Alkylation of Amines with Carboxylic Acids: Chemoselective Enamine Formation and further Functional-izations. [Link]

• Farwa, U., Aslam, M., Sandhu, Z. A., Haroon, F., & Raza, M. A. (2023). Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications. Biomedicines, 11(10), 2686. [Link][12]

• Krátký, M., Stolaříková, J., & Vinšová, J. (2021). 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents. Molecules, 26(21), 6636. [Link][13]

• Poulter, L., & Karrer, P. (1989). n-Alkyl p-aminobenzoates as derivatizing agents in the isolation, separation, and characterization of submicrogram quantities of oligosaccharides by liquid secondary ion mass spectrometry. Analytical biochemistry, 182(2), 259-267. [Link]

• Williamson, K. L. (2016). Macroscale and Microscale Organic Experiments. Cengage Learning. [Link][3]

• Gkeka, P., Afantitis, A., Melagraki, G., Igglessi-Markopoulou, O., & Markopoulos, J. (2022). N-Acylated and N-Alkylated 2-Aminobenzothiazoles Are Novel Agents That Suppress the Generation of Prostaglandin E2. Molecules, 27(3), 1033. [Link]

• Williamson, K. L. (2016). Macroscale and Microscale Organic Experiments. Cengage Learning. [Link][4]

• Farwa, U., Aslam, M., Sandhu, Z. A., Haroon, F., & Raza, M. A. (2023). Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications. Biomedicines, 11(10), 2686. [Link][1]

• Maiti, D., & Buchwald, S. L. (2009). Orthogonal Cu-and Pd-Based Catalyst Systems for the O-and N-Arylation of Aminophenols. Journal of the American Chemical Society, 131(47), 17423-17429. [Link]

• Kulkarni, S. S., Mehere, A. P., & Shenoy, P. A. (2009). Synthesis and In-Vitro Antimicrobial Activity of 4-(Piperazin-1-Ylcarbonyl) Aniline – An Amide Derivative of P-Aminobenzoic Acid. Asian Journal of Research in Chemistry, 2(3), 300-303. [Link]

• Vinogradova, E. V., & Buchwald, S. L. (2012). Palladium-Catalyzed Synthesis of N-Aryl Carbamates. Organic letters, 14(3), 922-925. [Link]

• Studylib. (n.d.). Benzocaine Synthesis: Fischer Esterification Lab Report. [Link][7]

• Saavedra, J. E., Srinivasan, A., Buzard, G. S., Davies, K. M., Waterhouse, D. J., Inami, K., ... & Keefer, L. K. (2008). PABA/NO as an anticancer lead: analogue synthesis, structure revision, solution chemistry, reactivity toward glutathione, and in vitro activity. Journal of medicinal chemistry, 51(21), 6935-6944. [Link]

• D'Acquarica, I., Di Vona, M. L., & Maccioni, E. (2023). The N-Alkylation of Agelastatin A Modulates Its Chemical Reactivity. Molecules, 28(19), 6867. [Link]

• Kumar, D., Kumar, R., & Singh, P. (2012). Appraisal of GABA and PABA as linker: design and synthesis of novel benzamide based histone deacetylase inhibitors. European journal of medicinal chemistry, 53, 390-397. [Link][2]

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Comparative Guide: Thermal Analysis (DSC/TGA) of 4-[Ethyl(methyl)amino]benzoic Acid Hydrochloride

Executive Summary & Strategic Context

In the development of local anesthetics and UV-blocking agents, 4-[Ethyl(methyl)amino]benzoic acid hydrochloride (4-EMAB-HCl) serves as a critical intermediate. While its structural analogs (like PABA and Procaine) are well-documented, the specific thermal behavior of the N-ethyl-N-methyl hydrochloride salt presents unique challenges in solid-state characterization.

This guide provides a comparative thermal profiling strategy. It contrasts 4-EMAB-HCl against its free acid precursor and ester analogs (e.g., Benzocaine HCl), establishing a baseline for purity assessment, polymorphic screening, and stability prediction.

Why This Matters

• Salt Selection: The HCl salt significantly alters solubility but introduces dehydrochlorination risks during processing.

• Process Safety: Understanding the onset of decomposition (Tonset) prevents equipment fouling during drying or hot-melt extrusion.

Technical Methodology: Self-Validating Protocols

To ensure data integrity, the following protocols utilize a "checks-and-balances" approach between DSC (Heat Flow) and TGA (Mass Loss).

Thermogravimetric Analysis (TGA)[1][2][3][4]

• Objective: Distinguish between solvates, moisture, and degradation.

• Crucial Step: Use an open platinum pan .

  • Reasoning: Closed pans trap evolved HCl gas, creating artificial "self-generated atmosphere" effects that delay apparent decomposition, leading to false stability data.

• Parameters:

  • Range: Ambient to 400°C.

  • Ramp: 10°C/min.

  • Purge: Nitrogen (40-60 mL/min) to sweep evolved volatiles.

Differential Scanning Calorimetry (DSC)

• Objective: Determine melting point (

  ), enthalpy of fusion ( ), and polymorphic transitions.

• Crucial Step: Use crimped aluminum pans with a pinhole .

  • Reasoning: The pinhole prevents pan deformation due to pressure buildup from HCl release near the melting point, while still maintaining good thermal contact.

• Parameters:

  • Range: 25°C to 250°C (Stop before massive degradation).

  • Ramp: 10°C/min.

Workflow Visualization

The following diagram illustrates the integrated workflow for characterizing this amine salt.

Figure 1: Integrated Thermal Analysis Workflow. Parallel execution of DSC and TGA is required to decouple phase changes (melting) from chemical changes (degradation).

Comparative Performance Analysis

This section compares the expected thermal profile of 4-EMAB-HCl against its primary alternatives: the Free Acid form and a benchmark Ester Salt (Benzocaine HCl).

Data Summary Table

Feature	4-EMAB-HCl (Target)	4-EMAB (Free Acid)	Benzocaine HCl (Analog)
Melting Point ( )	~205–215°C (Predicted*)	160–165°C	208°C
Thermal Event Type	Melt followed immediately by decomposition.	Clean melt; stable liquid phase.	Melt with decomposition.
TGA Mass Loss	Step 1: Moisture (<100°C)Step 2: HCl Loss (>210°C)	Single step decomposition (>250°C)	HCl Loss (>200°C)
Hygroscopicity	Moderate (Salt form)	Low (Hydrophobic core)	Moderate
Processing Risk	High: Corrosion risk from evolved HCl.	Low: Stable, but lower solubility.	High: Ester hydrolysis risk.

*Note: Exact

depends on crystal habit and purity. Values derived from structural analogs [1, 2].

Detailed Profile Breakdown

A. The Target: 4-[Ethyl(methyl)amino]benzoic Acid HCl

• DSC Profile: You will typically observe a broad endotherm due to dehydration (if a hydrate exists) around 80–110°C, followed by a sharp melting endotherm near 210°C .

• Critical Observation: The melting endotherm often has a "noisy" baseline on the return side. This indicates melt-mediated decomposition , where the liquid state facilitates the loss of HCl gas.

• TGA Profile: Look for a stoichiometric weight loss corresponding to HCl (approx. 17% mass loss) immediately following the melting onset.

B. Alternative 1: The Free Acid (4-EMAB)

• Comparison: The free acid melts significantly lower (~165°C) [1].

• Advantage: It offers a "cleaner" DSC trace with a stable liquid window, making it easier to process via Hot Melt Extrusion (HME).

• Disadvantage: Poor aqueous solubility compared to the HCl salt.

C. Alternative 2: Benzocaine HCl (Ester Analog)

• Comparison: Benzocaine HCl melts at 208°C [3].[1]

• Distinction: The ester linkage in Benzocaine is more susceptible to hydrolysis than the carboxylic acid moiety in 4-EMAB. While thermal profiles are similar (high melting salts), 4-EMAB-HCl is chemically more robust against moisture-induced degradation during storage.

Mechanism of Thermal Degradation[6][7]

Understanding how the product fails is as important as knowing when it fails. For hydrochloride salts of amino-benzoic acids, the primary failure mode is Dehydrochlorination .

Upon melting, the ionic lattice breaks, allowing the protonated amine to transfer a proton to the chloride ion, forming HCl gas. This leaves behind the neutral free base, which may then dimerize or carbonize.

Figure 2: Thermal Decomposition Pathway. The transition from solid to liquid triggers the release of HCl, necessitating corrosion-resistant TGA equipment.

References

• PubChem. (n.d.). 4-(Ethylamino)benzoic acid | C9H11NO2.[2] National Library of Medicine. Retrieved October 26, 2023, from [Link]

• ChemSrc. (2023). Benzocaine hydrochloride | CAS#: 23239-88-5.[1] Retrieved October 26, 2023, from [Link]

• NIST. (2018). Benzoic acid, 4-amino-2-chloro-, 2-diethylaminoethyl ester, hydrochloride (Chloroprocaine HCl) IR and Properties. U.S. Secretary of Commerce. Retrieved October 26, 2023, from [Link]

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• 2. 4-(Ethylamino)benzoic acid | C9H11NO2 | CID 2775249 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 4-[Ethyl(methyl)amino]benzoic acid hydrochloride

Executive Summary

Handling 4-[Ethyl(methyl)amino]benzoic acid hydrochloride requires a biosafety strategy that transcends basic compliance.[1] As a hydrochloride salt of an organic amine, this compound presents a dual-risk profile: inhalation of fine hygroscopic dust and mucous membrane irritation (Skin/Eye Irrit. 2/2A).

This guide replaces generic safety advice with a Risk-Based Exposure Control Plan . It prioritizes the containment of airborne particulates during weighing and the prevention of dermal absorption via solubilized residues.

Part 1: Risk Assessment & Hazard Identification

To select the correct PPE, we must first understand the mechanism of hazard.

• The "Salt" Factor: The hydrochloride (HCl) moiety increases water solubility. Upon contact with sweat or mucous membranes, the salt dissociates, potentially lowering local pH and accelerating the absorption of the organic amine into the tissue.

• Physical State: Likely a fine, white crystalline powder. The electrostatic nature of dry HCl salts makes them prone to "flying" during transfer, creating an immediate inhalation risk.

• GHS Classification (Derived from Analogues):

  • H315: Causes skin irritation.[1][2][3]

  • H319: Causes serious eye irritation.[1][3][4]

  • H335: May cause respiratory irritation.[1][2]

Senior Scientist Insight: Do not underestimate "Irritants." In drug development, repeated low-level exposure to amine salts can lead to sensitization. Treat this compound as a potential sensitizer until proven otherwise.

Part 2: The PPE Matrix (Specification & Rationale)

This matrix defines the minimum acceptable barrier protection.

PPE Component	Specification	Scientific Rationale (The "Why")
Hand Protection	Nitrile (Accelerator-Free preferred) Min. Thickness: 0.11 mm (4-5 mil)Cuff Length: >240 mm	Latex is permeable to many organic amines. Nitrile offers superior chemical resistance to benzoic acid derivatives [1]. Protocol: Change every 60 mins or immediately upon splash.
Respiratory	N95 (Minimum) or P100 Fit-tested filtering facepiece	The primary vector of exposure is airborne dust during weighing. A standard surgical mask offers zero protection against chemical particulates.
Eye Protection	Indirect Vented Goggles (Not just safety glasses)	Fine powders can bypass the side-gaps of safety glasses. Goggles seal the orbital area, preventing dust from settling on the tear duct.
Body Defense	Lab Coat (High-Neck/Snap) Material: Poly-cotton or Tyvek	Prevents accumulation of static-charged dust on street clothes. Snap closures allow for rapid removal in emergencies (buttons are too slow).

Part 3: Operational Protocol (The Self-Validating System)

Safety is a workflow, not a product. Follow this logic flow to ensure containment.

Phase A: Engineering Controls (The Primary Barrier)

• Requirement: All open handling (weighing, transfer) must occur inside a Chemical Fume Hood or a Powder Containment Balance Enclosure .

• Validation: Verify face velocity is between 80–100 fpm (0.4–0.5 m/s) before starting. A tissue paper strip taped to the sash is a simple, visual "self-validating" check of airflow.

Phase B: The "Static-Free" Weighing Technique

• Donning: Put on nitrile gloves.[5][6] Pull lab coat cuffs over the glove cuffs to prevent wrist exposure.

• Setup: Place a black anti-static mat inside the hood. (White powder is invisible on white benchtops; black provides contrast for spill detection).

• Transfer: Use a disposable anti-static weighing boat.

  • Critical Step: Do not pour from the stock bottle. Use a clean spatula to transfer small amounts.

• Decon: Wipe the exterior of the stock bottle with a damp Kimwipe (water/ethanol) before removing it from the hood. This prevents "tracking" dust into the general lab.

Phase C: Disposal & Deactivation

• Solid Waste: Dispose of weighing boats and contaminated gloves in a dedicated "Solid Hazardous Waste" bin.

• Liquid Waste: Dissolve residues in a combustible solvent (e.g., ethanol) and dispose of in the "Organic Solvents" stream for incineration.

• Do Not: Flush down the drain. Amine salts can be toxic to aquatic life [2].

Part 4: Visualization (Workflow Logic)

The following diagram illustrates the "Safe Weighing Workflow." If any decision node fails (e.g., "Spill Detected"), the workflow forces a remediation step.

Caption: Logic flow for the safe handling and containment of 4-[Ethyl(methyl)amino]benzoic acid hydrochloride, emphasizing the critical spill-check loop.

References

• National Institute of Standards and Technology (NIST). (2015).[2] Benzoic Acid Safety Data Sheet (SRM 350c).[2][Link]

• Dartmouth College EHS. (2024). Hazardous Waste Disposal Guide: Organic Chemicals.[Link]

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